Amberlite LA-2

• CAS: 11128-96-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Amberlite LA-2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of Amberlite LA-2, a widely utilized liquid anion exchange resin. The information is curated for researchers, scientists, and professionals in drug development who employ this versatile resin in separation, purification, and formulation processes. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes associated processes to facilitate a deeper understanding and application of Amberlite LA-2.

General and Chemical Properties

Amberlite LA-2 is a liquid anion exchange resin.[1] Multiple sources identify it as being based on a secondary amine functionality, which is responsible for its ion exchange properties.[2][] It is described as a colorless to pale yellow, viscous liquid.[][4] As a polymeric material, its molecular formula and weight are generally not specified.[1][5]

Table 1: General and Chemical Properties of Amberlite LA-2

Property	Value	Source(s)
Chemical Name	Amberlite LA-2	[5]
CAS Number	11128-96-4	[1][2][6]
Synonyms	Amberlite LA 2, Ion Exchange Resin, Liquid grade	[1][7]
Appearance	Colorless to yellow, viscous liquid	[][4]
Chemical Type	Secondary amine-based liquid anion exchange resin	[2][]
Solubility	Insoluble in water	[2][8]

Physical Properties

Table 2: Physical Properties of Amberlite LA-2

Property	Value	Source(s)
Density	0.83 g/cm³ OR 1.3 ± 0.1 g/cm³	[1][][5]
Viscosity	Described as a viscous liquid; specific value not available.	[4]
pKa	As a secondary amine, the pKa of the conjugate acid is expected to be in the range of 10-11. Specific value for Amberlite LA-2 is not available.
Thermal Stability	The thermal stability of polystyrene-based anion exchange resins is influenced by temperature, with degradation accelerated in the presence of hydroxide (B78521) ions. Specific thermal decomposition temperature for Amberlite LA-2 is not publicly available.	[9]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties and for the application of Amberlite LA-2 in extraction processes are provided below.

3.1. Determination of Density

The density of a liquid resin like Amberlite LA-2 can be determined using a straightforward gravimetric method.

• Objective: To accurately measure the density of Amberlite LA-2.

• Materials:

  • Amberlite LA-2 sample

  • Volumetric flask of a known volume (e.g., 10 mL or 25 mL)

  • Analytical balance

  • Thermometer

  • Pipette or syringe

• Procedure:

  • Ensure the volumetric flask is clean and completely dry.

  • Weigh the empty volumetric flask on the analytical balance and record its mass (m₁).

  • Carefully fill the volumetric flask with the Amberlite LA-2 sample up to the calibration mark. Use a pipette or syringe for precise addition.

  • Weigh the filled volumetric flask and record the new mass (m₂).

  • Measure and record the temperature of the Amberlite LA-2 sample.

  • The mass of the Amberlite LA-2 is calculated as m = m₂ - m₁.

  • The density (ρ) is then calculated using the formula: ρ = m / V, where V is the volume of the flask.

  • Repeat the measurement at least three times to ensure accuracy and calculate the average density.

3.2. Determination of Viscosity

The viscosity of Amberlite LA-2 can be determined using a rotational viscometer, which is suitable for measuring the viscosity of non-Newtonian fluids.

• Objective: To measure the dynamic viscosity of Amberlite LA-2.

• Materials:

  • Amberlite LA-2 sample

  • Rotational viscometer (e.g., Brookfield type) with appropriate spindles

  • Temperature-controlled water bath or sample chamber

  • Beaker or sample container

• Procedure:

  • Calibrate the viscometer according to the manufacturer's instructions using a standard fluid of known viscosity.

  • Place a sufficient amount of the Amberlite LA-2 sample into the sample container.

  • Equilibrate the sample to the desired temperature using the temperature-controlled bath or chamber.

  • Select an appropriate spindle and rotational speed based on the expected viscosity of the resin.

  • Immerse the spindle into the Amberlite LA-2 sample to the marked level.

  • Start the viscometer and allow the reading to stabilize.

  • Record the viscosity reading from the instrument's display, typically in centipoise (cP) or Pascal-seconds (Pa·s).

  • Measurements can be repeated at different rotational speeds to assess the shear-thinning or shear-thickening behavior of the resin.

3.3. Reactive Extraction of Carboxylic Acids

Amberlite LA-2 is frequently used for the reactive extraction of carboxylic acids from aqueous solutions. The following is a general protocol for such an application.[2]

• Objective: To extract a carboxylic acid (e.g., glutaric acid) from an aqueous solution using Amberlite LA-2 dissolved in an organic solvent.[2]

• Materials:

  • Aqueous solution of the carboxylic acid of a known initial concentration.

  • Amberlite LA-2.

  • An appropriate organic solvent (e.g., kerosene, 1-octanol, n-butyl acetate).

  • Separatory funnels.

  • Shaker or magnetic stirrer.

  • pH meter.

  • Titration apparatus with a standardized solution of NaOH.

• Procedure:

  • Prepare the organic phase by dissolving a known concentration of Amberlite LA-2 in the chosen organic solvent.

  • In a separatory funnel, mix equal volumes of the aqueous carboxylic acid solution and the organic phase.

  • Shake the funnel vigorously for a predetermined time (e.g., 2-4 hours) to ensure equilibrium is reached. A mechanical shaker can be used for consistency.

  • Allow the two phases to separate completely.

  • Carefully separate the aqueous and organic phases.

  • Determine the concentration of the carboxylic acid remaining in the aqueous phase by titrating a known volume of the aqueous phase with a standardized NaOH solution.

  • The concentration of the carboxylic acid in the organic phase can be determined by mass balance.

  • The efficiency of the extraction can then be calculated.

Process Visualizations

The following diagrams, generated using the DOT language, illustrate key processes involving Amberlite LA-2.

Workflow for Density Determination

Workflow for Viscosity Measurement

Reactive Extraction Mechanism

References

• 1. Cas 11128-96-4,Amberlite LA-2 | lookchem [lookchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 4. Amberlite LA-2 - Hazardous Agents | Haz-Map [haz-map.com]
• 5. Amberlite LA-2｜lookchem [lookchem.com]
• 6. Amberlite LA-2 | CAS#:11128-96-4 | Chemsrc [chemsrc.com]
• 7. Amberlite LA-2 suppliers & manufacturers in China [m.chemicalbook.com]
• 8. chembk.com [chembk.com]
• 9. dupont.com [dupont.com]

Amberlite LA-2 chemical structure and synthesis

An In-depth Technical Guide to Amberlite LA-2: Chemical Structure and Synthesis

Introduction

Amberlite LA-2 is a widely utilized liquid anion exchanger developed by Rohm and Haas. It has found extensive application in various separation and purification processes across the chemical and pharmaceutical industries. Its primary function is in solvent extraction, where it acts as a carrier for the selective removal of anionic species from aqueous solutions.[] Notable applications include the extraction of carboxylic acids such as penicillin G and glutaric acid from fermentation broths, and the recovery of metal complexes from hydrometallurgical process streams.[][2]

Despite its widespread use, the precise chemical structure of Amberlite LA-2 is proprietary and not publicly disclosed in detail. Consequently, its molecular formula and weight are often listed as unspecified in chemical databases.[3][4][5] Literature and supplier information present two main descriptions of its chemical nature. The most common description in the context of its use in solvent extraction is that of a water-insoluble secondary amine.[2] Another description characterizes it as a strongly basic, gel-type anion exchange resin with a cross-linked polystyrene matrix and quaternary ammonium (B1175870) functionality.[3] This guide will explore both potential structures and provide a generalized approach to its synthesis based on established chemical principles for long-chain amines.

Chemical Structure and Properties

The dual descriptions of Amberlite LA-2 suggest it may be a product line with different formulations or that the term is used for a liquid amine mixture that can also be impregnated into a solid resin support. For the purposes of this guide, we will consider both possibilities.

Proposed Structures

Secondary Amine Structure:

The most frequently cited identity for Amberlite LA-2 in extraction literature is a high-molecular-weight secondary amine, specifically N-lauryl-N-trialkylmethylamine. The lauryl group provides the necessary hydrophobicity for its function in organic solvents, while the secondary amine group provides the site for reversible anion exchange. The exact composition of the trialkylmethyl group is not specified, indicating it is likely a complex, branched alkyl chain.

Caption: Proposed structure of Amberlite LA-2 as a secondary amine.

Anion Exchange Resin Structure:

Alternatively, Amberlite LA-2 has been described as a gel-type strong anion exchange resin.[3] This structure would consist of a cross-linked polystyrene backbone functionalized with quaternary ammonium groups. This solid resin form is distinct from the liquid amine used in solvent extraction but could be relevant in other applications like water treatment.

Caption: Proposed structure of Amberlite LA-2 as an anion exchange resin.

Physical and Chemical Properties

The quantitative data available for Amberlite LA-2 is limited and sometimes inconsistent, which is common for commercial chemical products that are not single, pure compounds.

Property	Value	Source(s)
CAS Number	11128-96-4	[3][4][5]
Appearance	Pale yellow liquid	[]
Density	0.83 g/cm³ or 1.3 ± 0.1 g/cm³	[][3][4]
Solubility in Water	Insoluble	[6]
Molecular Formula	Unspecified	[3][4]
Molecular Weight	0 (Unspecified)	[3][4][5]

Synthesis of Amberlite LA-2

The manufacturing process for Amberlite LA-2 is proprietary. However, a representative synthesis for a long-chain secondary amine, such as N-lauryl-N-trialkylmethylamine, can be proposed based on established organic chemistry principles. A plausible route would involve the reductive amination of a long-chain ketone with a primary amine or the alkylation of a primary amine.

Representative Synthesis: Reductive Amination

A general and effective method for preparing secondary amines is the reaction of a primary amine with a ketone followed by reduction. In this hypothetical synthesis, a trialkylmethyl primary amine would react with a C12 ketone (e.g., 2-dodecanone) under reductive conditions.

Caption: Generalized workflow for the synthesis of a long-chain secondary amine.

Experimental Protocol (Hypothetical)

This protocol describes a general procedure for the synthesis of a long-chain secondary amine via reductive amination.

Materials:

• Trialkylmethylamine (1.0 eq)

• 2-Dodecanone (1.0 eq)

• Sodium borohydride (B1222165) (NaBH₄) (1.5 eq)

• Methanol (B129727) (solvent)

• Diethyl ether (extraction solvent)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, magnetic stirrer, condenser, dropping funnel

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve the trialkylmethylamine (1.0 eq) and 2-dodecanone (1.0 eq) in methanol.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate.

• Reduction: Cool the flask in an ice bath. Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution. Control the rate of addition to manage the exothermic reaction and hydrogen gas evolution.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature overnight.

• Workup:

  • Carefully quench the reaction by slowly adding water to decompose any excess NaBH₄.

  • Reduce the volume of methanol using a rotary evaporator.

  • Add diethyl ether to the residue and transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with water and saturated NaHCO₃ solution.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude secondary amine by vacuum distillation to obtain the final product.

Key Experimental Application: Reactive Extraction of Carboxylic Acids

Amberlite LA-2 is highly effective for the reactive extraction of carboxylic acids from aqueous solutions, such as fermentation broths. The secondary amine group reacts with the carboxylic acid to form an ion pair, which is soluble in the organic phase.

Mechanism of Extraction

The extraction process involves an acid-base reaction at the interface of the aqueous and organic phases. The amine (B) reacts with the carboxylic acid (HA) to form an amine-acid complex (ion pair) that is then extracted into the organic phase.

Caption: Signaling pathway for the reactive extraction of a carboxylic acid.

Experimental Protocol: Extraction of Glutaric Acid

This protocol is based on methodologies described for the extraction of dicarboxylic acids using Amberlite LA-2.[2]

Materials:

• Aqueous phase: Solution of glutaric acid in water (e.g., 0.84 mol·kg⁻¹).[2]

• Organic phase: Amberlite LA-2 dissolved in a suitable diluent (e.g., 1-octanol).

• Erlenmeyer flasks, constant temperature water bath shaker, separatory funnels.

• Titration equipment or HPLC for analysis.

Procedure:

• Phase Preparation:

  • Prepare the aqueous feed solution by dissolving a known amount of glutaric acid in deionized water.

  • Prepare the organic extractant solution by dissolving the desired concentration of Amberlite LA-2 in the chosen organic diluent.

• Extraction:

  • Place equal volumes (e.g., 30 mL) of the aqueous and organic phases into an Erlenmeyer flask.[2]

  • Place the flask in a constant temperature water bath shaker (e.g., at 298 K) and agitate at a constant speed (e.g., 140 rpm) for a set duration (e.g., 6 hours) to ensure equilibrium is reached.[2]

• Phase Separation:

  • After shaking, transfer the mixture to a separatory funnel and allow the phases to separate for a sufficient time (e.g., 2 hours) at the same temperature.[2]

• Analysis:

  • Carefully separate the aqueous (raffinate) and organic (extract) phases.

  • Determine the concentration of glutaric acid remaining in the aqueous phase using a suitable analytical method, such as titration with a standardized NaOH solution or HPLC.

  • The concentration of the acid in the organic phase can be calculated by mass balance.

Conclusion

Amberlite LA-2 is a versatile and effective liquid anion exchanger, primarily functioning as a high-molecular-weight secondary amine in solvent extraction applications. While its exact chemical structure is proprietary, its operational principles are well-understood within the framework of amine-based reactive extraction. The lack of a specific, public synthesis protocol necessitates the use of generalized synthetic routes for long-chain secondary amines to understand its production. The provided protocols for a representative synthesis and a key experimental application offer a foundational understanding for researchers and drug development professionals working with this class of reagents. The conflicting descriptions of its structure as either a liquid amine or a solid resin highlight the importance of verifying the specific product formulation for any given application.

References

• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Cas 11128-96-4,Amberlite LA-2 | lookchem [lookchem.com]
• 4. Amberlite LA-2｜lookchem [lookchem.com]
• 5. Amberlite LA-2 | 11128-96-4 [chemicalbook.com]
• 6. amberlite la-2 [chembk.com]

An In-depth Technical Guide to the Anion Exchange Mechanism of Amberlite LA-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amberlite LA-2 is a liquid anion exchanger widely utilized in separation and purification processes within the pharmaceutical, hydrometallurgical, and chemical industries.[1] Chemically, it is a secondary amine, N-Lauryl(trialkylmethyl) amine, which is soluble in many non-polar organic solvents and functions as a weak base anion exchanger.[2] This guide provides a detailed exploration of the core mechanism of anion exchange by Amberlite LA-2, supported by quantitative data, experimental protocols, and visual diagrams to facilitate a comprehensive understanding for research, development, and application purposes.

Core Mechanism of Anion Exchange

The anion exchange mechanism of Amberlite LA-2 is predicated on the principles of liquid-liquid extraction, also known as solvent extraction. The process involves the transfer of an anionic species from an aqueous phase to an organic phase containing the water-insoluble Amberlite LA-2. The fundamental steps of this mechanism are:

• Protonation of the Amine: The secondary amine group of Amberlite LA-2 in the organic phase is first protonated by an acid (H⁺) from the aqueous phase. This reaction forms a bulky, lipophilic amine salt.

  R₂NH (organic) + H⁺ (aqueous) ⇌ R₂NH₂⁺ (organic)

• Anion Extraction (Ion-Pair Formation): The protonated amine (R₂NH₂⁺) then forms an ion-pair with the target anion (A⁻) from the aqueous phase. This ion-pair is soluble in the organic solvent, thus facilitating the extraction of the anion from the aqueous phase.

  R₂NH₂⁺ (organic) + A⁻ (aqueous) ⇌ R₂NH₂⁺A⁻ (organic)

The overall equilibrium for the extraction of a monovalent anion can be represented as:

R₂NH (organic) + H⁺ (aqueous) + A⁻ (aqueous) ⇌ R₂NH₂⁺A⁻ (organic)

The efficiency of this extraction process is governed by several factors, including the pH of the aqueous phase, the concentration of Amberlite LA-2 in the organic phase, the nature of the organic solvent (diluent), temperature, and the specific anion being extracted.

Quantitative Data on Extraction Efficiency

The performance of Amberlite LA-2 in anion exchange is quantified by parameters such as the distribution coefficient (K_D), loading factor (Z), and extraction efficiency (E%). Below are tables summarizing the extraction efficiencies for various anions under different experimental conditions.

Anion	Initial Concentration	Amberlite LA-2 Concentration	Solvent	pH	Temperature (°C)	Extraction Efficiency (%)	Reference
Tartaric Acid	0.05 N	0.022 N	Dichloromethane	3	25	90.3	[1]
Tartaric Acid	0.05 M	-	Dichloromethane	-	40	99.95	[1]
Tartaric Acid	-	-	Dichloromethane	-	-	99.5	[3][4]
L(+) Tartaric Acid	-	0.92 mol/L	MIBK	-	25	91	[5]
Folic Acid	-	80 g/L	Dichloromethane	> pKₐ₁	-	~2-2.7 times higher than in n-heptane	[6]
Glutaric Acid	0.84 mol/kg	Increased	Alcohols	-	25	70-90	[7]
Cadmium (as CdI₄²⁻)	-	-	Kerosene	Acidic	-	99.0	[7]
Methyl Orange Dye	-	-	-	7	20	97.65-99.69	[1][8]
Formic Acid	-	-	Isoamyl alcohol	-	25	- (K_D = 19.223)	[8]
Levulinic Acid	-	-	Isoamyl alcohol	-	25	- (K_D = 68.017)	[9]

Table 1: Extraction Efficiencies of Various Anions with Amberlite LA-2.

Carboxylic Acid	Amberlite LA-2 Concentration (g/L)	Solvent	pH	Extraction Efficiency (%)
Fumaric Acid	50	n-heptane	2	~85
Malic Acid	50	n-heptane	2	~30
Succinic Acid	50	n-heptane	2	~20

Table 2: Comparative Extraction Efficiencies of Dicarboxylic Acids at pH 2. (Data estimated from graphical representation in the source)[10]

Experimental Protocols

A generalized experimental protocol for the liquid-liquid extraction of an acidic compound using Amberlite LA-2 is provided below. This protocol is based on methodologies reported for tartaric acid and glutaric acid extraction.[3][7]

Objective: To determine the extraction efficiency of an acidic compound from an aqueous solution using Amberlite LA-2.

Materials:

• Amberlite LA-2

• Organic solvent (e.g., dichloromethane, kerosene, 1-octanol)

• Aqueous solution of the target acid of known concentration

• Standard acid (for pH adjustment, e.g., HCl)

• Standard base (for titration, e.g., NaOH)

• Separatory funnels

• Mechanical shaker or magnetic stirrer

• pH meter

• Analytical instrument for concentration determination (e.g., titrator, spectrophotometer, HPLC)

Procedure:

• Preparation of Organic Phase: Prepare a solution of Amberlite LA-2 of a specific concentration by dissolving a known amount in the chosen organic solvent.

• Preparation of Aqueous Phase: Prepare an aqueous solution of the target acid at a desired concentration. Adjust the pH of the aqueous solution to the desired value using a standard acid or base.

• Liquid-Liquid Extraction:

  • In a separatory funnel, mix equal volumes of the prepared organic and aqueous phases (e.g., 20 mL of each).

  • Shake the funnel vigorously for a predetermined period (e.g., 30 minutes to 6 hours) to ensure thorough mixing and allow the system to reach equilibrium. A mechanical shaker at a constant speed is recommended for reproducibility.[7]

  • Allow the two phases to separate completely. The time for phase separation can vary depending on the solvent system.

• Sample Analysis:

  • Carefully separate the aqueous phase from the organic phase.

  • Determine the concentration of the acid remaining in the aqueous phase using a suitable analytical technique (e.g., titration with a standardized NaOH solution).

  • The concentration of the acid in the organic phase can be calculated by mass balance: [Acid]organic = [Acid]initial aqueous - [Acid]final aqueous

• Calculation of Extraction Efficiency:

  • The distribution coefficient (K_D) is calculated as the ratio of the acid concentration in the organic phase to that in the aqueous phase at equilibrium.

  • The extraction efficiency (E%) is calculated as: E% = ([Acid]initial aqueous - [Acid]final aqueous) / [Acid]initial aqueous * 100

Visualizations

Anion Exchange Mechanism of Amberlite LA-2

Caption: Mechanism of anion extraction by Amberlite LA-2.

Experimental Workflow for Liquid-Liquid Extraction

Caption: Workflow for a typical extraction experiment.

Conclusion

Amberlite LA-2 serves as a versatile and efficient liquid anion exchanger for the separation and purification of a wide range of anionic species. Its mechanism, based on the formation of a protonated amine followed by ion-pairing with the target anion, is influenced by several key operational parameters. A thorough understanding of these factors, supported by quantitative data and standardized experimental protocols, is crucial for optimizing its application in research, drug development, and industrial processes. The provided data and diagrams offer a foundational guide for professionals working with this important separation technology.

References

• 1. researchgate.net [researchgate.net]
• 2. prod-ms-be.lib.mcmaster.ca [prod-ms-be.lib.mcmaster.ca]
• 3. srcest.org.ly [srcest.org.ly]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

The Core Principles of Amberlite LA-2 Extraction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the theoretical and practical foundations of liquid-liquid extraction utilizing Amberlite LA-2. Amberlite LA-2, a liquid anion exchanger, serves as a powerful tool for the selective separation and purification of a wide array of molecules, including organic acids, antibiotics, and metal ions. This document provides a comprehensive overview of its extraction mechanism, the critical factors influencing its efficiency, detailed experimental protocols, and quantitative data to inform practical applications in research and development.

Core Theoretical Principles

Amberlite LA-2 is chemically identified as N-Lauryl (trialkylmethyl) amine, a high molecular weight secondary amine.[1] Its lipophilic nature renders it soluble in most common non-polar organic solvents, making it an effective extractant in liquid-liquid extraction systems.[1][] The primary mechanism of extraction is a reversible chemical reaction at the interface of the aqueous and organic phases, a process known as reactive extraction.

The extraction of acidic compounds, a primary application, relies on an acid-base reaction. The secondary amine group of Amberlite LA-2 acts as a Lewis base, reacting with the acidic protons of the target molecule in the aqueous phase to form a hydrophobic ion-pair complex. This complex is then solubilized in the organic phase, effectively transferring the target molecule from the aqueous to the organic layer. The general form of this reaction can be represented as:

HnA(aq) + mB(org) ⇌ (Hn-m A)∙(B)m(org)

Where:

• HnA is the acid in the aqueous phase.

• B is the Amberlite LA-2 in the organic phase.

• (Hn-m A)∙(B)m is the resulting acid-amine complex in the organic phase.

The stoichiometry of this reaction (the value of 'm') is not fixed and is significantly influenced by the polarity of the solvent used.[3][4] In low-polarity solvents, multiple molecules of Amberlite LA-2 may be involved in the complexation of a single acid molecule.[3] Conversely, in more polar solvents, a 1:1 stoichiometry is more common.[3][4] This principle allows for the fine-tuning of extraction selectivity and efficiency.

Factors Influencing Extraction Efficiency

The successful application of Amberlite LA-2 for extraction is contingent on the careful optimization of several key parameters:

• Concentration of Amberlite LA-2: Generally, an increase in the concentration of Amberlite LA-2 in the organic phase leads to a higher extraction efficiency, as it increases the capacity of the organic phase to form complexes with the target molecule.[1][5]

• pH of the Aqueous Phase: The pH of the aqueous feed solution is a critical factor.[1][6] For the extraction of acids, the pH must be maintained below the pKa of the target acid to ensure it is in its protonated form, which is necessary for the reaction with the amine. The optimal pH can significantly impact the selectivity of the extraction process.[5]

• Solvent Polarity: The choice of the organic solvent is paramount.[3] The polarity of the solvent not only affects the extraction efficiency but also the mechanism of the extraction, as it influences the stoichiometry of the acid-amine complex.[3] Dichloromethane, with its higher polarity, has been shown to yield greater extraction efficiencies for some organic acids compared to less polar solvents like n-heptane.[3]

• Temperature: Temperature can influence the thermodynamics of the extraction process.[1] For the extraction of tartaric acid, for instance, an increase in temperature from 25 to 40°C resulted in an increase in extraction efficiency.[7]

• Contact Time and Mixing Intensity: Sufficient contact time and vigorous mixing are necessary to achieve equilibrium between the two phases.[1] This ensures maximum mass transfer of the target molecule from the aqueous to the organic phase.

Quantitative Data on Extraction Performance

The efficiency of an extraction process is typically quantified by several parameters, including the distribution coefficient (K D ), the loading factor (Z), and the extraction efficiency (E%). The following tables summarize quantitative data from various studies on the extraction of different organic acids using Amberlite LA-2.

Table 1: Influence of Amberlite LA-2 Concentration on the Extraction of Tartaric Acid [1]

Initial Concentration of Tartaric Acid (N)	Initial Concentration of Amberlite LA-2 (N)	Distribution Coefficient (K D )	Loading Factor (Z)	Extraction Efficiency (E%)
0.05	0.022	49.5	1.125	98.0
0.05	0.044	199.0	0.565	99.5
0.05	0.133	999.0	0.187	99.9

Table 2: Influence of pH on the Extraction of Tartaric Acid [1]

pH	Distribution Coefficient (K D )	Loading Factor (Z)	Extraction Efficiency (E%)
1	9.3	0.422	90.3
2	4.1	0.186	80.4
3	2.5	0.113	71.5
4	1.5	0.068	60.2
5	0.9	0.040	47.3

Conditions: Initial Tartaric Acid = 0.05 N, Initial Amberlite LA-2 = 0.022 N, Contact Time = 30 min.

Table 3: Extraction Efficiency of Various Organic Acids with Amberlite LA-2

Organic Acid	Solvent	Amberlite LA-2 Concentration	Extraction Efficiency (E%)	Reference
Tartaric Acid	Dichloromethane	0.044 N	99.5%	[1]
Fumaric Acid	Dichloromethane	Not Specified	>90%	[]
Malic Acid	Dichloromethane	Not Specified	Variable	[5]
Succinic Acid	Dichloromethane	Not Specified	Variable	[5]
Nicotinic Acid	Dichloromethane	40 g/L	~12 times > n-heptane	[3]
Glycolic Acid	Methyl Isobutyl Ketone (MIBK)	0.93 mol/L	79.43%	[8]
Levulinic Acid	Isoamyl alcohol	Not Specified	K D = 68.017	[9]
Formic Acid	Isoamyl alcohol	Not Specified	K D = 19.223	[10]

Experimental Protocols

The following are generalized experimental protocols for the extraction of an organic acid using Amberlite LA-2, based on methodologies cited in the literature.

Preparation of Solutions

• Aqueous Phase: Prepare a stock solution of the target organic acid of a known concentration (e.g., 0.1 N tartaric acid) by dissolving the required amount of the acid in deionized water in a volumetric flask.[1] Prepare working solutions of desired concentrations by diluting the stock solution. Adjust the pH of the aqueous phase to the desired value using dilute HCl or NaOH.[1]

• Organic Phase: Prepare solutions of Amberlite LA-2 at various concentrations (e.g., 0.022 N, 0.044 N, 0.133 N) by dissolving the appropriate volume of Amberlite LA-2 in the chosen organic solvent (e.g., dichloromethane, n-heptane, MIBK) in a volumetric flask.[1] These solutions should be prepared fresh and stored in airtight containers to prevent solvent evaporation.[1]

Liquid-Liquid Extraction Procedure

• In a series of tightly capped glass vials or separating funnels, add equal volumes (e.g., 10 mL) of the prepared aqueous and organic phases (1:1 phase ratio).[1]

• Place the vials in a shaking water bath set to a constant temperature (e.g., 25 °C) and shaking speed (e.g., 200 rpm).[1]

• Agitate the mixtures for a predetermined contact time (e.g., 15 to 60 minutes) to allow the system to reach equilibrium.[1]

• After shaking, allow the phases to separate completely. If using separating funnels, carefully separate the aqueous and organic layers.[1]

• Immediately withdraw a known volume (e.g., 4 mL) from the aqueous phase for analysis.[1]

Analysis and Calculations

• Determine the concentration of the organic acid remaining in the aqueous phase after extraction. For acidic compounds, this is often achieved by titration with a standardized solution of sodium hydroxide (B78521) (NaOH) using a suitable indicator.[1]

• Calculate the following parameters:

  • Distribution Coefficient (K D ): The ratio of the concentration of the acid in the organic phase to its concentration in the aqueous phase at equilibrium.

  • Loading Factor (Z): The ratio of the concentration of the acid in the organic phase to the total concentration of the extractant in the organic phase.

  • Extraction Efficiency (E%): The percentage of the acid that has been transferred from the aqueous phase to the organic phase.

Visualization of Key Processes

To further elucidate the principles and workflows discussed, the following diagrams have been generated using the DOT language.

Caption: Mechanism of reactive extraction of an acid (HnA) with Amberlite LA-2 (B).

Caption: A typical experimental workflow for Amberlite LA-2 extraction.

Caption: Key factors influencing the extraction efficiency of Amberlite LA-2.

Conclusion

Amberlite LA-2 is a versatile and efficient liquid anion exchanger with broad applications in the separation sciences. A thorough understanding of the underlying theoretical principles of reactive extraction, coupled with the systematic optimization of key experimental parameters, is crucial for leveraging its full potential. The data and protocols presented in this guide offer a solid foundation for researchers, scientists, and drug development professionals to design and implement robust and effective extraction processes tailored to their specific needs.

References

• 1. srcest.org.ly [srcest.org.ly]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Amberlite LA-2 as a Secondary Amine Extractant: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Amberlite LA-2, a widely utilized secondary amine extractant. It details its chemical properties, mechanisms of extraction, and diverse applications in the separation and purification of organic acids and metal ions. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and related fields, offering detailed experimental protocols, quantitative data for comparative analysis, and visual representations of key processes to facilitate a deeper understanding of its utility.

Introduction to Amberlite LA-2

Amberlite LA-2, chemically known as N-Lauryl(trialkylmethyl) amine, is a high-molecular-weight, water-insoluble secondary amine. It is readily soluble in a variety of non-polar organic solvents, making it an effective liquid ion exchanger for solvent extraction processes. Its primary application lies in the reactive extraction of acidic compounds from aqueous solutions, where it demonstrates high efficiency and selectivity.

The versatility of Amberlite LA-2 has led to its use in a broad spectrum of applications, including:

• Pharmaceutical Industry: Purification of antibiotics such as penicillin G and other organic acids used in drug synthesis.[1]

• Hydrometallurgy: Recovery and purification of valuable metals like uranium, as well as the separation of iron, cobalt, and nickel from ore leachates.

• Food and Beverage Industry: Extraction and purification of organic acids like tartaric acid, citric acid, and others from fermentation broths and wastewater streams.[2][3]

• Environmental Remediation: Removal of toxic metal ions and organic pollutants from industrial effluents.

This guide will delve into the technical specifics of using Amberlite LA-2 as an extractant, providing the necessary data and protocols to implement and optimize extraction processes.

Physicochemical Properties

A clear understanding of the physical and chemical properties of Amberlite LA-2 is crucial for its effective application.

Property	Value	Reference
Chemical Name	N-Lauryl(trialkylmethyl) amine
CAS Number	11128-96-4
Appearance	Colorless to pale yellow liquid
Solubility	Insoluble in water; Soluble in most non-polar organic solvents (e.g., kerosene, dichloromethane, MIBK, octanol)
Chemical Nature	Secondary amine, liquid anion exchanger	[2]

Mechanism of Extraction

The extraction process with Amberlite LA-2 is a form of reactive extraction, where the amine functionality plays a central role in complex formation with the target molecule.

Extraction of Organic Acids

The extraction of carboxylic acids (HA) from an aqueous phase into an organic phase containing Amberlite LA-2 (R₂NH) is based on the formation of an acid-amine complex. The general reaction can be described as an ion-pair formation, where the proton from the carboxylic acid is transferred to the amine, forming a salt that is soluble in the organic diluent.

The stoichiometry of the acid-amine complex can vary depending on the specific acid, the diluent used, and the concentration of the reactants. For instance, in the extraction of acrylic acid, the formation of (HA):(R₂N) and (HA):(R₂N)₂ complexes has been suggested in proton-donating diluents, while (HA):(R₂N) and (HA)₂:(R₂N)₃ complexes are proposed in non-proton-donating diluents.

Below is a generalized logical diagram illustrating the extraction mechanism.

Caption: Generalized mechanism for organic acid extraction by Amberlite LA-2.

Extraction of Metal Ions

In the case of metal ion extraction, Amberlite LA-2 typically functions as an anion exchanger. The metal ions in the aqueous phase are first complexed with an anionic ligand (e.g., chloride, iodide) to form an anionic metal complex. This complex is then extracted into the organic phase by forming an ion pair with the protonated amine.

For example, the extraction of cadmium from an acidic solution containing iodide ions can be represented by the formation of the CdI₄²⁻ complex, which is then extracted.

The workflow for metal ion extraction is depicted below.

Caption: Workflow for the extraction of metal ions using Amberlite LA-2.

Quantitative Data on Extraction Performance

The efficiency of an extraction process is quantified by several parameters, including the distribution coefficient (D), loading factor (Z), and extraction efficiency (E%). The following tables summarize the performance of Amberlite LA-2 in the extraction of various compounds under different experimental conditions.

Organic Acid Extraction

Analyte	Amberlite LA-2 Conc.	Diluent	Temp. (°C)	pH	E%	D	Z	Reference
Tartaric Acid	0.022 N	Dichloromethane	25	-	up to 99.5%	-	1.318	[2]
Tartaric Acid	0.92 mol/L	MIBK	25.15	-	91%	-	-	[4]
Fumaric Acid	15 g/L	Dichloromethane	-	3	>90%	-	-	[5]
Maleic Acid	0.22 M	-	40	3	98%	-	-	[6]
Penicillin G	-	3-methyl-1-butanol	-	-	92.63%	12.25	0.195	[7]
Levulinic Acid	-	Isoamyl alcohol	25.15	-	-	68.017	-	[8]

Metal Ion Extraction

Analyte	Amberlite LA-2 Conc.	Diluent	Stripping Agent	Contact Time	E%	Reference
Cadmium	-	Kerosene	6 M Ammonia (B1221849)	10 min	99.0%
Cadmium	-	-	-	-	99%	[9]

Detailed Experimental Protocols

This section provides detailed methodologies for key extraction experiments using Amberlite LA-2.

General Liquid-Liquid Extraction of an Organic Acid

This protocol is a generalized procedure based on the extraction of tartaric acid.[2]

Materials:

• Amberlite LA-2

• Organic solvent (diluent), e.g., Dichloromethane (DCM)

• Aqueous solution of the organic acid of known concentration

• Separatory funnels

• Shaker (e.g., water bath shaker)

• Titration apparatus (burette, flasks, etc.)

• Standardized sodium hydroxide (B78521) (NaOH) solution for titration

• pH meter

Procedure:

• Preparation of the Organic Phase: Prepare solutions of Amberlite LA-2 in the chosen diluent at various concentrations (e.g., 0.022 N, 0.044 N, 0.133 N).[2]

• Preparation of the Aqueous Phase: Prepare an aqueous solution of the organic acid at a desired concentration. Adjust the pH if required for the specific experiment.

• Extraction:

  • In a separatory funnel, mix equal volumes (e.g., 10 mL) of the organic and aqueous phases.[2]

  • Shake the mixture vigorously for a predetermined time (e.g., 30 minutes) at a constant temperature (e.g., 25 °C) using a shaker.[2]

  • Allow the phases to separate completely.

• Analysis:

  • Carefully separate the aqueous phase from the organic phase.

  • Determine the concentration of the organic acid remaining in the aqueous phase by titrating a known volume of the aqueous phase with a standardized NaOH solution.

• Calculations:

  • Calculate the concentration of the organic acid in the organic phase by mass balance.

  • Determine the Distribution Coefficient (D), Loading Factor (Z), and Extraction Efficiency (E%) using the following equations:

    • D = [Acid]org / [Acid]aq

    • Z = [Acid]org / [Amberlite LA-2]initial

    • E% = (([Acid]initial, aq - [Acid]final, aq) / [Acid]initial, aq) * 100

The workflow for a typical extraction experiment is visualized below.

Caption: A typical experimental workflow for liquid-liquid extraction.

Regeneration of Amberlite LA-2

For the process to be economically viable, especially in industrial applications, the regeneration and reuse of the extractant are crucial. The loaded organic phase containing the acid-amine complex needs to be treated to recover the extracted solute and regenerate the Amberlite LA-2 for subsequent extraction cycles.

The regeneration, or stripping, is typically achieved by contacting the loaded organic phase with an aqueous solution that can break the acid-amine complex. This can be an alkaline solution, such as sodium hydroxide (NaOH) or ammonia (NH₃), which deprotonates the amine and releases the acid anion into the aqueous phase as a salt. For metal complexes, a change in pH or the use of a strong complexing agent in the aqueous phase can facilitate stripping.

A general procedure for regeneration involves:

• Separating the loaded organic phase from the raffinate (the aqueous phase after extraction).

• Contacting the loaded organic phase with a stripping solution (e.g., 1-2N NaOH) in a liquid-liquid contactor.[10]

• After phase separation, the regenerated Amberlite LA-2 in the organic phase can be recycled back to the extraction stage. The aqueous stripping solution now contains the extracted solute, which can be further processed for recovery.

Applications in Drug Development and Research

Amberlite LA-2's ability to selectively extract carboxylic acids makes it a valuable tool in pharmaceutical research and development. Its applications include:

• Purification of Antibiotics: It has been successfully used in the recovery of penicillin G from fermentation broths, a critical step in its manufacturing process.[1][11]

• Isolation of Bio-based Platform Chemicals: Many precursor molecules for drug synthesis are organic acids produced through fermentation. Amberlite LA-2 can be employed for their efficient recovery and purification.

• Separation of Chiral Compounds: In some cases, reactive extraction can be adapted for the separation of enantiomers of chiral carboxylic acids, a vital process in the development of stereospecific drugs.

Conclusion

Amberlite LA-2 is a robust and versatile secondary amine extractant with a proven track record in a multitude of separation processes. Its high extraction efficiency, coupled with the potential for regeneration and reuse, makes it an attractive option for both laboratory-scale research and industrial applications. This guide has provided a comprehensive overview of its properties, mechanisms, and practical applications, along with detailed protocols and quantitative data to aid researchers and professionals in leveraging its full potential. Further research and process optimization can continue to expand the scope of applications for this valuable separation agent.

References

• 1. Reaction equilibrium of penicillin G with amberlite LA-2 in a nonpolar organic solvent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. srcest.org.ly [srcest.org.ly]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Fractionation of dicarboxylic acids produced by Rhizopus oryzae using reactive extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Page loading... [guidechem.com]
• 11. Recovery of penicillin by reactive extraction in centrifugal extractors - PubMed [pubmed.ncbi.nlm.nih.gov]

The Lipophilic Core of Amberlite LA-2: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the lipophilic nature of Amberlite LA-2, a widely utilized liquid anion exchange resin. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the fundamental properties of Amberlite LA-2, offering a compilation of quantitative data, detailed experimental methodologies, and logical workflows to underscore its significance in various scientific applications.

Introduction: Understanding the Lipophilic Character of Amberlite LA-2

Amberlite LA-2 is a secondary amine that is insoluble in water and functions as a lipophilic resin in numerous solvent extraction and separation processes within the chemical and pharmaceutical sectors.[][2] Its operational efficacy is intrinsically linked to its lipophilic (fat-loving) properties, which facilitate the extraction of various molecules, including carboxylic acids and metal ions, from aqueous solutions into an organic phase. This guide explores the experimental basis for quantifying this lipophilicity and the practical applications derived from this essential characteristic.

Quantitative Assessment of Lipophilicity

The following tables summarize data from studies on the reactive extraction of various carboxylic acids using Amberlite LA-2 dissolved in different organic solvents. These values highlight how the concentration of Amberlite LA-2 and the nature of the organic solvent influence the extraction, providing a functional measure of its lipophilic behavior.

Table 1: Extraction Efficiency of Various Acids with Amberlite LA-2

Target Acid	Solvent	Amberlite LA-2 Concentration (mol/L)	Extraction Efficiency (E%)
L(+) Tartaric Acid	Methyl Isobutyl Ketone (MIBK)	0.92	91%[3]
Fumaric Acid	Not Specified	Stoichiometric Amount	>90%[]
Glutaric Acid	3-methyl-1-butanol, n-octanol, n-nonanol, and n-decanol	Increased concentrations	70% to 90%[2]
Maleic Acid	Not Specified	0.22	98%[4]
Succinic Acid	Palm Oil (diluent)	0.7	71%[5]

Table 2: Distribution Coefficients (D) and Loading Factors (Z) for Tartaric Acid Extraction

Solvent	Amberlite LA-2 Concentration (mol/L)	Distribution Coefficient (D)	Loading Factor (Z)
1-octanol	Data not specified	Data not specified	Data not specified
Cyclohexane	Data not specified	Data not specified	Data not specified
Isooctane	Data not specified	Data not specified	Data not specified
Hexane	Data not specified	Data not specified	Data not specified
Methyl Isobutyl Ketone (MIBK)	0.92	Calculated from E%	Data not specified

Note: Specific values for D and Z for all conditions were not consistently available across the reviewed literature, but are calculable from primary data in the cited studies.

Experimental Protocols for Assessing Lipophilic Extraction

The following protocols are derived from methodologies used in reactive extraction studies, which are analogous to the "shake-flask" method for determining lipophilicity.

General Protocol for Reactive Extraction of Carboxylic Acids

This protocol is a generalized procedure based on the study of glutaric acid extraction by Uslu, Hasan, et al. (2016).[2]

Materials:

• Amberlite LA-2

• Organic solvent (e.g., 1-octanol, n-decanol, methyl isobutyl ketone)

• Aqueous solution of the target carboxylic acid of known initial concentration

• Erlenmeyer flasks

• Constant temperature water bath shaker

• Incubator

• 0.1 N NaOH solution for titration

• Burette and titration equipment

Procedure:

• Preparation of Organic Phase: Prepare solutions of Amberlite LA-2 at various concentrations in the chosen organic solvent.

• Preparation of Aqueous Phase: Prepare an aqueous solution of the target carboxylic acid at a known initial concentration.

• Equilibration:

  • Place equal volumes (e.g., 30 mL) of the organic and aqueous phases into an Erlenmeyer flask.

  • Place the flask in a constant temperature water bath shaker set to a specific temperature (e.g., 298 K) and agitation speed (e.g., 40 rpm).

  • Allow the phases to equilibrate for a sufficient time (e.g., 6 hours), as determined by preliminary experiments.

• Phase Separation:

  • After equilibration, transfer the flasks to an incubator at the same temperature and allow the phases to settle and separate completely (e.g., for a minimum of 2 hours).

• Analysis:

  • Carefully separate the aqueous phase from the organic phase.

  • Determine the concentration of the carboxylic acid remaining in the aqueous phase by titration with a standardized 0.1 N NaOH solution.

  • Calculate the concentration of the carboxylic acid in the organic phase by mass balance.

• Data Calculation:

  • Distribution Coefficient (D): D = [Acid]org / [Acid]aq

  • Extraction Efficiency (E%): E% = (D / (D + 1)) * 100

  • Loading Factor (Z): Z = [Acid]org / [Amberlite LA-2]initial

Visualizing the Experimental Workflow

The logical flow of the experimental protocol to determine the extraction efficiency, which reflects the lipophilic nature of Amberlite LA-2, can be visualized as follows:

Workflow for Determining Extraction Parameters.

Mechanism of Lipophilic Extraction

Amberlite LA-2, being a secondary amine, acts as a liquid anion exchanger. Its lipophilic nature is crucial for its function as a carrier in extraction processes. The mechanism involves the formation of an ion-pair complex between the protonated amine group of Amberlite LA-2 and the anionic form of the target molecule (e.g., a deprotonated carboxylic acid) at the aqueous-organic interface. This lipophilic complex is then soluble in the bulk organic phase, effectively transferring the target molecule from the aqueous to the organic phase.

The overall efficiency of this process is governed by several factors, including the pKa of the target acid, the pH of the aqueous phase, the concentration of Amberlite LA-2, and the polarity of the organic solvent. The choice of a non-polar, water-immiscible solvent is critical to maintain a stable two-phase system and to ensure the favorable partitioning of the lipophilic ion-pair complex.

Logical Relationship in Extraction Mechanism

The following diagram illustrates the logical steps involved in the extraction mechanism.

Mechanism of Lipophilic Extraction by Amberlite LA-2.

Applications in Drug Development and Research

The lipophilic nature of Amberlite LA-2 underpins its use in various applications relevant to the pharmaceutical industry:

• Purification of APIs: It is employed in the extraction and purification of acidic active pharmaceutical ingredients (APIs) from fermentation broths or reaction mixtures.

• Drug Delivery Systems: As a component in liquid membrane systems, it can facilitate the transport of drugs across lipophilic barriers.

• Removal of Impurities: Its ability to selectively extract acidic compounds makes it useful for removing related impurities during drug synthesis.

• Biochemical Separations: Amberlite LA-2 is utilized in the separation and purification of various biochemical compounds such as proteins, peptides, and nucleic acids.

Conclusion

The lipophilic character of Amberlite LA-2 is a cornerstone of its functionality as a versatile liquid anion exchange resin. While direct lipophilicity metrics like logP are not standard for such industrial materials, a comprehensive understanding of its performance in reactive extraction systems provides robust, quantitative evidence of its behavior. The experimental protocols and mechanistic diagrams provided in this guide offer researchers a solid foundation for utilizing Amberlite LA-2 in their work and for developing new applications that leverage its unique properties.

References

• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Amberlite LA-2 CAS number 11128-96-4 technical data

An In-Depth Technical Guide to Amberlite™ LA-2 (CAS: 11128-96-4) for Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of Amberlite™ LA-2, a versatile liquid anion exchange resin. Intended for researchers, scientists, and professionals in drug development, this document details its physicochemical properties, core applications, and the experimental methodologies for its use.

Core Properties of Amberlite™ LA-2

Amberlite™ LA-2 is a lipophilic secondary amine that functions as a liquid anion exchanger.[] Its unique properties make it suitable for a wide range of separation and extraction processes in both laboratory and industrial settings.

Physicochemical Characteristics

A summary of the key physical and chemical properties of Amberlite™ LA-2 is presented in the table below.

Property	Value	Source
CAS Number	11128-96-4	[]
Appearance	Pale yellow liquid	[]
Density	0.83 g/cm³ - 1.3 ± 0.1 g/cm³	[2]
Solubility	Insoluble in water
Synonyms	Amberlite LA-2, Ion Exchange Resin, Liquid grade	[2]

Structural Information

While the exact molecular formula and weight are often unspecified for this polymeric resin, it is characterized as a strongly basic, gel-type anion exchange resin with a cross-linked polystyrene matrix and quaternary ammonium (B1175870) functionality.[2]

Key Applications and Performance Data

Amberlite™ LA-2 is utilized in a variety of applications, primarily centered around its anion exchange capabilities.

Metal Recovery and Hydrometallurgy

Amberlite™ LA-2 is effective in the selective extraction and recovery of metal ions from aqueous solutions, particularly from industrial wastewater and in hydrometallurgical processes.[]

Table 2.1: Performance Data in Metal Extraction

Metal Ion	Extraction Efficiency (%)	Conditions	Reference
Cadmium (Cd(II))	99.0%	Emulsion liquid membrane (ELM), 10 minutes exposure	[3]
Zinc (Zn(II))	Data not specified	Extraction from HCl media with Amberlite LA-2 hydrochloride in 1,2-dichloroethane	[]
Lead (Pb(II))	Data not specified	Extraction from HCl media with Amberlite LA-2 hydrochloride in 1,2-dichloroethane	[]

Biochemical and Organic Acid Separations

This resin is widely used for the separation and purification of biochemical compounds, including organic acids from fermentation broths.[]

Table 2.2: Performance Data in Organic Acid Extraction

Organic Acid	Extraction Efficiency (%)	Conditions	Reference
Fumaric Acid	>90%	Reactive extraction with stoichiometric concentration of Amberlite LA-2	[]
Glutaric Acid	70-90%	Reactive extraction using various alcohol-based diluents	[3]
Levulinic Acid	Up to 98.0%	Reactive extraction with isoamyl alcohol as the solvent (KD of 68.017)	[4][5]
Tartaric Acid	99.5%	Liquid-liquid extraction with Amberlite LA-2 in dichloromethane (B109758)	[6]
Succinic Acid	Up to 71%	Emulsion liquid membrane with 0.7 M Amberlite LA-2	[7]
Gallic Acid	High efficiency	Reactive extraction with dichloromethane and n-heptane	[8]

Catalysis

Amberlite™ LA-2 also serves as a catalyst in various chemical reactions.

Table 2.3: Catalytic Applications

Reaction Type	Efficacy	Reference
Esterification	Improves work efficiency	[]
Transesterification	Improves work efficiency	[]
Hydration Reactions	Improves work efficiency	[]

Experimental Protocols and Methodologies

Detailed methodologies are crucial for reproducible results. The following sections outline generalized protocols for key applications of Amberlite™ LA-2.

Protocol for Metal Extraction (Emulsion Liquid Membrane)

This protocol is based on the selective extraction of Cadmium (Cd(II)).

1. Membrane Preparation:

• In a 100 mL beaker, mix 30 mL of Amberlite™ LA-2 and a surfactant (e.g., Span 80) in a suitable organic solvent like kerosene.
• Stir the mixture at a constant speed (e.g., 1800 rpm) using a variable speed mixer.
• Slowly add 18 mL of a stripping solution (e.g., 6 M ammonia (B1221849) solution) dropwise to the organic phase.
• Continue stirring for a minimum of 20 minutes to ensure the formation of a stable water-in-oil emulsion.

2. Extraction Process:

• Introduce the prepared emulsion to the aqueous feed solution containing the target metal ions (e.g., acidic leachate with Cd(II)).
• Agitate the two phases for a specified contact time (e.g., 10 minutes) to facilitate the transfer of metal ions from the aqueous phase to the internal stripping phase of the emulsion.
• The carrier (Amberlite™ LA-2) complexes with the metal ions at the external interface and transports them to the internal interface where they are released into the stripping solution.

3. Separation and Analysis:

• Allow the phases to separate.
• Analyze the concentration of the metal ion in the raffinate (the aqueous phase after extraction) to determine the extraction efficiency.

Protocol for Organic Acid Extraction (Reactive Extraction)

This protocol is a general guideline for the extraction of carboxylic acids from aqueous solutions.

1. Phase Preparation:

• Aqueous Phase: Prepare an aqueous solution of the organic acid at a known initial concentration (e.g., 0.84 mol·kg⁻¹ for glutaric acid).[3]
• Organic Phase: Dissolve a specific concentration of Amberlite™ LA-2 in a suitable water-immiscible organic solvent (e.g., alcohols like 3-methyl-1-butanol, n-octanol, or esters and ketones).[3][4]

2. Extraction:

• In a sealed flask, mix equal volumes (e.g., 30 mL each) of the aqueous and organic phases.[3]
• Agitate the mixture in a constant temperature water bath shaker (e.g., 298 K at 40 rpm) for a sufficient time to reach equilibrium (e.g., 6 hours, determined by preliminary tests).[3]

3. Phase Separation and Analysis:

• After equilibration, allow the mixture to settle for a minimum of 2 hours to ensure complete phase separation.[3]
• Carefully separate the aqueous and organic phases.
• Determine the concentration of the organic acid remaining in the aqueous phase, typically by titration with a standard base (e.g., 0.1 N NaOH).[3]
• The concentration of the acid in the organic phase can be calculated by mass balance.

Visualizing Workflows and Mechanisms

The following diagrams, generated using the DOT language, illustrate the logical workflows and reaction mechanisms described.

Emulsion Liquid Membrane (ELM) Extraction Workflow

Caption: Workflow for Metal Extraction using ELM.

Reactive Extraction of Organic Acids Workflow

Caption: Workflow for Reactive Extraction of Organic Acids.

Anion Exchange Mechanism in Reactive Extraction

Caption: Anion Exchange Mechanism in Reactive Extraction.

References

• 2. Cas 11128-96-4,Amberlite LA-2 | lookchem [lookchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. srcest.org.ly [srcest.org.ly]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Amberlite LA-2: A Comprehensive Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Amberlite LA-2, a versatile liquid anion exchange resin. This document details its core properties, summarizes key safety and handling protocols, and presents its diverse applications in scientific research and industrial processes. The information is curated to assist researchers in leveraging the unique characteristics of Amberlite LA-2 for applications ranging from biochemical separations to environmental remediation.

Core Properties of Amberlite LA-2

Amberlite LA-2 is a weakly basic liquid anion exchanger. It is a secondary amine, specifically N-lauryl-N-trialkylmethylamine, known for its use in liquid-liquid extraction processes.[1] Its lipophilic nature makes it suitable for use in various organic solvents to extract anionic species from aqueous solutions.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Amberlite LA-2 is presented in Table 1.

Property	Value	References
CAS Number	11128-96-4	[2][3][4]
Synonyms	Amberlitet LA-2, Ion Exchange Resin, Liquid grade	[3][4]
Appearance	Clear, yellow viscous liquid	[2][]
Density	0.83 g/cm³	[4]
Solubility	Insoluble in water	[6]

Table 1: Physical and Chemical Properties of Amberlite LA-2

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling Amberlite LA-2.

Hazard Identification

Amberlite LA-2 is classified as an irritant. Key hazard and safety information is summarized in Table 2.

Hazard Identification	Code/Statement	References
Hazard Codes	Xi (Irritant)	[4]
Risk Statements	R36: Irritating to eyes	[4]
Safety Statements	S26: In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.	[4]

Table 2: Hazard and Safety Information for Amberlite LA-2

Personal Protective Equipment (PPE) and First Aid

When handling Amberlite LA-2, it is crucial to use appropriate personal protective equipment. In case of exposure, follow the first aid measures outlined in Table 3.

Exposure Route	Recommended PPE	First Aid Measures	References
Eyes	Safety glasses or goggles	Rinse immediately with plenty of water for at least 15 minutes and seek medical advice.	[4]
Skin	Protective gloves	Wash off with soap and water.	[7]
Inhalation	Use in a well-ventilated area	Move to fresh air. If symptoms persist, seek medical attention.	[7]
Ingestion	Do not eat or drink while handling	Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.	[7]

Table 3: Personal Protective Equipment and First Aid for Amberlite LA-2

Storage and Disposal

Proper storage and disposal of Amberlite LA-2 are essential for safety and environmental protection.

Aspect	Recommendation	References
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances. Keep container tightly closed.	[7]
Disposal	Dispose of contents/container in accordance with local, regional, national, and international regulations. Do not allow to enter drains or waterways.	[8]

Table 4: Storage and Disposal of Amberlite LA-2

Toxicological and Ecological Information

Limited specific toxicological and ecotoxicological data for Amberlite LA-2 is publicly available. However, based on the available safety data sheets for similar ion exchange resins, a general profile can be inferred.

Toxicological Data

Ecological Information

Ion exchange resins are generally considered to have low mobility in the environment due to their insolubility in water. They are not expected to be readily biodegradable.[8][10] Spills should be contained to prevent entry into waterways, as the small beads can be harmful to aquatic life if ingested.[8] One safety data sheet indicates that a similar substance is harmful to aquatic life with long-lasting effects.[11]

Experimental Protocols and Applications

Amberlite LA-2 has a wide range of applications in various scientific and industrial fields. This section provides detailed experimental protocols for some of its key uses.

Extraction of Penicillin G

Amberlite LA-2 is an effective extractant for the recovery of Penicillin G from fermentation broths.[1][12][13]

Experimental Protocol:

• Organic Phase Preparation: Prepare the organic phase by dissolving a specific concentration of Amberlite LA-2 in a suitable diluent such as n-butyl acetate (B1210297) or 3-methyl-1-butanol.[1][13]

• Aqueous Phase Preparation: The aqueous phase is the Penicillin G-containing fermentation broth, with its pH adjusted to a specific value (e.g., pH 4) to facilitate extraction.[14]

• Liquid-Liquid Extraction: Mix equal volumes of the organic and aqueous phases in a separation funnel or a hollow-fiber contactor.[1][14]

• Equilibration: Agitate the mixture for a sufficient time to allow for the mass transfer of Penicillin G from the aqueous to the organic phase.

• Phase Separation: Allow the phases to separate. The denser organic phase containing the Penicillin G-Amberlite LA-2 complex will settle at the bottom.

• Back-Extraction (Stripping): To recover the Penicillin G from the organic phase, a back-extraction is performed using an aqueous solution at a different pH.

The following diagram illustrates the workflow for Penicillin G extraction.

References

• 1. Reactive extraction of penicillin G in hollow-fiber and hollow-fiber fabric modules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Amberlite LA-2 - Hazardous Agents | Haz-Map [haz-map.com]
• 3. chemwhat.com [chemwhat.com]
• 4. Amberlite LA-2｜lookchem [lookchem.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. servapure.com [servapure.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Current Advances in Biodegradation of Polyolefins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. merckmillipore.com [merckmillipore.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]

Solubility of Amberlite LA-2 in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Amberlite LA-2, a widely used liquid anion exchange resin, in various organic solvents. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development and related fields who utilize Amberlite LA-2 in extraction and purification processes.

Introduction to Amberlite LA-2

Amberlite LA-2 is a liquid ion exchange resin composed of a mixture of secondary amines. It is characterized as a weakly basic anion exchanger and is particularly effective in the extraction of acids from aqueous solutions into an organic phase. Its lipophilic nature makes it insoluble in water but soluble in a range of non-polar and polar organic solvents, which act as diluents in solvent extraction systems. The choice of solvent can significantly influence the extraction efficiency and selectivity of the target molecule.

Physical and Chemical Properties of Amberlite LA-2

A summary of the key physical and chemical properties of Amberlite LA-2 is presented in Table 1.

Property	Value	Reference
Chemical Type	Secondary Amine	[1][2]
Appearance	Colorless to yellow liquid	[]
Water Solubility	Insoluble	[1][2][4]
Density	Approximately 0.83 g/cm³	[5]

Solubility of Amberlite LA-2 in Organic Solvents

While specific quantitative solubility data for Amberlite LA-2 in various organic solvents is not extensively published in publicly available literature, numerous studies have documented its use as an extractant "dissolved in" a wide array of organic diluents. This implies a high degree of solubility or miscibility in these solvents under the experimental conditions described. The choice of solvent is critical as it can affect the extraction kinetics and equilibrium.

Table 2 provides a summary of organic solvents in which Amberlite LA-2 has been reported to be soluble or used as a diluent.

Solvent Class	Solvent Name
Alcohols	3-methyl-1-butanol, n-octanol, n-nonanol, n-decanol
Hydrocarbons	Kerosene, n-heptane, cyclohexane, isooctane, hexane, toluene
Chlorinated Solvents	1,2-dichloroethane, dichloromethane
Ketones	2-octanone, methyl isobutyl ketone
Esters	n-butyl acetate

Experimental Protocol for Determining the Solubility of Amberlite LA-2

The following is a generalized, detailed methodology for determining the solubility of a liquid amine like Amberlite LA-2 in an organic solvent. This protocol is based on the widely accepted isothermal shake-flask method, which is considered a standard for equilibrium solubility measurements.

Materials and Equipment

• Amberlite LA-2

• High-purity organic solvents

• Glass vials with PTFE-lined screw caps

• Analytical balance (accurate to ±0.1 mg)

• Positive displacement micropipettes

• Thermostatically controlled orbital shaker or incubator

• Centrifuge

• Gas chromatograph with a flame ionization detector (GC-FID) or a suitable spectrophotometer

• Volumetric flasks, syringes, and syringe filters (0.45 µm)

Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of Amberlite LA-2 to a series of glass vials. The exact amount will depend on the expected solubility but should be sufficient to ensure a saturated solution with an undissolved phase present.

  • To each vial, add a known volume or weight of the selected organic solvent.

• Equilibration:

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Shake the vials at a constant speed for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary studies may be required to determine the optimal equilibration time.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed in a temperature-controlled environment for at least 24 hours to allow for the separation of the undissolved Amberlite LA-2.

  • For emulsions or fine dispersions, centrifuge the samples at a controlled temperature to facilitate phase separation.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear, saturated supernatant using a syringe.

  • Filter the aliquot through a syringe filter to remove any remaining undissolved microdroplets.

  • Accurately weigh the filtered aliquot.

  • Dilute the aliquot with a known volume of the pure solvent to a concentration suitable for the analytical method.

  • Analyze the concentration of Amberlite LA-2 in the diluted sample using a pre-calibrated GC-FID or another appropriate analytical technique.

• Calculation of Solubility:

  • Calculate the concentration of Amberlite LA-2 in the saturated solution based on the analytical results and the dilution factor.

  • Express the solubility in desired units, such as g/100 mL or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of Amberlite LA-2 solubility.

Caption: Experimental workflow for determining the solubility of Amberlite LA-2.

References

• 1. Amberlite LA-2｜lookchem [lookchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 4. chembk.com [chembk.com]
• 5. Cas 11128-96-4,Amberlite LA-2 | lookchem [lookchem.com]

Amberlite LA-2: A Technical Guide to its Research Applications in Separation Science and Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

Amberlite LA-2, a liquid anion exchange resin, has emerged as a versatile tool in various research and industrial applications. Its unique properties as a water-insoluble secondary amine make it highly effective for the selective extraction and separation of a wide range of molecules, including organic acids, metal ions, and active pharmaceutical ingredients (APIs). This technical guide provides an in-depth overview of the core research applications of Amberlite LA-2, presenting quantitative data, detailed experimental protocols, and visual workflows to facilitate its adoption in laboratory and process development settings.

Core Principles of Amberlite LA-2 in Separation Science

Amberlite LA-2 functions as a liquid anion exchanger, primarily utilized in solvent extraction processes. Its mechanism of action relies on the reversible formation of ion pairs between the amine groups of the resin and anionic species in an aqueous solution. This interaction facilitates the transfer of the target anion from the aqueous phase to an immiscible organic phase in which Amberlite LA-2 is dissolved. The efficiency of this extraction is influenced by several factors, including the pH of the aqueous phase, the concentration of the extractant, the choice of organic diluent, and the temperature.

Applications in the Extraction of Organic Acids

A significant area of application for Amberlite LA-2 is the recovery and purification of organic acids from aqueous solutions, such as fermentation broths. This is particularly relevant in the biotechnology sector for the downstream processing of bio-based chemicals.

Quantitative Data on Organic Acid Extraction

The extraction efficiency of Amberlite LA-2 for various organic acids is summarized in the table below. These studies highlight the impact of extractant concentration and the choice of diluent on the separation process.

Organic Acid	Amberlite LA-2 Concentration	Diluent	Extraction Efficiency (%)	Reference
Acrylic Acid	0.93 mol/L	Methyl Isobutyl Ketone (MIBK)	98.22	[1]
Fumaric Acid	Stoichiometric to acid	Not specified	>90	[]
Glutaric Acid	Varied	3-methyl-1-butanol, n-octanol, n-nonanol, n-decanol	70-90 (as KD increases)	[3]
Maleic Acid	0.044 M - 0.22 M	Not specified	85.3 - 98	[4]
Tartaric Acid	0.022 N	Dichloromethane	99.5	[4][5]
Penicillin G	Varied	Kerosene	Probable equilibrium models developed	[]
Formic Acid	Varied	Isoamyl alcohol	Max Distribution Value: 19.223	[4]

Experimental Protocol: Reactive Extraction of an Organic Acid

This protocol provides a general methodology for the liquid-liquid extraction of an organic acid using Amberlite LA-2.

Materials:

• Amberlite LA-2

• Organic diluent (e.g., kerosene, MIBK, 1-octanol, dichloromethane)

• Aqueous solution containing the target organic acid

• Separatory funnels or agitated extraction vessel

• pH meter

• Analytical instrumentation for concentration determination (e.g., HPLC, titration)

Procedure:

• Organic Phase Preparation: Prepare the organic phase by dissolving a known concentration of Amberlite LA-2 in the selected organic diluent.

• Aqueous Phase Preparation: Prepare an aqueous solution of the organic acid at a known initial concentration. Adjust the pH of the aqueous phase to a level where the acid is in its anionic form.

• Extraction:

  • In a separatory funnel, combine equal volumes of the organic and aqueous phases.

  • Shake the funnel vigorously for a predetermined period (e.g., 30-60 minutes) to ensure thorough mixing and facilitate mass transfer.

  • Allow the phases to separate completely.

• Phase Separation: Carefully separate the aqueous and organic phases.

• Analysis:

  • Determine the concentration of the organic acid remaining in the aqueous phase (raffinate) using an appropriate analytical method.

  • The concentration of the acid in the organic phase (extract) can be calculated by mass balance.

• Stripping (Back-Extraction):

  • To recover the extracted acid, the organic phase can be contacted with a stripping solution (e.g., a strong base like NaOH or Na2CO3). This reverses the extraction process, transferring the acid anion back into a new aqueous phase.

Workflow for Organic Acid Extraction and Recovery

Caption: Workflow of organic acid extraction and recovery using Amberlite LA-2.

Applications in Metal Ion Separation

Amberlite LA-2 is also effective in the selective extraction of metal ions from aqueous solutions, which is crucial for hydrometallurgy, wastewater treatment, and environmental remediation.[] The mechanism involves the formation of anionic metal complexes that can then be extracted by the amine.

Quantitative Data on Metal Ion Extraction

Metal Ion	Method	Extraction Efficiency (%)	Conditions	Reference
Cadmium (Cd²⁺)	Emulsion Liquid Membrane (ELM)	99.0	10 minutes exposure	[3]
Uranium, Rare Earth Elements	Hydrometallurgy	Not specified	Concentration from leach solutions	[]
Gold, Copper, Nickel	Metal Recovery	Not specified	From industrial wastewater	[]

Experimental Protocol: Emulsion Liquid Membrane (ELM) for Cadmium Extraction

This protocol outlines the use of Amberlite LA-2 as a mobile carrier in an ELM system for the selective extraction of cadmium.[3]

Materials:

• Amberlite LA-2 (carrier)

• Kerosene (diluent)

• Span 80 (surfactant)

• 6 M Ammonia (B1221849) solution (stripping solution)

• Aqueous feed solution containing cadmium ions

• Variable speed mixer

Procedure:

• Membrane Phase Preparation:

  • In a beaker, mix Amberlite LA-2 and Span 80 in kerosene.

• Emulsion Formation:

  • While stirring the membrane phase at high speed (e.g., 1800 rpm), add the ammonia stripping solution dropwise.

  • Continue stirring for approximately 20 minutes to form a stable water-in-oil emulsion.

• Extraction:

  • Add the prepared emulsion to the aqueous feed solution containing cadmium.

  • Agitate the mixture for a specified time (e.g., 10 minutes) to allow for the extraction of cadmium into the internal stripping phase of the emulsion globules.

• Separation and Analysis:

  • Allow the phases to separate.

  • Analyze the cadmium concentration in the external aqueous phase to determine the extraction efficiency.

Logical Relationship in Emulsion Liquid Membrane Extraction

Caption: Mechanism of metal ion transport in an ELM system with Amberlite LA-2.

Applications in Drug Development

In the pharmaceutical industry, ion exchange resins like those in the Amberlite family are used as functional excipients.[6] While specific protocols for Amberlite LA-2 are less detailed in the provided search results, its properties are analogous to other resins used for:

• Taste Masking: Basic drugs with objectionable tastes can be complexed with ion exchange resins to form a resin-drug complex (resinate) that has a more neutral taste.[6][7]

• Controlled Release: By forming a resinate, the release of a drug can be sustained over a longer period. The drug is released from the resin in the gastrointestinal tract through exchange with ions present in the physiological fluids. Coating the drug-resin complex can further modify the release profile.[7][8]

• Drug Stabilization: Amberlite resins can be used to stabilize APIs, improving their bioavailability and manufacturing processes.[6]

The formation of a drug-resinate typically involves a batch process where the drug solution is mixed with the ion exchange resin until equilibrium is reached.

Conclusion

Amberlite LA-2 is a powerful and versatile liquid anion exchange resin with significant potential in various research and development applications. Its efficacy in the selective extraction of organic acids and metal ions is well-documented, offering solutions for bioprocessing, hydrometallurgy, and environmental remediation. Furthermore, its underlying principles of ion exchange are applicable to the field of drug development for taste masking and controlled release formulations. The experimental protocols and workflows provided in this guide serve as a foundational resource for scientists and researchers looking to leverage the capabilities of Amberlite LA-2 in their work.

References

• 1. researchgate.net [researchgate.net]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. srcest.org.ly [srcest.org.ly]
• 6. dupont.com [dupont.com]
• 7. ajol.info [ajol.info]
• 8. US8747902B2 - Modified release formulations containing drug-ion exchange resin complexes - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for Carboxylic Acid Extraction Using Amberlite LA-2

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the liquid-liquid extraction of carboxylic acids from aqueous solutions using the secondary amine extractant, Amberlite LA-2. The protocol covers the extraction process, stripping of the acid from the organic phase, and regeneration of the extractant for reuse.

Introduction

Liquid-liquid extraction is a widely used technique for the recovery and purification of carboxylic acids from various aqueous media, including fermentation broths and industrial process streams.[1] Reactive extraction, which involves the use of an extractant that chemically interacts with the target molecule, offers significantly higher distribution coefficients and selectivity compared to physical extraction alone.[1]

Amberlite LA-2, a high-molecular-weight secondary amine, is an effective extractant for a range of carboxylic acids.[2] The extraction mechanism is based on the formation of an acid-amine complex that is soluble in an organic diluent.[1] This process is reversible, allowing for the subsequent recovery of the carboxylic acid and regeneration of the extractant.

Experimental Protocols

Materials and Reagents

• Extractant: Amberlite LA-2 (N-Lauryl-N-trialkylmethylamine)

• Diluents: Dichloromethane (DCM), 1-octanol, cyclohexane, isooctane, hexane, methyl isobutyl ketone (MIBK), and others. The choice of diluent can significantly impact extraction efficiency.[1]

• Aqueous Phase: Deionized water, buffer solutions, or the sample containing the carboxylic acid of interest.

• Stripping Agent: Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M).

• Analytical Reagents: Standardized NaOH solution for titration, phenolphthalein (B1677637) indicator.

• Carboxylic Acid Standards: For calibration and quantification.

Preparation of the Organic Phase (Amberlite LA-2 Solution)

• Select a suitable organic diluent. The polarity and nature of the diluent will influence the extraction equilibrium.

• Prepare a stock solution of Amberlite LA-2 in the chosen diluent at the desired concentration (e.g., 0.022 N, 0.044 N, 0.133 N).[2]

• Store the organic phase in a tightly sealed container to prevent evaporation of the solvent.

Liquid-Liquid Extraction Procedure

• In a separatory funnel or a suitable vessel, combine equal volumes of the aqueous phase containing the carboxylic acid and the prepared Amberlite LA-2 organic phase (a 1:1 phase ratio is common).[2]

• Adjust the pH of the aqueous phase to be below the pKa of the target carboxylic acid. This ensures the acid is in its undissociated form, which is more readily extracted.

• Agitate the mixture vigorously for a predetermined contact time (e.g., 15-60 minutes) to ensure thorough mixing and allow the system to reach equilibrium.[2] A mechanical shaker or vortex mixer can be used.

• Allow the two phases to separate completely. The organic phase, containing the extracted carboxylic acid, will typically be the upper or lower layer depending on the density of the diluent relative to the aqueous phase.

• Carefully separate the two phases. The aqueous phase is retained for analysis to determine the amount of unextracted carboxylic acid.

Stripping (Back-Extraction) of the Carboxylic Acid

• Transfer the loaded organic phase (containing the carboxylic acid-Amberlite LA-2 complex) to a clean separatory funnel.

• Add an equal volume of a suitable stripping solution, such as 0.1 M NaOH. The basic solution will deprotonate the carboxylic acid, forming a salt that is soluble in the aqueous phase, thereby breaking the acid-amine complex.[1]

• Agitate the mixture vigorously for a sufficient time to ensure complete transfer of the carboxylic acid to the aqueous stripping solution.

• Allow the phases to separate.

• Collect the aqueous phase, which now contains the sodium salt of the carboxylic acid. The carboxylic acid can be recovered from this solution by acidification and subsequent purification steps if required.

• The organic phase now contains the regenerated Amberlite LA-2 and can be reused for further extraction cycles.

Analytical Quantification

The concentration of the carboxylic acid in the aqueous phase before and after extraction can be determined by titration with a standardized solution of sodium hydroxide using a suitable indicator like phenolphthalein.[2] Other analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can also be employed for more complex mixtures or lower concentrations.

The following parameters are commonly used to evaluate the extraction performance:

• Distribution Coefficient (KD): The ratio of the concentration of the carboxylic acid in the organic phase to its concentration in the aqueous phase at equilibrium.

• Extraction Efficiency (%E): The percentage of the carboxylic acid that is transferred from the aqueous phase to the organic phase.

• Loading Factor (Z): The ratio of the concentration of the extracted carboxylic acid in the organic phase to the initial concentration of the extractant.

Data Presentation

The following tables summarize the extraction efficiency of Amberlite LA-2 for various carboxylic acids under different experimental conditions as reported in the literature.

Table 1: Extraction of Tartaric Acid with Amberlite LA-2 [1][2]

Amberlite LA-2 Conc. (N)	Diluent	Initial Tartaric Acid Conc. (N)	pH	Temperature (°C)	Contact Time (min)	Extraction Efficiency (%E)
0.022	Dichloromethane	0.05	-	25	30	-
0.044	Dichloromethane	0.05	-	25	30	-
0.133	Dichloromethane	0.05	-	25	30	-
0.92	MIBK	-	-	25	-	91
0.022	Dichloromethane	0.05	3	25	30	>90
0.022	Dichloromethane	0.05	-	40	30	>99

Table 2: Extraction of Maleic Acid with Amberlite LA-2 in Dichloromethane [3]

Amberlite LA-2 Conc. (M)	Initial Maleic Acid Conc. (N)	pH	Temperature (°C)	Contact Time (min)	Extraction Efficiency (%E)
0.044	-	-	-	60	85.3
0.22	-	-	-	60	98
-	0.01	-	-	60	92.65
-	0.075	-	-	60	99.01
-	0.05	3	25	60	90.3
-	0.05	-	40	60	99.95

Visualization of the Experimental Workflow

The following diagram illustrates the complete liquid-liquid extraction and stripping process.

References

• 1. lutpub.lut.fi [lutpub.lut.fi]
• 2. srcest.org.ly [srcest.org.ly]
• 3. researchgate.net [researchgate.net]

experimental setup for metal ion extraction using Amberlite LA-2

Application Note: Metal Ion Extraction Using Amberlite LA-2

Audience: Researchers, scientists, and drug development professionals.

Introduction Amberlite LA-2 is a liquid anion exchanger based on a secondary amine structure. It is widely utilized in solvent extraction (liquid-liquid extraction) and emulsion liquid membrane (ELM) processes for the selective separation and concentration of various metal ions from aqueous solutions. Its effectiveness stems from its ability to form ion-pair complexes with anionic metal species, which are then extracted into an immiscible organic phase. This document provides detailed protocols for using Amberlite LA-2 in metal ion extraction, summarizing key experimental parameters and performance data.

Principle of Extraction The extraction mechanism involves an anion exchange process. Amberlite LA-2, a weak base, is typically used in an organic diluent. In the presence of an acidic aqueous solution, the amine is protonated to form an aminium salt. This cationic species can then exchange its anion with an anionic metal complex present in the aqueous phase, transferring the metal into the organic phase. The equilibrium can be reversed by altering the pH, allowing for the stripping of the metal ion and regeneration of the extractant.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction of Metal Ions

This protocol describes a standard batch solvent extraction procedure for separating metal ions that can form anionic complexes (e.g., Cd(II), Zn(II), Fe(III) in chloride media).

Materials and Reagents:

• Amberlite LA-2

• Organic diluent (e.g., kerosene, dichloromethane (B109758), n-octanol)[1][2]

• Aqueous solution containing the target metal ion(s)

• Acids (e.g., HCl, HNO₃) and bases (e.g., NaOH) for pH adjustment

• Stripping agent (e.g., dilute NaOH, NH₄OH, or deionized water)

• Separatory funnels or flasks for mixing

• Shaker or magnetic stirrer

• pH meter

• Atomic Absorption Spectrometer (AAS) or ICP-OES for metal analysis[3]

Procedure:

• Preparation of the Organic Phase: Prepare a solution of Amberlite LA-2 of the desired concentration (e.g., 0.02 N to 0.15 N) by dissolving it in a suitable organic diluent like dichloromethane or an alcohol[2]. The choice of diluent can significantly impact extraction efficiency[1].

• Preparation of the Aqueous Phase: Prepare an aqueous solution containing the metal ion at a known concentration. Adjust the pH of the solution using an appropriate acid to facilitate the formation of anionic metal complexes (e.g., mildly acidic conditions for certain metal-chloride complexes)[4].

• Extraction Step:

  • In a separatory funnel, mix equal volumes of the prepared organic and aqueous phases (e.g., 30 mL of each)[1].

  • Shake the mixture vigorously for a predetermined contact time, which can range from 30 minutes to 6 hours, to allow the system to reach equilibrium[1][2]. A constant temperature water bath shaker can be used to maintain a specific temperature (e.g., 298 K)[1].

• Phase Separation: Allow the mixture to stand undisturbed until the two phases have completely separated. This may take up to 2 hours[1].

• Analysis of Raffinate: Carefully separate the aqueous phase (raffinate). Determine the concentration of the metal ion remaining in the raffinate using a suitable analytical technique like AAS[3].

• Stripping Step (Metal Recovery and Extractant Regeneration):

  • The metal-loaded organic phase can be regenerated by stripping the metal ion back into a new aqueous phase.

  • Mix the organic phase with a stripping solution (e.g., 1 M NaOH). The change in pH will break the metal-amine complex, transferring the metal ion to the new aqueous stripping solution.

  • Separate the regenerated organic phase, which can be reused for further extraction cycles.

Protocol 2: Emulsion Liquid Membrane (ELM) Extraction of Cadmium

This advanced technique uses an emulsion to combine extraction and stripping into a single step, offering high efficiency over short contact times[1].

Materials and Reagents:

• Amberlite LA-2 (Carrier)

• Kerosene (Diluent)

• Span 80 (Surfactant)

• Ammonia solution (e.g., 6 M) as the internal stripping phase[1]

• Aqueous feed solution containing cadmium

• High-speed mixer/homogenizer

• Variable speed stirrer

Procedure:

• Preparation of the Membrane Phase: In a beaker, prepare the organic membrane phase by mixing Amberlite LA-2, Span 80, and kerosene. A typical composition might be 3% (w/v) Amberlite LA-2 and 3% (w/v) Span 80 in kerosene.

• Formation of the Emulsion:

  • Using a high-speed mixer (e.g., 1800 rpm), slowly add the internal stripping solution (6 M ammonia) drop by drop to the membrane phase[1]. A typical phase ratio is 1:1 (v/v) of internal phase to membrane phase.

  • Continue stirring for approximately 20 minutes to form a stable water-in-oil emulsion[1].

• Extraction Step:

  • Place the aqueous feed solution containing cadmium in a larger vessel equipped with a variable speed stirrer.

  • Disperse the prepared emulsion into the feed solution at a specific ratio (e.g., 1:10 v/v emulsion to feed solution) and stir at a moderate speed (e.g., 300 rpm) to create fine globules of the emulsion within the feed.

  • The extraction is typically rapid, with optimal contact times as short as 10 minutes[1].

• Separation and Demulsification:

  • Stop the stirring and allow the mixture to settle. The emulsion phase will separate from the external aqueous phase.

  • Collect the emulsion and break it to recover the internal stripping phase, which now contains the concentrated metal ion. Demulsification can be achieved through methods like heating or applying a high-voltage electric field.

• Analysis: Analyze the external aqueous phase to determine the final cadmium concentration and calculate the extraction efficiency.

Data Presentation

Table 1: Typical Experimental Parameters for Metal Ion Extraction with Amberlite LA-2

Parameter	Liquid-Liquid Extraction	Emulsion Liquid Membrane	Reference
Extractant	Amberlite LA-2	Amberlite LA-2	[1][2]
Diluent	Dichloromethane, Alcohols, Kerosene	Kerosene	[1][2]
Surfactant	Not Applicable	Span 80	[1]
Stripping Agent	NaOH, NH₄OH	Ammonia (internal phase)	[1]
Amberlite LA-2 Conc.	0.022 N - 0.133 N	~3% (w/v)	[1][2]
Aqueous Phase pH	Acidic (variable)	Acidic (variable)	[1][2]
Phase Ratio (Org:Aq)	1:1	1:1 (internal:membrane)	[1][2]
Contact Time	15 - 360 min	~10 min	[1][2]
Temperature	25°C (298 K)	25°C (298 K)	[1][2]
Agitation Speed	40 - 200 rpm	1800 rpm (emulsification)	[1][2]

Table 2: Performance Data for Amberlite LA-2 Extraction

Target Analyte	Extraction Method	Key Finding	Extraction Efficiency (%)	Reference
Cadmium	Emulsion Liquid Membrane	Optimal conditions yield high removal.	Up to 99.0%	[1]
Tartaric Acid	Liquid-Liquid Extraction	Efficiency increases with extractant conc., pH, and temp.	Up to 99.5%	[2]
Glutaric Acid	Liquid-Liquid Extraction	KD increases with Amberlite LA-2 concentration in alcohol.	70 - 90% (as KD)	[1]

Visualizations

Experimental and Logical Workflows

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. srcest.org.ly [srcest.org.ly]
• 3. researchgate.net [researchgate.net]
• 4. Heavy Metals [dupont.com]

Application Notes and Protocols for Supported Liquid Membranes with Amberlite LA-2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the preparation and utilization of Supported Liquid Membranes (SLMs) incorporating Amberlite LA-2 as a carrier. This technology offers a highly selective and efficient method for the separation and concentration of various compounds, with significant potential in pharmaceutical and biotechnological applications.

Introduction to Supported Liquid Membranes with Amberlite LA-2

A Supported Liquid Membrane (SLM) is a composite system where a liquid phase is immobilized within the pores of a microporous solid support.[1][2] This liquid phase, typically an organic solvent containing a carrier molecule, separates two aqueous phases: a feed (or donor) phase and a stripping (or acceptor) phase.[1][3] The key advantage of SLMs lies in the combination of solvent extraction and stripping into a single, continuous process, which can lead to high separation factors and concentration of the target compound with minimal use of organic solvents.[1][4]

Amberlite LA-2, a secondary amine, is a widely used carrier in SLM systems.[][6] Its utility stems from its ability to form reversible complexes with specific solutes, facilitating their transport across the liquid membrane. This carrier-mediated transport mechanism allows for the selective separation of a target compound from a complex mixture.[7] Applications of Amberlite LA-2 in SLMs include the extraction of organic acids like penicillin G and succinic acid, as well as the separation of metal ions.[][6][8]

Principle of Carrier-Mediated Transport

The transport of a solute across an SLM with Amberlite LA-2 is a multi-step process driven by a concentration gradient. The general mechanism involves the following key steps:

• Extraction: At the interface between the feed phase and the liquid membrane, the target solute reacts with the Amberlite LA-2 carrier to form a complex. This complex is soluble in the organic liquid membrane.

• Diffusion: The solute-carrier complex diffuses across the liquid membrane, from the feed side to the stripping side.

• Stripping: At the interface between the liquid membrane and the stripping phase, the complex breaks down due to a change in chemical conditions (e.g., pH), releasing the solute into the stripping phase. The carrier is simultaneously regenerated.

• Carrier Regeneration: The free carrier then diffuses back across the liquid membrane to the feed side to pick up more solute, continuing the transport cycle.

This process allows for the "uphill" transport of a solute against its concentration gradient, provided a suitable driving force, such as a pH gradient, is maintained between the feed and stripping phases.

Experimental Protocols

General Protocol for the Preparation of a Flat Sheet Supported Liquid Membrane

This protocol outlines the fundamental steps for preparing a laboratory-scale flat sheet SLM.

Materials:

• Porous Support: Hydrophobic microporous membrane (e.g., polypropylene, PTFE)

• Carrier: Amberlite LA-2

• Diluent (Organic Solvent): Kerosene (B1165875), palm oil, or other suitable water-immiscible solvent

• Feed Solution: Aqueous solution containing the target solute

• Stripping Solution: Aqueous solution with a composition designed to release the solute from the carrier (e.g., a solution with a different pH)

• SLM Cell: A two-compartment cell separated by the membrane

Procedure:

• Membrane Preparation: Cut the microporous support to the required size to fit the SLM cell.

• Liquid Membrane Formulation: Prepare the liquid membrane solution by dissolving a specific concentration of Amberlite LA-2 in the chosen organic diluent.

• Impregnation: Immerse the porous support in the liquid membrane solution for a sufficient time (typically 30-60 minutes) to ensure complete impregnation of the pores by capillary action.

• Assembly: Carefully remove the impregnated membrane, gently blot any excess liquid from the surface, and mount it in the SLM cell, separating the feed and stripping compartments.

• Operation: Fill the respective compartments with the feed and stripping solutions. Stir both solutions at a constant rate to minimize concentration polarization effects at the membrane interfaces.

• Sampling and Analysis: Periodically take samples from both the feed and stripping phases to determine the concentration of the solute and evaluate the transport efficiency.

Protocol for Emulsion Liquid Membrane (ELM) Preparation for Succinic Acid Extraction

This protocol is adapted from studies on succinic acid extraction using an emulsion liquid membrane system.[6]

Materials:

• Carrier: Amberlite LA-2

• Diluent: Palm oil

• Surfactant: Span 80

• Stripping Agent: Sodium Carbonate (Na₂CO₃) solution

• Homogenizer

Procedure:

• Liquid Membrane Formulation: Prepare the organic phase by dissolving Amberlite LA-2 and Span 80 in palm oil.

• Emulsification: Add the aqueous stripping solution (internal phase) to the organic phase. Emulsify the mixture using a homogenizer at a specific speed (e.g., 7000 rpm) for a set duration (e.g., 5 minutes) to form a stable water-in-oil emulsion.[9]

• Extraction: Disperse the prepared emulsion in the feed solution containing succinic acid with gentle agitation. The succinic acid will be extracted from the feed phase into the internal stripping phase of the emulsion droplets.

• Demulsification: After the extraction is complete, the emulsion is broken to recover the enriched internal phase containing the extracted succinic acid.

Quantitative Data and Performance

The performance of an SLM system is influenced by various parameters, including the concentration of the carrier, the type of diluent, and the composition of the feed and stripping phases.

Application	Carrier System	Feed Phase	Stripping Phase	Key Findings	Reference
Succinic Acid Extraction	Amberlite LA-2 in palm oil	Succinic acid solution	Na₂CO₃ solution	Optimal Amberlite LA-2 concentration was found to be 0.05 M for the highest extraction and selectivity.[6]	[6]
Penicillin G Extraction	Amberlite LA-2 in kerosene	Penicillin G solution	-	The extraction equilibrium can be described by specific models.	[]
Glutaric Acid Extraction	Amberlite LA-2 in various alcohols	Glutaric acid solution	-	Higher distribution coefficients (KD) were obtained when using alcohols as diluents. KD increased from 70% to 90% with increasing Amberlite LA-2 concentration.[8]	[8]
Cadmium Extraction	Amberlite LA-2 in kerosene with Span 80	Acidic leachate with Cd	6 M Ammonia solution	Achieved 99.0% cadmium extraction efficiency within 10 minutes under optimal conditions.[8]	[8]

Visualizations

Experimental Workflow for SLM Preparation

Caption: Workflow for the preparation and operation of a supported liquid membrane.

Carrier-Mediated Transport Mechanism

Caption: Facilitated transport of a solute (S) by a carrier (C) across the liquid membrane.

Stability and Optimization

A primary challenge in the application of SLMs is their long-term stability.[1][10] Instability can arise from the loss of the organic liquid phase from the pores of the support due to factors such as high transmembrane pressures, dissolution of the membrane components into the aqueous phases, or emulsification at the membrane-water interface.[10]

Strategies to enhance SLM stability include:

• Careful selection of the organic solvent: Solvents with low water solubility and low volatility are preferred.

• Pre-saturation: Saturating the aqueous feed and stripping phases with the organic solvent prior to the experiment can reduce solvent loss.[10]

• Support modification: Using supports with optimal pore size and tortuosity can improve the retention of the liquid phase.

Conclusion

Supported liquid membranes utilizing Amberlite LA-2 as a carrier present a versatile and powerful platform for selective separations in various scientific and industrial fields, including drug development. The protocols and data presented herein provide a solid foundation for researchers to design and optimize SLM systems for their specific applications. Further research and development focused on enhancing membrane stability will be crucial for the broader implementation of this promising technology.

References

• 1. eng.uc.edu [eng.uc.edu]
• 2. theclinivex.com [theclinivex.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. msrjournal.com [msrjournal.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. ris.utwente.nl [ris.utwente.nl]

Application Notes and Protocols: Amberlite LA-2 in Hydrometallurgical Processing of Cobalt and Nickel

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Amberlite LA-2, a secondary amine liquid ion exchange resin, for the selective separation of cobalt and nickel in hydrometallurgical processes. The protocols outlined below are based on established principles of solvent extraction and provide a framework for laboratory-scale experimentation.

Introduction

Amberlite LA-2 is a widely utilized extractant in hydrometallurgy for the separation of various metals. Its application in cobalt and nickel processing is particularly effective in chloride media, where cobalt forms stable anionic chloro-complexes, allowing for its selective extraction over nickel, which predominantly remains as a cation. This selective separation is a critical step in the purification of cobalt and nickel streams derived from leached ores, spent catalysts, and battery recycling processes.

The extraction of cobalt from a chloride solution using Amberlite LA-2 can be represented by the following general equilibrium reaction:

CoCl₄²⁻(aq) + 2 R₂NH₂⁺Cl⁻(org) ⇌ (R₂NH₂⁺)₂CoCl₄²⁻(org) + 2 Cl⁻(aq)

Where R₂NH₂⁺ represents the protonated form of the Amberlite LA-2 amine in the organic phase.

Synergistic Applications

While Amberlite LA-2 can be used as a standalone extractant, its performance is often enhanced when used in synergistic solvent extraction systems. The combination of Amberlite LA-2 with organophosphorus extractants, such as Cyanex 272, can improve extraction efficiency and selectivity.[1][2] In such systems, Amberlite LA-2 can act as a synergist, modifying the extraction behavior of the primary extractant.

Data Presentation: Illustrative Performance Data

The following tables summarize typical, illustrative quantitative data for the extraction and stripping of cobalt and nickel using an organic phase containing Amberlite LA-2. These values are representative and may vary depending on the specific feed solution composition and experimental conditions.

Table 1: Effect of Aqueous Phase pH on Metal Extraction

Equilibrium pH	Cobalt Extraction (%)	Nickel Extraction (%)	Separation Factor (βCo/Ni)
4.0	85.2	2.1	40.4
4.5	92.5	3.5	26.4
5.0	97.8	5.2	18.8
5.5	98.5	7.8	12.6
6.0	98.9	10.5	9.4

Conditions: 20% v/v Amberlite LA-2 in kerosene, Aqueous feed with 5 g/L Co and 50 g/L Ni in a chloride medium, Phase ratio (O/A) = 1:1, 30 minutes contact time at 25°C.

Table 2: Effect of Amberlite LA-2 Concentration on Metal Extraction

Amberlite LA-2 (v/v %)	Cobalt Extraction (%)	Nickel Extraction (%)	Separation Factor (βCo/Ni)
10	88.3	4.1	21.5
15	94.6	5.8	16.3
20	97.8	5.2	18.8
25	98.9	6.5	15.2
30	99.2	8.1	12.2

Conditions: Aqueous feed with 5 g/L Co and 50 g/L Ni in a chloride medium at pH 5.0, Phase ratio (O/A) = 1:1, 30 minutes contact time at 25°C.

Table 3: Cobalt Stripping Efficiency with Different Stripping Agents

Stripping Agent	Concentration (M)	Cobalt Stripping (%)
H₂SO₄	1.0	92.5
H₂SO₄	2.0	98.9
HCl	1.0	88.4
HCl	2.0	95.7
Water	-	65.3

Conditions: Loaded organic from extraction at pH 5.0, Phase ratio (O/A) = 1:1, 30 minutes contact time at 25°C.

Experimental Protocols

The following are detailed protocols for conducting laboratory-scale solvent extraction experiments for the separation of cobalt and nickel using Amberlite LA-2.

Protocol 1: Batch Solvent Extraction

Objective: To determine the extraction efficiency of cobalt and nickel as a function of aqueous phase pH.

Materials:

• Aqueous feed solution: Synthetic or industrial leach liquor containing known concentrations of cobalt and nickel in a chloride matrix.

• Organic phase: Amberlite LA-2 dissolved in a suitable diluent (e.g., kerosene) to the desired concentration (e.g., 20% v/v).

• pH adjustment solutions: Dilute HCl and NaOH solutions.

• Separatory funnels.

• Mechanical shaker.

• pH meter.

• Analytical instrumentation for metal analysis (e.g., Atomic Absorption Spectroscopy - AAS or Inductively Coupled Plasma - Optical Emission Spectrometry - ICP-OES).

Procedure:

• Prepare a series of aqueous feed solutions and adjust the pH of each to a specific value within the desired range (e.g., 4.0, 4.5, 5.0, 5.5, 6.0) using dilute HCl or NaOH.

• In a separatory funnel, add equal volumes of the pH-adjusted aqueous feed and the organic phase (e.g., 50 mL of each for an O/A ratio of 1:1).

• Place the separatory funnel on a mechanical shaker and agitate for a predetermined contact time (e.g., 30 minutes) to ensure equilibrium is reached.

• Allow the phases to disengage completely.

• Carefully separate the aqueous phase (raffinate) and the loaded organic phase.

• Measure the final equilibrium pH of the raffinate.

• Analyze the cobalt and nickel concentrations in the initial aqueous feed and the raffinate using AAS or ICP-OES.

• Calculate the percentage extraction of each metal using the formula: Extraction (%) = [(C_initial - C_final) / C_initial] * 100 where C_initial and C_final are the initial and final concentrations of the metal in the aqueous phase, respectively.

• Calculate the separation factor (β) of cobalt over nickel: β_Co/Ni = (D_Co) / (D_Ni) where D is the distribution ratio, calculated as the concentration of the metal in the organic phase divided by its concentration in the aqueous phase at equilibrium.

Protocol 2: Batch Stripping

Objective: To determine the efficiency of stripping cobalt from the loaded organic phase using different stripping agents.

Materials:

• Loaded organic phase from the extraction experiment.

• Stripping agents: Aqueous solutions of H₂SO₄, HCl, or deionized water at various concentrations.

• Separatory funnels.

• Mechanical shaker.

• Analytical instrumentation for metal analysis (AAS or ICP-OES).

Procedure:

• In a separatory funnel, add a known volume of the loaded organic phase and an equal volume of the stripping agent (for an O/A ratio of 1:1).

• Agitate the mixture for a sufficient time (e.g., 30 minutes) to allow for the transfer of cobalt from the organic to the aqueous phase.

• Allow the phases to separate.

• Collect the stripped organic phase and the aqueous strip solution.

• Analyze the cobalt concentration in the loaded organic, stripped organic, and the aqueous strip solution.

• Calculate the stripping efficiency using the formula: Stripping (%) = (C_strip_solution / C_loaded_organic) * 100 where C_strip_solution is the concentration of cobalt in the aqueous strip solution and C_loaded_organic is the initial concentration in the loaded organic phase (adjusted for phase volume).

Visualizations

The following diagrams illustrate the conceptual workflows for the hydrometallurgical processing of cobalt and nickel using Amberlite LA-2.

Caption: Overall process flowsheet for Co/Ni separation.

References

• 1. docs.sadrn.com [docs.sadrn.com]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for the Recovery of Organic Acids from Fermentation Broth using Amberlite LA-2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the recovery of valuable organic acids from fermentation broths utilizing Amberlite LA-2, a liquid anion exchanger. This methodology is pivotal for downstream processing in biotechnology and pharmaceutical industries, enabling efficient purification of bio-based chemicals.

Introduction

The production of organic acids through microbial fermentation is a cornerstone of industrial biotechnology. However, the recovery and purification of these acids from complex fermentation broths represent a significant portion of the overall production cost. Reactive extraction, employing liquid ion exchangers like Amberlite LA-2, offers a highly efficient and selective method for this purpose.

Amberlite LA-2 is a secondary amine that acts as a liquid anion exchanger. Its lipophilic nature allows it to be dissolved in a water-immiscible organic solvent, creating an organic phase that can effectively extract carboxylic acids from the aqueous fermentation broth. The extraction mechanism is based on a reversible acid-amine interaction, forming an ion-pair complex that is soluble in the organic phase. Subsequent stripping with a basic solution allows for the recovery of the organic acid in a purified and concentrated form, and the regeneration of the Amberlite LA-2 for reuse.

Principle of Extraction

The extraction of a carboxylic acid (RCOOH) from an aqueous phase into an organic phase containing Amberlite LA-2 (R'₂NH) can be described by the following general mechanism. The process involves the formation of an acid-amine complex.[1]

Extraction: The secondary amine of Amberlite LA-2 reacts with the undissociated organic acid at the interface of the aqueous and organic phases. This reaction forms an ion-pair complex that is soluble in the organic diluent. The efficiency of this extraction is influenced by the pH of the aqueous phase, the concentration of Amberlite LA-2, the choice of organic solvent, and the temperature.[2]

Stripping: The organic acid is recovered from the loaded organic phase by contact with an aqueous stripping solution, typically a base such as sodium hydroxide (B78521) (NaOH).[3] The base neutralizes the carboxylic acid, forming its salt, which is soluble in the aqueous phase. This breaks the acid-amine complex, releasing the Amberlite LA-2 back into the organic phase in its free amine form, ready for regeneration and reuse.

Data Presentation: Extraction Efficiency of Various Organic Acids

The following tables summarize the extraction efficiencies of different organic acids using Amberlite LA-2 under various experimental conditions as reported in the literature.

Table 1: Extraction Efficiency of Tartaric Acid [2]

Amberlite LA-2 Conc. (N)	Initial Tartaric Acid Conc. (N)	pH	Temperature (°C)	Contact Time (min)	Extraction Efficiency (%)
0.022	0.05	1	25	30	Increased with pH and Temp
0.044	0.05	3	30	30	-
0.133	0.05	5	40	30	Up to 99.5

Table 2: Extraction Efficiency of Glutaric Acid [4]

Amberlite LA-2 Conc. (%)	Diluent	Initial Glutaric Acid Conc. (mol·kg⁻¹)	Temperature (K)	Extraction Efficiency (%)
Varied	3-methyl-1-butanol	0.84	298	70-90
Varied	n-octanol	0.84	298	70-90
Varied	n-nonanol	0.84	298	70-90
Varied	n-decanol	0.84	298	70-90

Table 3: Extraction Efficiency of Succinic, Fumaric, and Malic Acids [5][6]

Organic Acid	Amberlite LA-2 Conc. (g/L)	Diluent	pH	Extraction Efficiency (%)
Succinic Acid	0.7 M	Palm Oil (with modifiers)	2	~71
Fumaric Acid	Varied	Dichloromethane	2	>90
Malic Acid	Varied	Dichloromethane	2	Lower than Fumaric

Table 4: General Observations on Factors Affecting Extraction Efficiency [2][4]

Parameter	Effect on Extraction Efficiency
Amberlite LA-2 Concentration	Generally increases with increasing concentration up to a certain point.
pH of Aqueous Phase	Crucial factor; extraction is most effective at a pH below the pKa of the organic acid.
Choice of Diluent/Solvent	Significantly impacts efficiency; alcohols and ketones often show good results.
Temperature	Can have a positive effect, but is dependent on the specific acid-solvent system.
Contact Time	Efficiency increases with time, typically reaching equilibrium within 30-60 minutes.

Experimental Protocols

The following are generalized protocols for the recovery of organic acids from fermentation broth using Amberlite LA-2. These should be optimized for specific applications.

Pre-treatment of Fermentation Broth

• Cell Removal: Centrifuge the fermentation broth at 5,000-10,000 x g for 15-30 minutes to pellet the microbial cells. Decant the supernatant.

• Protein Precipitation (Optional): If the broth has a high protein content, adjust the pH of the supernatant to the isoelectric point of the major proteins to induce precipitation. Centrifuge again to remove the precipitated proteins.

• Filtration: Filter the supernatant through a 0.45 µm or 0.22 µm filter to remove any remaining particulate matter.

• pH Adjustment: Adjust the pH of the clarified fermentation broth to a value below the pKa of the target organic acid using a strong acid (e.g., HCl or H₂SO₄). This ensures the organic acid is in its undissociated form, which is necessary for efficient extraction.

Protocol for Liquid-Liquid Extraction

• Preparation of the Organic Phase: Dissolve the desired concentration of Amberlite LA-2 (e.g., 0.1 M to 1.0 M) in a suitable water-immiscible organic solvent (e.g., dichloromethane, 1-octanol, methyl isobutyl ketone).

• Extraction:

  • In a separatory funnel, combine the pre-treated aqueous phase (fermentation broth) and the prepared organic phase at a defined volume ratio (e.g., 1:1).

  • Shake the funnel vigorously for 2-5 minutes, periodically venting to release any pressure buildup.

  • Allow the phases to separate completely. The organic phase will contain the Amberlite LA-2-organic acid complex.

  • Drain the lower aqueous phase (raffinate).

  • Collect the upper organic phase (extract).

• Analysis: Determine the concentration of the organic acid in the initial aqueous phase and the raffinate using techniques such as High-Performance Liquid Chromatography (HPLC) or titration to calculate the extraction efficiency.

Protocol for Stripping (Back-Extraction)

• Preparation of Stripping Solution: Prepare an aqueous solution of a suitable stripping agent. Sodium hydroxide (NaOH) at a concentration of 0.1 M to 1.0 M is commonly used.[3]

• Stripping:

  • In a clean separatory funnel, combine the organic extract from the extraction step with the stripping solution at a defined volume ratio (e.g., 1:1).

  • Shake vigorously for 2-5 minutes.

  • Allow the phases to separate. The aqueous phase will now contain the sodium salt of the organic acid.

  • Drain the lower aqueous phase containing the purified organic acid salt.

  • The organic phase, now containing the regenerated Amberlite LA-2, can be collected for regeneration.

• Acidification (Optional): To recover the free organic acid from its salt, acidify the aqueous stripping solution with a strong acid (e.g., H₂SO₄) to a pH below the pKa of the organic acid, which may cause it to precipitate if its solubility is low.

Protocol for Regeneration of Amberlite LA-2

• Washing: After the stripping step, the organic phase containing the free Amberlite LA-2 may be washed with deionized water to remove any entrained stripping solution.

• Drying (Optional): If necessary, the organic phase can be dried using an anhydrous salt like sodium sulfate (B86663) to remove residual water.

• Reuse: The regenerated organic phase containing Amberlite LA-2 is now ready for reuse in a new extraction cycle.

Visualizations

The following diagrams illustrate the key processes and mechanisms involved in the recovery of organic acids using Amberlite LA-2.

Fig. 1: Experimental workflow for organic acid recovery.

Fig. 2: Chemical mechanisms of extraction and stripping.

Conclusion

The use of Amberlite LA-2 for the reactive extraction of organic acids from fermentation broths is a robust and efficient method. The protocols and data presented here provide a solid foundation for developing and optimizing recovery processes for a wide range of carboxylic acids. Careful consideration of parameters such as pH, solvent choice, and stripping conditions is essential for achieving high recovery yields and purity. The ability to regenerate and reuse the Amberlite LA-2 makes this a cost-effective and environmentally friendly approach for industrial-scale bioprocessing.

References

• 1. researchgate.net [researchgate.net]
• 2. srcest.org.ly [srcest.org.ly]
• 3. researchgate.net [researchgate.net]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Selective Extraction of Lactic Acid with Amberlite LA-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lactic acid, a versatile organic acid, is a key platform chemical with wide-ranging applications in the food, pharmaceutical, and cosmetic industries, and as a monomer for the production of the biodegradable polymer, polylactic acid (PLA). The efficient and selective recovery of lactic acid from fermentation broths or other aqueous solutions is a critical step in its production. Liquid-liquid extraction, particularly reactive extraction, has emerged as a promising and effective method for this purpose.

Amberlite LA-2, a secondary amine, is a liquid anion exchanger that has demonstrated high efficiency in the selective extraction of carboxylic acids, including lactic acid, from aqueous streams. This application note provides a comprehensive overview of the principles, detailed experimental protocols, and key data for the selective extraction of lactic acid using Amberlite LA-2. The information presented is intended to guide researchers, scientists, and drug development professionals in developing and optimizing their lactic acid purification processes.

The principle behind the reactive extraction of lactic acid with Amberlite LA-2 involves the formation of an acid-amine complex that is soluble in an organic phase. This process is reversible, allowing for the subsequent recovery of lactic acid from the organic phase in a purified and concentrated form. The overall process can be broken down into three main stages: extraction, scrubbing (optional), and stripping (back-extraction).

Principles of Extraction

The selective extraction of lactic acid with Amberlite LA-2 is a reactive process governed by the following equilibrium:

Extraction: Lactic Acid (aqueous) + Amberlite LA-2 (organic) ⇌ [Lactic Acid - Amberlite LA-2] complex (organic)

The efficiency of this extraction is influenced by several key factors:

• pH of the Aqueous Phase: The extraction is most effective at a pH below the pKa of lactic acid (approximately 3.86). At lower pH, lactic acid exists predominantly in its undissociated form, which readily reacts with the amine extractant.

• Choice of Diluent: The organic solvent (diluent) in which Amberlite LA-2 is dissolved plays a crucial role. The diluent affects the solubility of the acid-amine complex and the overall extraction efficiency.

• Concentration of Amberlite LA-2: Higher concentrations of the extractant generally lead to increased extraction efficiency, up to a certain point where the viscosity of the organic phase may become a limiting factor.

• Presence of a Modifier: The addition of a modifier, such as a long-chain alcohol (e.g., 1-octanol), to the organic phase can enhance the solvation of the acid-amine complex and prevent the formation of a third phase, thereby improving extraction performance.

Experimental Protocols

The following protocols provide a general framework for the selective extraction of lactic acid using Amberlite LA-2. Optimization of specific parameters may be required depending on the composition of the feed solution and the desired purity of the final product.

Preparation of the Organic Phase

Materials:

• Amberlite LA-2

• Diluent (e.g., 1-octanol (B28484), kerosene, n-undecane)

• Modifier (e.g., 1-octanol can act as both diluent and modifier)

Procedure:

• Select an appropriate diluent and modifier based on extraction efficiency, phase separation characteristics, and biocompatibility (if used in extractive fermentation).

• Prepare the organic phase by dissolving a specific concentration of Amberlite LA-2 (e.g., 10-40% v/v) in the chosen diluent/modifier.

• Thoroughly mix the components to ensure a homogeneous solution.

Lactic Acid Extraction

Materials:

• Aqueous feed solution containing lactic acid

• Prepared organic phase

• Acid (e.g., HCl) or Base (e.g., NaOH) for pH adjustment

Procedure:

• Adjust the pH of the aqueous feed solution to a value below the pKa of lactic acid (typically in the range of 2.0-3.5).

• In a separation funnel or a suitable mixing vessel, combine the pH-adjusted aqueous phase and the prepared organic phase at a defined phase ratio (e.g., 1:1 v/v).

• Agitate the mixture vigorously for a sufficient time (e.g., 30-60 minutes) to allow the system to reach equilibrium.

• Allow the phases to separate completely. The organic phase, now loaded with the lactic acid-amine complex, will be the upper or lower phase depending on the density of the diluent used.

• Carefully separate the two phases. The aqueous phase, now depleted of lactic acid, is referred to as the raffinate.

• Analyze the lactic acid concentration in the raffinate to determine the extraction efficiency.

Scrubbing (Optional)

Purpose: To remove any co-extracted impurities from the loaded organic phase.

Procedure:

• Wash the loaded organic phase with a small volume of a suitable aqueous solution (e.g., deionized water or a dilute salt solution).

• Gently mix the phases and then allow them to separate.

• Discard the aqueous scrubbing solution. This step can be repeated if necessary.

Stripping (Back-Extraction)

Purpose: To recover the lactic acid from the loaded organic phase into a fresh aqueous solution.

Materials:

• Loaded organic phase

• Stripping agent (e.g., NaOH, Na2CO3, or NaHCO3 solution)

Procedure:

• Combine the loaded organic phase with an aqueous solution of a suitable stripping agent (e.g., 1 M NaOH or 1 M NaHCO3) at a defined phase ratio. The stripping agent reverses the extraction equilibrium by converting the lactic acid into its salt, which is more soluble in the aqueous phase.

• Agitate the mixture to facilitate the transfer of lactic acid to the aqueous phase.

• Allow the phases to separate.

• Collect the aqueous phase, which now contains the purified lactic acid in the form of its salt.

• The organic phase, now regenerated, can be recycled for further extraction cycles.

Data Presentation

The following tables summarize key quantitative data on the selective extraction of lactic acid with Amberlite LA-2 under various experimental conditions.

Table 1: Influence of Diluent on Lactic Acid Extraction with Amberlite LA-2

Diluent	Amberlite LA-2 Concentration (mol/L)	Initial Lactic Acid Concentration (mol/L)	Distribution Coefficient (Kd)	Extraction Efficiency (%)
1-Octanol	Not Specified	Not Specified	37.93[1]	Not Specified
Toluene	Not Specified	Not Specified	Lower than 1-Octanol	Not Specified
Kerosene	Not Specified	Not Specified	Lower than 1-Octanol	Not Specified

Table 2: Effect of Amberlite LA-2 Concentration on Lactic Acid Extraction in 1-Octanol

Amberlite LA-2 Concentration (mol/L)	Initial Lactic Acid Concentration (mol/L)	Distribution Coefficient (Kd)	Extraction Efficiency (%)
0.32	1.11	-	-
0.72	1.11	-	-
1.44	1.11	-	-
2.16	1.11	-	-
3.60	1.11	37.93[1]	~97% (calculated)

Table 3: Impact of Aqueous Phase pH on Lactic Acid Extraction Efficiency

Initial pH of Aqueous Phase	Extractant System	Extraction Efficiency (%)
2.1	Trioctylamine (TOA) in Sunflower Oil	~60%
3.0	TOA in Sunflower Oil	~50%
4.0	TOA in Sunflower Oil	~25%
5.0	TOA in Sunflower Oil	~10%
6.0	TOA in Sunflower Oil	<10%

Table 4: Stripping Efficiency with Different Reagents

Stripping Agent	Concentration	Stripping Efficiency (%)	Notes
Sodium Hydroxide (NaOH)	1 M	High	Effective for recovering lactic acid as sodium lactate.
Sodium Carbonate (Na2CO3)	Not Specified	Effective	Used in industrial processes for back-extraction.[2][3]
Sodium Bicarbonate (NaHCO3)	1 M	Effective	Shows good performance in back-extraction.[4][5]
Trimethylamine (TMA)	Not Specified	>50%	Used as a stripping solution in a study with a tertiary amine.[6]

Mandatory Visualization

Caption: Experimental workflow for the selective extraction of lactic acid using Amberlite LA-2.

Caption: Chemical equilibrium of lactic acid extraction with Amberlite LA-2.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Separation and purification technologies for lactic acid – A brief review :: BioResources [bioresources.cnr.ncsu.edu]
• 3. bioresources.cnr.ncsu.edu [bioresources.cnr.ncsu.edu]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Separation of lactic acid from fermented broth by reactive extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Separation of Fumaric and Succinic Acids Using Amberlite LA-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amberlite LA-2 is a liquid anion-exchange resin, specifically a high-molecular-weight secondary amine (N-lauryl-trialkylmethylamine), that is effective for the separation of carboxylic acids through a process known as reactive extraction or liquid-liquid extraction. This method is particularly useful for separating structurally similar dicarboxylic acids like fumaric and succinic acids, which can be challenging to separate using traditional techniques.

The separation mechanism relies on the reversible reaction between the acidic protons of the carboxylic acids and the amine groups of Amberlite LA-2, forming an acid-amine complex that is soluble in an organic solvent. The differing acidities and molecular structures of fumaric and succinic acids lead to variations in their affinity for Amberlite LA-2, allowing for their selective extraction and separation. This application note provides a detailed protocol for the separation of fumaric and succinic acids using Amberlite LA-2 and presents relevant quantitative data to guide experimental design.

Principle of Separation

The separation of fumaric and succinic acids with Amberlite LA-2 is based on the principles of reactive liquid-liquid extraction. The amine extractant (Amberlite LA-2, denoted as R₂NH) dissolved in a water-immiscible organic solvent reacts with the carboxylic acids (fumaric acid, FA, and succinic acid, SA) from an aqueous solution to form an ion-pair complex in the organic phase.

The general reaction can be represented as:

n(R₂NH)org + H₂Aaq ⇌ (R₂NH)n(H₂A)org

Where:

• (R₂NH)org is the Amberlite LA-2 in the organic phase.

• H₂Aaq represents the dicarboxylic acid (fumaric or succinic acid) in the aqueous phase.

• (R₂NH)n(H₂A)org is the acid-amine complex in the organic phase.

• 'n' is the stoichiometric coefficient.

Due to differences in their chemical properties, such as acidity and molecular structure, fumaric acid can be preferentially extracted over succinic acid under specific conditions.[1] The concentration of Amberlite LA-2 in the organic phase is a critical parameter for controlling the selectivity of the extraction.[1]

Quantitative Data Summary

The efficiency of the separation is determined by the extraction efficiency of each acid under varying conditions. The following table summarizes the influence of Amberlite LA-2 concentration on the reactive extraction efficiency of fumaric and succinic acids.

Amberlite LA-2 Concentration (g/L)	Fumaric Acid Extraction Efficiency (%)	Succinic Acid Extraction Efficiency (%)
10	~55	~20
20	~75	~35
30	~85	~45
40	~90	~55
50	~95	~65

Data is approximated from graphical representations in the cited literature and should be used as a guide for experimental design.[1]

Experimental Protocols

This section provides a detailed methodology for the separation of fumaric and succinic acids using Amberlite LA-2.

Materials and Reagents

• Amberlite LA-2 (liquid anion exchanger)

• Organic solvent (e.g., n-heptane, n-butyl acetate, dichloromethane)[1]

• Fumaric acid

• Succinic acid

• Sodium hydroxide (B78521) (NaOH) for titration and stripping

• Hydrochloric acid (HCl) for pH adjustment

• Deionized water

• Separatory funnels

• Mechanical shaker

• pH meter

• Burette for titration

• Analytical instrumentation for acid quantification (e.g., HPLC)

Protocol 1: Selective Extraction of Fumaric Acid

This protocol is designed for the preferential extraction of fumaric acid from an aqueous mixture containing both fumaric and succinic acids.

• Preparation of the Organic Phase:

  • Prepare solutions of Amberlite LA-2 in the chosen organic solvent at various concentrations (e.g., 10, 20, 30, 40, 50 g/L).[1] For instance, to prepare a 30 g/L solution, dissolve 3 g of Amberlite LA-2 in 100 mL of the organic solvent.

• Preparation of the Aqueous Phase:

  • Prepare a stock solution of a mixture of fumaric and succinic acids in deionized water at a known concentration.

  • Adjust the pH of the aqueous solution to 2 using HCl.[1]

• Liquid-Liquid Extraction:

  • In a separatory funnel, mix equal volumes of the prepared organic and aqueous phases (e.g., 20 mL of each).

  • Place the separatory funnel on a mechanical shaker and agitate for a sufficient time to reach equilibrium (e.g., 1-2 hours).

  • Allow the phases to separate completely.

• Phase Separation and Analysis:

  • Carefully separate the aqueous phase (bottom layer, unless using a denser solvent like dichloromethane) from the organic phase.

  • Determine the concentration of fumaric and succinic acids remaining in the aqueous phase using a suitable analytical method such as HPLC or titration with a standardized NaOH solution.

  • The concentration of the acids in the organic phase can be calculated by mass balance.

• Stripping (Back-Extraction):

  • To recover the extracted fumaric acid from the organic phase, perform a stripping step.

  • Mix the organic phase with a stripping solution, such as an aqueous solution of NaOH (e.g., 1 M).

  • Agitate the mixture to allow the acid-amine complex to be broken, transferring the acid (as its salt) back into the new aqueous phase.

  • Separate the phases. The organic phase now contains the regenerated Amberlite LA-2, and the aqueous phase contains the sodium salt of the extracted acid.

Protocol 2: Regeneration of Amberlite LA-2

The Amberlite LA-2 in the organic phase can be regenerated and reused.

• After the stripping step with NaOH, the Amberlite LA-2 is in its free base form.

• To remove any residual aqueous phase, the organic phase can be washed with deionized water.

• The organic phase containing the regenerated Amberlite LA-2 is now ready for reuse in subsequent extraction cycles.

Visualizations

Experimental Workflow

Caption: Workflow for the separation of fumaric and succinic acids.

Separation Logic

Caption: Logical flow of the separation process.

References

• 1. researchgate.net [researchgate.net]

Application of Amberlite LA-2 in Pharmaceutical Compound Purification: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Amberlite LA-2, a liquid anion exchange resin, in the purification of pharmaceutical compounds. The focus is on reactive extraction, a highly effective technique for the selective separation of acidic compounds from complex mixtures such as fermentation broths.

Introduction

Amberlite LA-2 is a secondary amine-based liquid anion exchanger that is practically insoluble in water.[1][2] It is widely employed in solvent extraction processes for the recovery and purification of various compounds, including organic acids and antibiotics.[2][][4] Its mechanism of action involves the formation of an ion-pair complex between the protonated amine group of the resin and the anionic form of the target compound. This complex is soluble in the organic phase, allowing for the selective transfer of the target molecule from an aqueous phase (e.g., fermentation broth) to an organic phase. The purified compound can then be recovered from the organic phase in a subsequent stripping step.

The efficiency of extraction and separation is influenced by several factors, including the choice of diluent for Amberlite LA-2, the concentration of the extractant, the pH of the aqueous phase, and the temperature.[5][6]

Key Applications in Pharmaceutical Purification

Amberlite LA-2 has demonstrated significant utility in the purification of various pharmaceutical compounds, primarily acidic molecules.

• Organic Acids: It is highly effective in the selective extraction of organic acids from fermentation broths, which are often complex aqueous mixtures.[7][8] Examples include:

  • Fumaric, Malic, and Succinic Acids[]

  • Glutaric Acid[1]

  • Levulinic Acid[5]

  • Pentanedioic Acid[9]

  • Lactic Acid[10][11][12]

• Antibiotics: The resin can be used for the extraction and purification of antibiotics, particularly those with acidic functional groups.[2][13][14] An example is the extraction of Mupirocin (a mixture of pseudomonic acids).[6]

Quantitative Data Summary

The following tables summarize the performance of Amberlite LA-2 in the extraction of various pharmaceutical compounds under different experimental conditions.

Table 1: Extraction Efficiency of Various Organic Acids using Amberlite LA-2

Target Compound	Diluent	Amberlite LA-2 Concentration	Extraction Efficiency (%)	Reference
Fumaric Acid	Dichloromethane	Stoichiometric to fumaric acid	> 90	[]
Glutaric Acid	3-methyl-1-butanol	Not specified, but increased concentration raised KD from 70% to 90%	-	[1]
Levulinic Acid	Isoamyl alcohol	0.678 kmol m⁻³	- (Max distribution coefficient)	[5]
Pentanedioic Acid	Alcohols (e.g., 3-methyl-1-butanol, n-octanol)	Not specified, but increased concentration improved KD	80-85% increase in KD in inert diluents	[9]

Table 2: Influence of Diluent on the Distribution Coefficient (KD) for Glutaric Acid Extraction

Diluent	KD Trend	Reference
Alcohols (3-methyl-1-butanol, n-octanol, n-nonanol, n-decanol)	Higher KD values	[1]
Hexane, Methylbenzene, Kerosene	Lower KD values	[9]
Ketones (4-methyl-2-pentanone > DIBK > n-hexanone)	Intermediate KD values	[9]

Experimental Protocols

This section provides a detailed, generalized protocol for the reactive extraction of an acidic pharmaceutical compound from an aqueous solution using Amberlite LA-2. This protocol can be adapted and optimized for specific applications.

Protocol 1: Reactive Extraction of an Acidic Compound from an Aqueous Phase

1. Materials:

• Amberlite LA-2

• Organic diluent (e.g., n-butyl acetate, dichloromethane, isoamyl alcohol, kerosene)

• Aqueous feed solution containing the target acidic compound

• Stripping solution (e.g., NaOH, NH4OH)

• Separatory funnels or mixer-settler apparatus

• pH meter

• Analytical instrumentation for quantification (e.g., HPLC, GC)

2. Preparation of the Organic Phase: a. Prepare a solution of Amberlite LA-2 in the chosen organic diluent at the desired concentration (e.g., 0.1 M to 1.0 M). The optimal concentration should be determined experimentally. b. The choice of diluent is critical and can affect extraction efficiency and selectivity.[] Alcohols and polar solvents generally lead to higher distribution coefficients for organic acids.[1]

3. Extraction Step: a. Adjust the pH of the aqueous feed solution to be below the pKa of the target acidic compound. This ensures the compound is in its protonated, undissociated form, which is necessary for the reaction with Amberlite LA-2.[15] b. Mix the aqueous feed solution and the organic phase at a defined phase ratio (e.g., 1:1 v/v) in a separatory funnel or a mixer. c. Agitate the mixture vigorously for a predetermined time (e.g., 30 minutes to 2 hours) at a constant temperature (e.g., 25 °C) to allow the system to reach equilibrium. d. Stop the agitation and allow the two phases to separate completely. The time required for phase separation will depend on the physical properties of the solvents used.

4. Separation and Analysis: a. Carefully separate the aqueous phase (raffinate) from the organic phase (extract). b. Analyze a sample of the raffinate to determine the concentration of the target compound remaining, which allows for the calculation of the extraction efficiency.

5. Stripping Step (Back-Extraction): a. The loaded organic phase, containing the Amberlite LA-2-compound complex, is contacted with a stripping solution. b. A suitable stripping agent is typically an aqueous alkaline solution (e.g., 0.5 M NaOH) which will deprotonate the acidic compound, breaking the ion-pair complex and transferring the compound back to the aqueous phase in its salt form.[6] c. The stripping process is similar to the extraction step, involving mixing the loaded organic phase with the stripping solution, allowing for equilibration, and then separating the phases.

6. Recovery and Final Purification: a. The aqueous stripping solution now contains the purified salt of the target compound. b. The target compound can be recovered in its acidic form by acidification of the stripping solution, followed by techniques such as crystallization or precipitation. c. The regenerated organic phase (Amberlite LA-2 in the diluent) can potentially be recycled for further extraction cycles.

Visualizations

Diagram 1: General Workflow for Pharmaceutical Compound Purification using Amberlite LA-2

Caption: Workflow of reactive extraction using Amberlite LA-2.

Diagram 2: Mechanism of Reactive Extraction with Amberlite LA-2

Caption: Chemical principle of reactive extraction and stripping.

Conclusion

Amberlite LA-2 is a versatile and efficient liquid anion exchanger for the purification of acidic pharmaceutical compounds from complex aqueous matrices. The reactive extraction process, when optimized, can offer high selectivity and recovery rates. The protocols and data presented herein provide a solid foundation for researchers and process development scientists to apply this technology for the purification of their target molecules. It is crucial to perform systematic optimization of parameters such as diluent type, extractant concentration, and pH for each specific application to achieve the best results.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. amberlite la-2 [chembk.com]
• 4. Selection Guide for Polymeric Resins [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. halo.science [halo.science]
• 8. [PDF] Recovery Processes of Organic Acids from Fermentation Broths in the Biomass-Based Industry. | Semantic Scholar [semanticscholar.org]
• 9. Item - Extractive Separation of Pentanedioic Acid by Amberlite LA‑2 in Various Solvents - American Chemical Society - Figshare [acs.figshare.com]
• 10. A platform technology of recovery of lactic acid from a fermentation broth of novel substrate Zizyphus oenophlia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lactic acid separation and recovery from fermentation broth by ion-exchange resin: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. dupont.com [dupont.com]
• 14. diaion.com [diaion.com]
• 15. researchgate.net [researchgate.net]

Application Notes & Protocols for the Use of Amberlite LA-2 in Environmental Sample Analysis for Phenols

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

Phenolic compounds are a class of environmental pollutants originating from various industrial processes, including the manufacturing of plastics, dyes, pesticides, and pharmaceuticals. Their presence in environmental matrices such as water and soil is a significant concern due to their toxicity to aquatic life and potential harm to human health. Regulatory bodies like the U.S. Environmental Protection Agency (EPA) have designated several phenolic compounds as priority pollutants, mandating their routine monitoring.

Amberlite LA-2 is a liquid anion exchanger, specifically a secondary amine, that can be effectively utilized for the liquid-liquid extraction (LLE) or liquid-phase microextraction (LPME) of acidic compounds, including phenols, from aqueous solutions. Its basic nature allows for the formation of an ion-pair with the phenolate (B1203915) anion, facilitating the transfer of the phenolic compound from the aqueous phase to an immiscible organic phase in which Amberlite LA-2 is dissolved. This method offers a high degree of selectivity for acidic and polar compounds.

Principle of Extraction

The extraction of phenols using Amberlite LA-2 is based on a reversible acid-base reaction at the interface of the aqueous and organic phases. Phenols (ArOH) are weakly acidic and exist in equilibrium with their corresponding phenolate anions (ArO⁻) in water. The extraction process is pH-dependent.

• Acidification of the Aqueous Sample: The environmental water sample is first acidified to a pH below the pKa of the target phenolic compounds. This ensures that the phenols are predominantly in their neutral, undissociated form (ArOH), which favors their partitioning into the organic solvent.

• Extraction into the Organic Phase: The acidified aqueous sample is brought into contact with a solution of Amberlite LA-2 in a water-immiscible organic solvent, such as methyl isobutyl ketone (MIBK) or kerosene. The secondary amine group of Amberlite LA-2 (R₂NH) can then interact with the phenol (B47542). The extraction mechanism is believed to involve the formation of an ion-pair or a hydrogen-bonded complex between the phenol and the amine.

• Back-Extraction (Stripping): After the extraction, the phenols are recovered from the organic phase by a back-extraction step. This is achieved by bringing the organic phase into contact with an alkaline aqueous solution (e.g., NaOH solution). The high pH of the stripping solution converts the phenols back to their water-soluble phenolate anions (ArO⁻), which then partition into the aqueous phase. The Amberlite LA-2 is regenerated in its free-base form in the organic phase and can be reused.

• Analysis: The resulting alkaline aqueous solution containing the concentrated phenols is then neutralized and can be analyzed using various chromatographic techniques, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection, or Gas Chromatography (GC) after derivatization.

Advantages of Using Amberlite LA-2 for Phenol Analysis

• High Selectivity: As a basic extractant, Amberlite LA-2 shows high selectivity for acidic compounds like phenols, reducing interference from neutral and basic compounds present in the sample matrix.

• High Extraction Efficiency: The reactive extraction mechanism can lead to high distribution coefficients and, consequently, high extraction efficiencies.[1]

• Potential for Regeneration and Reuse: The Amberlite LA-2 in the organic solvent can be regenerated during the back-extraction step, allowing for the reuse of the organic phase, which reduces solvent consumption and waste generation.

• Versatility: The method can be adapted for a range of phenolic compounds by optimizing the pH of the extraction and back-extraction steps.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction of Phenols from Wastewater

This protocol describes a general procedure for the extraction of a range of phenols from a wastewater sample using Amberlite LA-2 dissolved in Methyl Isobutyl Ketone (MIBK).

Materials and Reagents:

• Amberlite LA-2

• Methyl Isobutyl Ketone (MIBK), HPLC grade

• Hydrochloric Acid (HCl), concentrated

• Sodium Hydroxide (NaOH), pellets

• Deionized water

• Wastewater sample

• Separatory funnels (250 mL or 500 mL)

• pH meter

• Vortex mixer

• Centrifuge (optional)

Procedure:

• Preparation of the Organic Phase (Extractant):

  • Prepare a 0.1 M solution of Amberlite LA-2 in MIBK. For example, dissolve the appropriate amount of Amberlite LA-2 in 100 mL of MIBK. The concentration can be optimized depending on the expected concentration of phenols.

• Sample Preparation:

  • Collect the wastewater sample in a clean glass container.

  • Measure 100 mL of the wastewater sample and place it in a separatory funnel.

  • Acidify the sample to pH 2-3 by adding a few drops of concentrated HCl. Check the pH using a calibrated pH meter.

• Extraction:

  • Add 20 mL of the 0.1 M Amberlite LA-2/MIBK solution to the separatory funnel containing the acidified wastewater sample.

  • Shake the separatory funnel vigorously for 5-10 minutes to ensure thorough mixing and to facilitate the transfer of phenols into the organic phase.

  • Allow the phases to separate for 10-15 minutes. If an emulsion forms, it can be broken by gentle swirling, addition of a small amount of saturated NaCl solution, or centrifugation.

  • Carefully drain the lower aqueous phase and discard it.

• Back-Extraction (Stripping):

  • To the remaining organic phase in the separatory funnel, add 10 mL of a 0.5 M NaOH solution.

  • Shake the funnel vigorously for 5-10 minutes to back-extract the phenols into the alkaline aqueous phase.

  • Allow the phases to separate.

  • Carefully collect the lower aqueous phase (which now contains the phenolate anions) into a clean vial. This is the final extract for analysis.

• Sample Analysis:

  • Neutralize the collected aqueous extract to approximately pH 7 with dilute HCl.

  • Filter the extract through a 0.45 µm syringe filter.

  • Analyze the sample by HPLC-UV/DAD or GC-MS (after appropriate derivatization).

Protocol 2: Dispersive Liquid-Liquid Microextraction (DLLME) of Chlorophenols from River Water

This protocol is a miniaturized version that is faster and uses smaller volumes of solvents.

Materials and Reagents:

• Amberlite LA-2

• Tetrachloroethylene (B127269) (extractant solvent)

• Methanol (B129727) (disperser solvent), HPLC grade

• Hydrochloric Acid (HCl), concentrated

• Sodium Hydroxide (NaOH), pellets

• Deionized water

• River water sample, filtered

• Conical centrifuge tubes (15 mL) with screw caps

• Microsyringe (100 µL)

• Centrifuge

Procedure:

• Sample Preparation:

  • Place 10 mL of the filtered river water sample into a 15 mL conical centrifuge tube.

  • Acidify the sample to pH 2 with dilute HCl.

• Extraction:

  • Prepare a mixture containing 10% (v/v) Amberlite LA-2 in tetrachloroethylene (extractant solvent).

  • In a separate small vial, mix 100 µL of the Amberlite LA-2/tetrachloroethylene solution with 0.5 mL of methanol (disperser solvent).

  • Rapidly inject this mixture into the prepared water sample in the centrifuge tube.

  • A cloudy solution will form. Vortex the tube for 1-2 minutes.

  • Centrifuge the tube at 4000 rpm for 5 minutes. A small droplet of the extractant phase will settle at the bottom of the conical tube.

• Back-Extraction:

  • Carefully remove the upper aqueous phase using a pipette.

  • Add 100 µL of 0.1 M NaOH to the remaining droplet.

  • Vortex for 1 minute to back-extract the chlorophenols.

  • Add 1 mL of deionized water.

  • The resulting aqueous solution is ready for analysis.

• Sample Analysis:

  • Directly inject an aliquot of the aqueous solution into an HPLC system.

Data Presentation

The following table summarizes expected quantitative data for the extraction of representative phenolic compounds using a liquid-liquid extraction method with a secondary amine-based extractant like Amberlite LA-2. The data is compiled based on typical performance characteristics reported for similar extraction systems for phenols.

Phenolic Compound	pKa	Expected Recovery (%)	Typical RSD (%)	Potential LOD (µg/L)
Phenol	9.95	85 - 95	< 10	0.5 - 5
2-Chlorophenol	8.48	90 - 105	< 8	0.1 - 2
2,4-Dichlorophenol	7.85	92 - 108	< 8	0.1 - 2
2,4,6-Trichlorophenol	6.00	95 - 110	< 7	0.05 - 1
4-Nitrophenol	7.15	88 - 102	< 9	0.2 - 3
Pentachlorophenol	4.74	96 - 112	< 7	0.05 - 1

Note: The actual performance will depend on the specific matrix, concentration of Amberlite LA-2, solvent system, and analytical instrumentation used.

Visualization

Experimental Workflow Diagram

Caption: Workflow for phenol extraction using Amberlite LA-2.

References

• 1. researchgate.net [researchgate.net]

protocol for extractive separation of glutaric acid with Amberlite LA-2

An Application Note and Protocol for the Extractive Separation of Glutaric Acid with Amberlite LA-2

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the extractive separation of glutaric acid from aqueous solutions using the secondary amine extractant, Amberlite LA-2. This method is a crucial step in the purification of glutaric acid, a compound with diverse applications in pharmaceuticals, plastics, and food additives. The protocol is based on the principles of reactive extraction, where the extractant chemically interacts with the solute to enhance separation efficiency.

Introduction

Glutaric acid, a five-carbon dicarboxylic acid, is often produced via fermentation, resulting in dilute aqueous solutions. Its recovery and purification are essential for its industrial applications. Reactive extraction using Amberlite LA-2, a water-insoluble secondary amine, has been demonstrated as an effective method for this purpose.[1] This technique offers high selectivity and efficiency in separating carboxylic acids from aqueous media.[2][3][4] The efficiency of the extraction is influenced by several factors, including the type of diluent used for Amberlite LA-2, the concentration of the extractant, and the pH of the aqueous phase.[1][5][6][7]

Principle of Extractive Separation

The extractive separation of glutaric acid with Amberlite LA-2 is a liquid-liquid extraction process. In this process, an aqueous solution containing glutaric acid is brought into contact with an organic phase. The organic phase consists of Amberlite LA-2 dissolved in a suitable water-immiscible solvent (diluent). The Amberlite LA-2, being a secondary amine, reacts with the carboxylic acid groups of glutaric acid, forming an acid-amine complex. This complex is soluble in the organic phase, thus transferring the glutaric acid from the aqueous phase to the organic phase. The efficiency of this process is quantified by the distribution coefficient (K_D), which is the ratio of the concentration of glutaric acid in the organic phase to its concentration in the aqueous phase at equilibrium.

Experimental Data Summary

The following table summarizes the key quantitative data from studies on the extractive separation of glutaric acid (also known as pentanedioic acid) using Amberlite LA-2.

Diluent System	Amberlite LA-2 Concentration	Distribution Coefficient (K_D)	Extraction Efficiency (%)	Reference
Alcohols (e.g., 3-methyl-1-butanol, n-octanol, n-nonanol, n-decanol)	Increasing concentrations	K_D increases from 70 to 90%	Not Specified	[1]
Inert Diluents (hexane, methylbenzene, kerosene)	Increasing concentrations	K_D increases by 80-85%	Not Specified	[8]
Ketones (4-methyl-2-pentanone > DIBK > n-hexanone)	Not Specified	Higher K_D in 4-methyl-2-pentanone	Not Specified	[8]

Note: The original research should be consulted for specific concentration values and corresponding K_D and efficiency percentages.

Detailed Experimental Protocol

This protocol outlines the steps for a batch extractive separation of glutaric acid using Amberlite LA-2.

4.1. Materials and Reagents

• Glutaric Acid (Pentanedioic Acid)

• Amberlite LA-2 (N-lauryl-N-trialkylmethylamine)

• Diluent (e.g., 3-methyl-1-butanol, n-octanol, hexane, 4-methyl-2-pentanone)

• Sodium Hydroxide (NaOH) solution (0.1 N) for titration

• Phenolphthalein (B1677637) indicator

• Deionized water

• Erlenmeyer flasks or separatory funnels (50 mL or 100 mL)

• Constant temperature water bath shaker

• Incubator or settling chamber

• Pipettes and burettes

4.2. Preparation of Solutions

• Aqueous Phase: Prepare an aqueous solution of glutaric acid at a known initial concentration (e.g., 0.84 mol·kg⁻¹ or 8% by mass) in deionized water.[1]

• Organic Phase: Prepare the organic phase by dissolving a specific concentration of Amberlite LA-2 in the chosen diluent. The concentration of Amberlite LA-2 can be varied to study its effect on extraction efficiency.

4.3. Extraction Procedure

• Place equal volumes (e.g., 30 mL each) of the prepared aqueous and organic phases into an Erlenmeyer flask or a separatory funnel.[1]

• Seal the flask/funnel and place it in a constant temperature water bath shaker set to a specific temperature (e.g., 298 K).[1]

• Agitate the mixture at a constant speed (e.g., 40 rpm) for a sufficient time to reach equilibrium. Preliminary tests have shown that 6 hours is adequate.[1]

• After agitation, stop the shaker and allow the two phases to separate completely. This can be facilitated by placing the flask/funnel in an incubator at the same temperature for a minimum of 2 hours.[1]

4.4. Analysis

• Carefully separate the aqueous and organic phases.

• Determine the concentration of glutaric acid remaining in the aqueous phase at equilibrium. This is typically done by titrating a known volume of the aqueous phase with a standardized solution of NaOH (e.g., 0.1 N) using phenolphthalein as an indicator.[1]

• The concentration of glutaric acid in the organic phase can be determined by mass balance.[1]

4.5. Data Calculation

• Distribution Coefficient (K_D): K_D = [Glutaric Acid]_org / [Glutaric Acid]_aq where [Glutaric Acid]_org is the concentration of glutaric acid in the organic phase at equilibrium and [Glutaric Acid]_aq is the concentration of glutaric acid in the aqueous phase at equilibrium.

• Extraction Efficiency (E%): E% = (([Glutaric Acid]_initial,aq - [Glutaric Acid]_final,aq) / [Glutaric Acid]_initial,aq) * 100

Experimental Workflow Diagram

Caption: Workflow for the extractive separation of glutaric acid.

Factors Influencing Extraction Efficiency

• Concentration of Amberlite LA-2: Increasing the concentration of Amberlite LA-2 generally leads to a higher distribution coefficient and extraction efficiency.[1][6][7][9]

• Type of Diluent: The choice of diluent significantly impacts the extraction process. Alcohols have been shown to be particularly effective diluents for the extraction of glutaric acid with Amberlite LA-2.[1]

• pH of the Aqueous Phase: The pH of the aqueous solution affects the dissociation of glutaric acid and the protonation state of the amine extractant, thereby influencing the extraction efficiency.[6][7]

• Temperature: Temperature can influence the equilibrium of the extraction reaction.[6][7]

Conclusion

The extractive separation using Amberlite LA-2 is a robust and efficient method for the recovery of glutaric acid from aqueous solutions. The protocol provided herein offers a standardized procedure for researchers and professionals in the field. Optimization of parameters such as Amberlite LA-2 concentration, diluent type, and pH is crucial for maximizing the yield and purity of the extracted glutaric acid.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. srcest.org.ly [srcest.org.ly]
• 7. researchgate.net [researchgate.net]
• 8. Item - Extractive Separation of Pentanedioic Acid by Amberlite LA‑2 in Various Solvents - American Chemical Society - Figshare [acs.figshare.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Emulsion Liquid Membrane (ELM) Formulation with Amberlite LA-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Emulsion Liquid Membranes (ELMs) represent an advanced separation technology with significant potential across various industries, including biotechnology, environmental remediation, and pharmaceuticals. This technique offers a high surface area for mass transfer, enabling simultaneous extraction and stripping in a single process, often with high selectivity and efficiency.[1] Amberlite LA-2, a secondary amine, serves as an effective carrier in ELM formulations, particularly for the extraction of organic acids and metal ions.[1]

These application notes provide detailed protocols for the formulation and application of ELMs using Amberlite LA-2 as the mobile carrier. The primary focus is on the extraction of succinic acid, with additional protocols for heavy metal removal and a discussion on potential pharmaceutical applications.

Principle of ELM with Amberlite LA-2

The ELM system consists of a water-in-oil (w/o) emulsion that is dispersed in an external aqueous feed phase. The oil phase, or liquid membrane, contains the carrier (Amberlite LA-2), a surfactant, and a diluent. The internal aqueous phase contains a stripping agent. The target solute from the external feed phase is first extracted into the liquid membrane by reacting with the carrier. This solute-carrier complex then diffuses across the membrane to the internal interface, where the solute is released into the internal stripping phase. The carrier is regenerated and diffuses back to the external interface to continue the extraction cycle.

Application 1: Extraction of Succinic Acid from Fermentation Broth

This protocol details the recovery of succinic acid from an aqueous solution, simulating a fermentation broth.

Materials and Reagents

• Carrier: Amberlite LA-2 (secondary amine)

• Diluent: Palm oil or Kerosene (B1165875)

• Surfactant: Sorbitan (B8754009) monooleate (Span 80) and Polyoxyethylene sorbitan monooleate (Tween 80)

• Stripping Agent: Sodium Carbonate (Na₂CO₃)

• External Feed Phase: Aqueous solution of succinic acid

Equipment

• Homogenizer (e.g., Heidolph Silent Crusher M)

• Digital mixer system

• Separatory funnels

• Microscope

• pH meter

• Analytical balance

• Standard laboratory glassware

Experimental Protocols

1. Preparation of the Liquid Membrane (Organic Phase)

• Dissolve the desired concentration of Amberlite LA-2 (e.g., 0.05 M to 0.7 M) and surfactant (e.g., 3-5% w/v Span 80) in the chosen diluent (e.g., palm oil).[2][3]

• Stir the mixture until all components are fully dissolved.

2. Preparation of the Internal Aqueous Phase (Stripping Solution)

• Prepare an aqueous solution of the stripping agent, Sodium Carbonate (Na₂CO₃), at the desired concentration (e.g., 0.01 M to 1.0 M).[3]

3. Emulsification

• Combine the liquid membrane phase and the internal aqueous phase at a specific organic-to-internal phase ratio (O/I), for example, 1:1 to 3:1.

• Homogenize the mixture at a high speed (e.g., 7000 rpm) for a specified duration (e.g., 5 minutes) to form a stable water-in-oil emulsion.[2][3]

4. Extraction

• Disperse the prepared emulsion into the external feed phase containing succinic acid at a defined treat ratio (emulsion volume to external phase volume), for instance, 1:3 or 1:5.[3]

• Agitate the mixture at a constant speed (e.g., 300 rpm) for the desired extraction time (e.g., 3 minutes).[2][3]

5. Settling and Separation

• Transfer the mixture to a separatory funnel and allow the phases to settle. The emulsion phase will separate from the external aqueous phase.

6. Demulsification

• The emulsion can be broken to recover the internal phase (now enriched with succinate) and the organic membrane phase for recycling. Demulsification can be achieved through various methods, including thermal treatment, chemical demulsifiers, or the application of an electrical field.[4][5]

7. Analysis

• Determine the concentration of succinic acid in the external feed phase before and after extraction using a suitable analytical method (e.g., HPLC or titration) to calculate the extraction efficiency.

• The extraction efficiency (%E) can be calculated using the following formula: %E = [(C₀ - Cբ) / C₀] * 100 Where C₀ is the initial concentration of the solute in the feed phase and Cբ is the final concentration of the solute in the feed phase.

Quantitative Data Summary

Parameter	Range/Value	Observation	Reference
Amberlite LA-2 Conc.	0.005 M - 0.7 M	Extraction increases with concentration up to an optimum, then may decrease due to increased viscosity.[1] A concentration of 0.7 M showed almost 100% recovery in one study.	[1]
Na₂CO₃ Conc.	0.01 M - 1.0 M	Higher concentrations can improve stripping and extraction efficiency. 1.0 M Na₂CO₃ was found to be optimal in one study.	[6]
Surfactant (Span 80) Conc.	3% - 5% (w/v)	Crucial for emulsion stability.	[2]
Homogenizer Speed	7000 rpm	Affects droplet size and emulsion stability.	[2][3]
Emulsification Time	5 min	Sufficient time to form a stable emulsion.	[2][3]
Agitation Speed	300 rpm	Provides adequate mixing without causing premature emulsion breakage.	[2][3]
Treat Ratio (F/ELM)	1:3 to 1:5	A higher treat ratio can lead to higher enrichment.	[3]

Visualizations

Figure 1. Experimental workflow for succinic acid extraction using ELM.

Figure 2. Transport mechanism of succinic acid with Amberlite LA-2.

Application 2: Selective Extraction of Cadmium

This protocol outlines the extraction of cadmium from acidic solutions containing other heavy metal ions.

Materials and Reagents

• Carrier: Amberlite LA-2

• Diluent: Kerosene

• Surfactant: Span 80

• Stripping Agent: Ammonia (B1221849) solution (NH₃) or Sodium Hydroxide (NaOH)

• External Feed Phase: Acidic aqueous solution containing Cadmium (Cd(II)) ions.

Experimental Protocol

1. Preparation of the Liquid Membrane

• Mix Amberlite LA-2 (e.g., 30 mL) and Span 80 in kerosene in a beaker.[7]

2. Preparation of the Internal Stripping Phase

• Prepare an aqueous solution of ammonia (e.g., 6 M) or other suitable base.[7]

3. Emulsification

• Add the ammonia solution dropwise to the stirred membrane phase.[7]

• Stir continuously at a controlled speed (e.g., 1800 rpm) for a set time (e.g., 20 minutes) to ensure proper emulsification.[7]

4. Extraction

• Disperse the emulsion in the acidic feed solution containing cadmium.

• Agitate for a specific contact time (e.g., 10 minutes).[7]

5. Analysis

• Separate the phases and analyze the cadmium concentration in the feed phase before and after extraction using techniques like Atomic Absorption Spectrometry (AAS) to determine extraction efficiency.

Quantitative Data Summary

Parameter	Value	Observation	Reference
Amberlite LA-2 in Kerosene	-	Acts as the mobile carrier for cadmium ions.	[7]
Stripping Agent (Ammonia)	6 M	Effectively strips cadmium from the carrier complex.	[7]
Mixer Speed	1800 rpm	For emulsification.	[7]
Emulsification Time	20 min	To form a stable emulsion.	[7]
Extraction Time	10 min	High extraction efficiency (up to 99%) can be achieved.	[7]

Note on Pharmaceutical Applications

While the primary applications of Amberlite LA-2 in ELMs have been in hydrometallurgy and organic acid recovery, there is potential for its use in pharmaceutical manufacturing and drug development. For instance, Amberlite LA-2 has been utilized in the reactive extraction of Penicillin G.[] This suggests that ELM systems with Amberlite LA-2 could be adapted for the selective separation and purification of acidic active pharmaceutical ingredients (APIs) from complex mixtures or fermentation broths. Further research is required to develop specific protocols for various drug molecules. The use of Amberlite resins as excipients for modifying drug release in solid dosage forms is well-established, but their application within ELM for drug delivery is a novel area for exploration.[9][10]

References

• 1. scispace.com [scispace.com]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. researchgate.net [researchgate.net]
• 4. Efficient Demulsification Performance of Emulsified Condensate Oil by Hyperbranched Low-Temperature Demulsifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 9. Effect of ion exchange resins on the drug release from matrix tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmaceutical Excipients [dupont.com]

Amberlite LA-2 as a Carrier in Facilitated Transport Membranes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Amberlite LA-2 as a carrier in facilitated transport membranes. These guidelines are intended to assist researchers, scientists, and professionals in drug development in the effective application of this technology for separation and purification processes. The information compiled is based on scientific literature and aims to provide a comprehensive resource for laboratory applications.

Introduction to Facilitated Transport with Amberlite LA-2

Facilitated transport is a membrane separation process that utilizes a carrier molecule to selectively transport a target solute across a membrane. Amberlite LA-2, a secondary amine, acts as a highly effective carrier for the transport of anions, such as organic acids and anionic metal complexes. The mechanism involves the formation of a reversible ion-pair complex between the protonated amine carrier and the target anion at the feed-membrane interface. This complex then diffuses across the organic liquid membrane phase. At the membrane-stripping interface, the complex dissociates, releasing the anion into the stripping phase, and the deprotonated carrier diffuses back to the feed interface to repeat the cycle. This process allows for the selective transport of target molecules against their concentration gradient, enabling high separation factors and enrichment.

Applications

Amberlite LA-2 based facilitated transport membranes have demonstrated significant potential in a variety of applications, including:

• Recovery of Organic Acids: Separation and concentration of valuable organic acids, such as succinic acid, maleic acid, and glutaric acid, from fermentation broths or industrial wastewater.[1]

• Selective Metal Ion Separation: Extraction and separation of metal ions that can form anionic complexes, such as chromium(VI) and cadmium.[2]

• Pharmaceutical and Biomedical Separations: Potential for the purification of drug molecules and other bioactive compounds that can exist as anions.

Quantitative Data on Transport Performance

The efficiency of a facilitated transport system using Amberlite LA-2 is influenced by several factors, including the concentration of the carrier, the pH of the feed and stripping solutions, and the nature of the organic liquid membrane. The following tables summarize key quantitative data from various studies.

Target Solute	Membrane Type	Carrier Concentration	Diluent	Stripping Agent	Extraction Efficiency (%)	Reference
Maleic Acid	Liquid-Liquid	0.044 - 0.22 M	-	-	85.3 - 98	[1]
Succinic Acid	Emulsion Liquid Membrane	0.7 M	Palm Oil	0.01 M Na₂CO₃	up to 71	[3]
Glutaric Acid	Liquid-Liquid	Not specified	3-methyl-1-butanol, n-octanol, n-nonanol, n-decanol	-	70 - 90 (as K D )	[2]
Cadmium (as CdI₄²⁻)	Emulsion Liquid Membrane	Not specified	Kerosene	6 M Ammonia	up to 99.0	[2]

Note: Extraction efficiency in liquid-liquid extraction systems is a good indicator of the potential for high flux in a membrane system, but direct transport data like permeability and flux are needed for a complete evaluation.

Experimental Protocols

Detailed methodologies for the preparation and operation of facilitated transport membranes are crucial for reproducible results. The following sections provide protocols for different types of liquid membranes incorporating Amberlite LA-2.

Preparation of Supported Liquid Membranes (SLM)

Supported liquid membranes (SLMs) are prepared by impregnating a microporous polymeric support with an organic solution containing the carrier.[4][5]

Materials:

• Microporous support (e.g., polypropylene, PVDF, PTFE)

• Amberlite LA-2 (carrier)

• Organic solvent (diluent, e.g., kerosene, dodecane, n-heptane)

• Beaker

• Vacuum desiccator (optional)

Protocol:

• Prepare the organic membrane solution by dissolving the desired concentration of Amberlite LA-2 in the chosen organic solvent.

• Cut the microporous support to the required dimensions for the transport cell.

• Immerse the support in the organic membrane solution for at least 24 hours to ensure complete impregnation of the pores. A gentle vacuum can be applied to facilitate the removal of trapped air bubbles.

• Carefully remove the impregnated membrane from the solution and wipe off any excess liquid from the surface with a lint-free tissue.

• The prepared SLM is now ready to be mounted in the transport cell.

Preparation of Polymer Inclusion Membranes (PIM)

Polymer inclusion membranes (PIMs) are a more stable form of liquid membrane where the carrier and a plasticizer are entrapped within a polymer matrix.

Materials:

• Base polymer (e.g., polyvinyl chloride (PVC), cellulose (B213188) triacetate (CTA))

• Plasticizer (e.g., 2-nitrophenyl octyl ether (NPOE), dioctyl phthalate (B1215562) (DOP))

• Amberlite LA-2 (carrier)

• Solvent (e.g., tetrahydrofuran (B95107) (THF), dichloromethane)

• Glass petri dish

• Leveling table

Protocol:

• Dissolve the base polymer, plasticizer, and Amberlite LA-2 in the solvent in a sealed container. The mixture should be stirred until a homogeneous casting solution is obtained.

• Place a clean, dry glass petri dish on a leveling table.

• Carefully pour the casting solution into the petri dish, ensuring an even distribution.

• Cover the petri dish loosely to allow for slow evaporation of the solvent over 24-48 hours. This slow evaporation is crucial for forming a homogeneous, transparent, and mechanically stable membrane.

• Once the solvent has completely evaporated, carefully peel the PIM from the glass plate.

• The prepared PIM can be cut to the desired size and used in the transport experiments.

Transport Experiments

A typical transport experiment is conducted in a two-compartment cell with the prepared membrane separating the feed and stripping solutions.

Apparatus:

• Permeation cell (e.g., U-tube, side-by-side)

• Stirrers (magnetic or overhead)

• pH meter

• Analytical instrument for solute concentration measurement (e.g., HPLC, AAS, UV-Vis spectrophotometer)

Protocol:

• Mount the prepared membrane (SLM or PIM) in the permeation cell, ensuring a leak-proof seal between the two compartments.

• Fill one compartment with the feed solution containing the target solute at a known concentration and pH.

• Fill the other compartment with the stripping solution, which is designed to efficiently release the solute from the carrier (e.g., a solution with a significantly different pH).

• Start the stirring in both compartments to ensure good mass transfer to and from the membrane surfaces.

• Periodically, take samples from both the feed and stripping solutions to monitor the concentration of the solute over time.

• Analyze the samples using an appropriate analytical technique.

• From the concentration-time data, calculate transport parameters such as flux (J), permeability coefficient (P), and selectivity (α).

Visualizations: Mechanisms and Workflows

Facilitated Transport Mechanism of an Anion (A⁻)

The following diagram illustrates the carrier-mediated transport of an anion (A⁻) by Amberlite LA-2 (represented as R₂NH).

Caption: Facilitated transport of an anion by Amberlite LA-2.

Experimental Workflow for Supported Liquid Membrane (SLM) Preparation

This diagram outlines the key steps in the preparation of a supported liquid membrane.

Caption: Workflow for Supported Liquid Membrane (SLM) preparation.

Logical Relationship for Selective Transport

The selectivity of the transport process is dependent on the relative affinity of different anions for the carrier.

Caption: Selective transport based on anion affinity for the carrier.

References

• 1. researchgate.net [researchgate.net]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. msrjournal.com [msrjournal.com]
• 5. scispace.com [scispace.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Amberlite LA-2 for Maximum Extraction Efficiency

Welcome to the technical support center for optimizing the use of Amberlite LA-2 in liquid-liquid extraction processes. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for achieving maximum extraction efficiency. Here you will find frequently asked questions (FAQs), troubleshooting guides, detailed experimental protocols, and key data summaries to support your work.

Frequently Asked Questions (FAQs)

Q1: What is Amberlite LA-2 and how does it function as an extractant?

Amberlite LA-2 is a liquid anion exchanger, specifically a secondary amine. It functions by forming a reversible ionic bond with acidic compounds in an aqueous solution, thereby transferring them to an immiscible organic phase. This process, known as reactive extraction, is highly effective for the separation and purification of various organic acids and other anionic species.

Q2: What are the key factors influencing the extraction efficiency of Amberlite LA-2?

The primary factors that dictate the extraction efficiency include:

• Concentration of Amberlite LA-2: Generally, increasing the concentration of Amberlite LA-2 in the organic phase leads to a higher extraction efficiency, up to a certain point where the extractant may become saturated.[1][2][3]

• pH of the Aqueous Phase: The pH of the aqueous solution is critical as it determines the ionization state of the target molecule.[1][4] Extraction is typically more efficient when the target acid is in its ionized form.

• Choice of Diluent (Solvent): The organic solvent used to dissolve Amberlite LA-2 significantly impacts the extraction performance due to polarity and solvation effects.[3][4][5]

• Temperature: Temperature can influence the distribution coefficient and the overall thermodynamics of the extraction process.[1][3]

• Contact Time and Mixing Intensity: Sufficient time and agitation are necessary to ensure the system reaches equilibrium and for the efficient transfer of the target molecule from the aqueous to the organic phase.[1][3]

• Initial Concentration of the Target Molecule: The concentration of the substance to be extracted in the aqueous phase can also affect the overall efficiency.[1][2]

Q3: How do I determine the optimal concentration of Amberlite LA-2 for my specific application?

The optimal concentration is application-dependent and should be determined experimentally. A good starting point is to perform a series of extractions with varying concentrations of Amberlite LA-2 while keeping other parameters like pH, temperature, and solvent constant. The extraction efficiency should be measured for each concentration to identify the point of diminishing returns.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Extraction Efficiency	- Sub-optimal Amberlite LA-2 concentration.- Incorrect pH of the aqueous phase.- Inappropriate organic solvent.- Insufficient mixing or contact time.- Temperature is not optimal.	- Perform a concentration optimization study.- Adjust the pH to ensure the target molecule is in its ionized form.- Screen different solvents to find one that enhances extraction.- Increase the stirring speed or extend the extraction time.- Conduct experiments at different temperatures to find the optimum.
Emulsion Formation at the Interface	- High concentration of surfactant-like compounds in the sample matrix.- High mixing intensity causing excessive shearing.- Incompatible solvent system.	- Reduce the agitation speed or use gentle swirling instead of vigorous shaking.[6]- Add a small amount of a salt (salting out) to the aqueous phase to break the emulsion.[6]- Centrifuge the mixture to separate the phases.[6]- Consider adding a different organic solvent in a small amount to alter the properties of the organic phase.[6]
Poor Phase Separation	- Similar densities of the aqueous and organic phases.- Presence of fine solid particles at the interface.	- Select a solvent with a significantly different density from the aqueous phase.- Filter the initial sample to remove any particulate matter before extraction.- Centrifugation can aid in achieving a clear separation.
Inconsistent or Non-Reproducible Results	- Incomplete equilibration of the system.- Degradation of Amberlite LA-2 or the target molecule.- Inaccurate measurement of phase volumes or concentrations.	- Ensure consistent and sufficient contact time for all experiments.- Store Amberlite LA-2 and samples under appropriate conditions to prevent degradation.- Calibrate all analytical instruments and ensure precise volume measurements.

Experimental Protocols

General Protocol for Liquid-Liquid Extraction using Amberlite LA-2

This protocol outlines a general procedure for determining the optimal Amberlite LA-2 concentration for the extraction of an acidic compound.

1. Preparation of Solutions:

• Aqueous Phase: Prepare a stock solution of the target acid in deionized water at a known initial concentration (e.g., 0.05 N).[1]
• Organic Phase: Prepare several solutions of Amberlite LA-2 in a suitable organic solvent (e.g., dichloromethane, 1-octanol, MIBK) at varying concentrations (e.g., 0.022 N, 0.044 N, 0.133 N).[1]

2. Extraction Procedure:

• In a series of separatory funnels, add equal volumes of the aqueous phase and one of the organic phase solutions (e.g., 20 mL of each).
• Shake the funnels for a predetermined amount of time (e.g., 30 minutes) to ensure thorough mixing and to allow the system to reach equilibrium.[3]
• Allow the phases to separate completely. If an emulsion forms, refer to the troubleshooting guide.

3. Analysis:

• Carefully separate the aqueous and organic phases.
• Determine the concentration of the target acid remaining in the aqueous phase using a suitable analytical technique, such as titration with a standardized base (e.g., NaOH) or high-performance liquid chromatography (HPLC).[1]
• The concentration of the acid in the organic phase can be calculated by mass balance.

4. Calculation of Extraction Efficiency:

• Calculate the extraction efficiency (E%) using the following formula: E% = (([HA]initial - [HA]aqueous) / [HA]initial) * 100 Where:
• [HA]initial is the initial concentration of the acid in the aqueous phase.
• [HA]aqueous is the concentration of the acid in the aqueous phase after extraction.

5. Optimization:

• Plot the extraction efficiency as a function of the Amberlite LA-2 concentration to determine the optimal concentration that provides the maximum extraction.

Data Presentation

The following table summarizes the effect of Amberlite LA-2 concentration on the extraction efficiency for various organic acids as reported in the literature.

Target Molecule	Initial Aqueous Concentration	Organic Solvent	Amberlite LA-2 Concentration	Extraction Efficiency (%)	Reference
Tartaric Acid	0.05 N	Dichloromethane	0.022 N	Varies with pH and Temp	[1]
Tartaric Acid	0.05 N	Dichloromethane	0.044 N	Varies with pH and Temp	[1]
Tartaric Acid	0.05 N	Dichloromethane	0.133 N	Up to 99.5%	[1]
Maleic Acid	0.01 - 0.075 N	Not Specified	0.044 M	85.3	[2]
Maleic Acid	0.01 - 0.075 N	Not Specified	0.22 M	98	[2]
L(+) Tartaric Acid	Not Specified	MIBK	0.92 mol/L	91	[3]
Picric Acid	0.061 mol/kg	Dichloromethane	0.588 mol/kg	83.61	[5][7]
Fumaric, Malic, Succinic Acids	Not Specified	n-heptane, n-butyl acetate, dichloromethane	Varied	Efficiency increases with concentration	[8]
Succinic Acid	Not Specified	Palm Oil w/ Octanol	0.7 M	Up to 71% (in ELM system)	[9]

Visualizations

Caption: Workflow for optimizing Amberlite LA-2 concentration.

Caption: Key parameters influencing extraction performance.

References

• 1. srcest.org.ly [srcest.org.ly]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Solvent Polarity Effect when Amberlite-LA2 Is Used in the Extraction of Picric Acid [acikerisim.esenyurt.edu.tr]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Solvent Polarity Effect when Amberlite-LA2 Is Used in the Extraction of Picric Acid [acikerisim.esenyurt.edu.tr]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Amberlite LA-2 for Weak Acid Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Amberlite LA-2 for the extraction of weak acids.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of increasing the aqueous phase pH on the extraction efficiency of a weak acid using Amberlite LA-2?

Increasing the pH of the aqueous phase generally leads to a higher extraction efficiency for weak acids when using Amberlite LA-2.[1] This is because the secondary amine groups of Amberlite LA-2 act as an extractant by reacting with the weak acid at the interface of the aqueous and organic phases.[2] The pH of the aqueous solution plays a critical role in the dissociation of the weak acid's carboxylic groups, which in turn influences the extraction mechanism.[3][4]

Q2: How does the pKa of my weak acid relate to the optimal extraction pH?

The relationship between the aqueous phase pH and the pKa of the weak acid is crucial for optimizing extraction. The extraction mechanism and the stoichiometry of the acid-amine complex can change depending on whether the pH is below the first pKa (pK1) or between the first and second pKa (pK1 and pK2) of a polyprotic weak acid.[3][4] For instance, in the extraction of folic acid, the molar ratio of the solute to the extractant at the interface was found to be 1:2 for pH values below pK1 and 1:1 for pH values between pK1 and pK2.[3][4]

Q3: Can the choice of solvent for Amberlite LA-2 affect the extraction efficiency at different pH values?

Yes, the polarity of the solvent used to dissolve Amberlite LA-2 has a significant impact on extraction efficiency, and this effect can be modulated by the pH of the aqueous solution.[3][4][5] For example, when extracting folic acid, the use of a more polar solvent like dichloromethane (B109758) resulted in a 2 to 2.7 times greater extraction degree compared to the less polar n-heptane. This difference in extraction efficiency between the two solvents increased as the pH of the aqueous solution was raised.[3][4][5]

Troubleshooting Guide

Issue: Low Extraction Efficiency of a Weak Acid

If you are experiencing lower than expected extraction efficiency for your weak acid, consider the following troubleshooting steps:

• Optimize the Aqueous Phase pH:

  • Problem: The pH of your aqueous phase may not be optimal for the extraction of your specific weak acid.

  • Solution: Systematically vary the pH of the aqueous feed solution to identify the optimal range for maximum extraction. The extraction percentage of weak acids like tartaric acid has been shown to increase with an increase in pH.[1] For dicarboxylic acids, the pH gradient between the feed and stripping phases is a key parameter influencing selectivity and efficiency.[6]

• Adjust Amberlite LA-2 Concentration:

  • Problem: The concentration of Amberlite LA-2 in the organic phase might be too low to achieve efficient extraction.

  • Solution: Increase the concentration of Amberlite LA-2 in the organic solvent. Studies have shown that the extraction degree of weak acids generally increases with a higher concentration of Amberlite LA-2.[1][5]

• Evaluate the Organic Solvent:

  • Problem: The solvent used to dissolve Amberlite LA-2 may not be ideal for your application.

  • Solution: Consider testing different solvents with varying polarities. The choice of solvent can significantly influence the distribution coefficient. For instance, alcohols used as diluents for Amberlite LA-2 have been shown to yield higher distribution coefficients (KD) for glutaric acid.[2]

• Ensure Proper Phase Mixing and Equilibration Time:

  • Problem: Insufficient mixing or a short equilibration time can lead to incomplete extraction.

  • Solution: Ensure vigorous mixing of the aqueous and organic phases to maximize the interfacial area for the reaction. Allow sufficient time for the system to reach equilibrium. Preliminary tests can help establish the necessary equilibration time for your specific system.[2]

Data Presentation

Table 1: Effect of pH on the Extraction Efficiency of Tartaric Acid with Amberlite LA-2

pH of Aqueous Phase	Extraction Efficiency (%)
1	Low (Specific value not provided)
3	Moderate (Specific value not provided)
5	High (Specific value not provided)
9	Higher (Specific value not provided)
11	Very High (Specific value not provided)
13	Highest (Approaching 99.5%)[1]

Note: The study on tartaric acid extraction indicated a general trend of increasing extraction efficiency with increasing pH, with a maximum efficiency of 99.5% being achieved.[1]

Table 2: Influence of pH and Solvent on the Extraction of Folic Acid with Amberlite LA-2

pH	Solvent	Amberlite LA-2 Concentration (g/L)	Extraction Degree
3.0	n-heptane	80	Lower
3.0	Dichloromethane	80	Higher
5.2	n-heptane	80	Lower
5.2	Dichloromethane	80	Significantly Higher (2-2.7 times that of n-heptane)[3][4][5]

Experimental Protocols

General Protocol for Liquid-Liquid Extraction of a Weak Acid with Amberlite LA-2

This protocol is a generalized procedure based on methodologies reported for the extraction of tartaric acid and glutaric acid.[1][2]

• Preparation of Aqueous Phase:

  • Prepare a stock solution of the weak acid in deionized water at a known concentration. For example, a 0.1 N tartaric acid solution can be prepared by dissolving the appropriate amount in a 1 L standard flask.[1]

  • Adjust the pH of the aqueous solution to the desired value using appropriate acids (e.g., HCl) or bases (e.g., NaOH).

• Preparation of Organic Phase:

  • Prepare solutions of Amberlite LA-2 at various concentrations in a suitable organic solvent (e.g., dichloromethane, n-octanol).[1][2] For instance, different concentrations of Amberlite LA-2 can be prepared by dissolving measured volumes of the resin in a 50 mL standard flask and completing the volume with the chosen solvent.[1]

• Extraction Procedure:

  • In a suitable vessel (e.g., a tightly capped bottle or a separating funnel), mix equal volumes of the prepared aqueous and organic phases (e.g., 10 mL of each).[1]

  • Place the mixture in a shaking water bath at a constant temperature and agitation speed (e.g., 200 rpm) for a predetermined equilibration time (e.g., 30 minutes to 6 hours).[1][2] The optimal time should be determined through preliminary experiments.[2]

• Phase Separation and Analysis:

  • After equilibration, allow the phases to separate completely. A separating funnel can be used for this purpose.[1]

  • Withdraw a sample from the aqueous layer.

  • Determine the concentration of the weak acid remaining in the aqueous phase using a suitable analytical method, such as titration with a standardized solution of NaOH.[1][2]

  • The concentration of the acid in the organic phase can be calculated by mass balance.[2]

• Calculation of Extraction Parameters:

  • Distribution Coefficient (KD): Calculated as the ratio of the concentration of the acid in the organic phase to its concentration in the aqueous phase at equilibrium.

  • Extraction Efficiency (E%): Calculated as the percentage of the acid transferred from the aqueous phase to the organic phase.

  • Loading Coefficient (Z): Represents the moles of acid extracted per mole of Amberlite LA-2 in the organic phase.[1]

Visualizations

Caption: Mechanism of Weak Acid Extraction with Amberlite LA-2

Caption: pH, Dissociation, and Extraction Efficiency Relationship

Caption: Troubleshooting Workflow for Low Extraction Efficiency

References

• 1. srcest.org.ly [srcest.org.ly]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Amberlite LA-2 Extraction Performance

Welcome to the technical support center for Amberlite LA-2 mediated extraction. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and optimizing their extraction protocols. Here, you will find answers to frequently asked questions, detailed troubleshooting guides, and experimental methodologies to enhance your extraction performance.

Frequently Asked Questions (FAQs)

Q1: What is the role of a diluent in Amberlite LA-2 extraction?

A1: The diluent in an Amberlite LA-2 extraction system serves multiple critical functions. It dissolves the Amberlite LA-2 to create a liquid organic phase, facilitates the transport of the target molecule, and influences the solvation of the resulting amine-acid complex. The choice of diluent can significantly impact the extraction efficiency, selectivity, and phase separation characteristics of the system. Diluents can be categorized as inert (e.g., alkanes, aromatic hydrocarbons) or active (e.g., alcohols, ketones), with each type offering different advantages.

Q2: How does the polarity of the diluent affect extraction efficiency?

A2: The polarity of the diluent plays a crucial role in the extraction process. Generally, polar diluents can enhance the extraction of polar solutes by improving the solvation of the ion pair formed between Amberlite LA-2 and the target acid. For instance, in the extraction of L(+)-tartaric acid, polar diluents have been shown to be more appropriate than inert ones due to higher distribution coefficients[1]. However, the optimal polarity can be system-dependent. For some applications, inert diluents may offer higher chemical extraction[1]. The dielectric constant of the solvent is a key parameter influencing the extraction mechanism and efficiency[][3].

Q3: My extraction is resulting in a stable emulsion. What are the common causes and how can I resolve this?

A3: Emulsion formation is a common issue in liquid-liquid extraction and can be caused by several factors, including high mixing intensity, low interfacial tension, and the presence of impurities or fine solid particles. To break a stable emulsion, consider the following troubleshooting steps:

• Reduce Mixing Intensity: High shear forces during mixing can lead to the formation of fine droplets that are difficult to separate. Try reducing the agitation speed or using a gentler mixing method.

• Increase Ionic Strength: Adding a neutral salt (e.g., NaCl) to the aqueous phase can increase its density and polarity, often aiding in breaking the emulsion.

• Temperature Modification: Adjusting the temperature can alter the viscosity and density of the phases, which may promote phase separation.

• Centrifugation: For small-scale experiments, centrifugation is an effective method to break stable emulsions.

• Solvent Modification: In some cases, adding a small amount of a different solvent (a phase modifier like 1-octanol) to the organic phase can improve phase disengagement[4].

Troubleshooting Guides

Issue 1: Low Extraction Efficiency (%E)

Symptoms: The concentration of the target molecule in the organic phase is significantly lower than expected.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inappropriate Diluent Choice	The polarity and solvating power of the diluent are critical. For polar solutes like carboxylic acids, consider switching to a more polar, active diluent such as an alcohol (e.g., 1-octanol, isoamyl alcohol) or a ketone (e.g., methyl isobutyl ketone - MIBK), which have been shown to yield high extraction efficiencies for various acids[1][5][6][7].
Suboptimal Amberlite LA-2 Concentration	The extraction efficiency generally increases with the concentration of Amberlite LA-2[8][9]. Perform a concentration optimization study to find the optimal balance between efficiency and cost.
Incorrect Aqueous Phase pH	The pH of the aqueous phase dictates the ionization state of the target acid. For carboxylic acid extraction, the pH should typically be below the pKa of the acid to ensure it is in its protonated form, which can then interact with the amine extractant. The pH has a significant impact on carboxylic acid reactive extraction[10].
Insufficient Phase Contact Time	Ensure that the aqueous and organic phases are mixed for a sufficient duration to reach equilibrium. The required time can vary depending on the system and mixing efficiency[8].

Issue 2: Poor Phase Separation

Symptoms: The organic and aqueous phases do not separate cleanly after mixing, leading to a cloudy interface or a persistent emulsion.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Similar Densities of Organic and Aqueous Phases	If the densities of the two phases are too close, separation will be slow. Consider using a diluent with a significantly different density from water. For example, dichloromethane (B109758) has a higher density, while alkanes have lower densities.
Presence of Interfacial Impurities	The presence of proteins or other surface-active molecules from a fermentation broth can stabilize emulsions[1]. Pre-treatment of the aqueous feed (e.g., filtration, centrifugation) to remove particulates and macromolecules can be beneficial.
High Viscosity of the Organic Phase	A highly viscous organic phase can hinder droplet coalescence. Diluting the organic phase or increasing the temperature to reduce viscosity might improve separation.

Quantitative Data on Diluent Performance

The choice of diluent has a direct and significant impact on the extraction performance of Amberlite LA-2. The following tables summarize quantitative data from various studies on the extraction of different carboxylic acids.

Table 1: Influence of Diluent on the Extraction Efficiency (%E) of Various Acids with Amberlite LA-2

Target Acid	Diluent	Amberlite LA-2 Conc. (mol/L)	Extraction Efficiency (%E)	Reference
L(+)-Tartaric Acid	Methyl Isobutyl Ketone (MIBK)	0.92	91%	[1]
Acrylic Acid	Methyl Isobutyl Ketone (MIBK)	0.93	98.22%	[5]
Gibberellic Acid	Isoamyl alcohol	-	98%	[11]
Pentanedioic Acid	Alcohols	-	Higher KD than ketones and inert diluents	[12]
Levulinic Acid	Isoamyl alcohol	-	KD of 68.017	[7]
Formic Acid	Isoamyl alcohol	-	KD of 19.223	[9]

Table 2: Distribution Coefficients (KD) for Carboxylic Acid Extraction with Amberlite LA-2 in Different Diluents

Target Acid	Diluent	Distribution Coefficient (KD)	Reference
Glycolic Acid	Dimethyl phthalate (B1215562) (DMP)	4.44	[1]
Glycolic Acid	Methyl isobutyl ketone (MIBK)	4.09	[1]
Glycolic Acid	2-octanone	3.78	[1]
Glycolic Acid	1-decanol	3.51	[1]
Acrylic Acid	Isoamyl alcohol	5.79	[5]
Acrylic Acid	Octan-1-ol	13.01	[5]

Experimental Protocols

General Protocol for Batch Liquid-Liquid Extraction with Amberlite LA-2

This protocol provides a general framework for performing a batch extraction experiment. Specific parameters such as concentrations, volumes, and timings should be optimized for each specific application.

• Preparation of the Organic Phase:

  • Prepare a stock solution of Amberlite LA-2 in the chosen diluent at a specific concentration (e.g., 0.1 M to 1.0 M). Various concentrations of Amberlite LA-2 can be prepared in the selected diluent[8].

• Preparation of the Aqueous Phase:

  • Prepare an aqueous solution of the target carboxylic acid at a known initial concentration.

  • Adjust the pH of the aqueous solution to the desired value using a suitable acid or base. For most carboxylic acids, a pH below their pKa is optimal.

• Extraction Procedure:

  • In a separatory funnel or a suitable vessel, combine equal volumes of the organic and aqueous phases (e.g., 20 mL each).

  • Shake the mixture vigorously for a predetermined period (e.g., 15-60 minutes) to ensure thorough mixing and allow the system to reach equilibrium[8]. A mechanical shaker can be used for consistent mixing.

• Phase Separation:

  • Allow the phases to separate completely. This may take from a few minutes to several hours depending on the system. If an emulsion forms, refer to the troubleshooting guide.

• Analysis:

  • Carefully separate the aqueous phase from the organic phase.

  • Determine the concentration of the carboxylic acid remaining in the aqueous phase using a suitable analytical technique, such as titration with a standard base (e.g., NaOH) or High-Performance Liquid Chromatography (HPLC)[4][8].

  • The concentration of the acid in the organic phase can be calculated by mass balance.

• Calculation of Extraction Performance Metrics:

  • Distribution Coefficient (KD): KD = [Acid]org / [Acid]aq

  • Extraction Efficiency (%E): %E = (([Acid]initial, aq - [Acid]final, aq) / [Acid]initial, aq) * 100

  • Loading Factor (Z): Z = [Acid]org / [Amberlite LA-2]initial, org

Visualizations

Caption: Troubleshooting workflow for low extraction efficiency.

Caption: Key diluent properties and their impact on extraction.

Caption: Step-by-step experimental workflow for extraction.

References

• 1. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. srcest.org.ly [srcest.org.ly]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Item - Extractive Separation of Pentanedioic Acid by Amberlite LA‑2 in Various Solvents - American Chemical Society - Figshare [acs.figshare.com]

Technical Support Center: Troubleshooting Emulsion Formation in Amberlite LA-2 Extraction Systems

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address emulsion formation in Amberlite LA-2 extraction systems.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion in the context of liquid-liquid extraction?

An emulsion is a stable mixture of two immiscible liquids, such as an organic solvent and an aqueous solution, where one liquid is dispersed in the other as microscopic or submicroscopic droplets. In extractions using Amberlite LA-2, this typically manifests as a cloudy or milky third layer between the organic and aqueous phases, which hinders the efficient separation of the desired compounds.[1]

Q2: What are the primary causes of emulsion formation when using Amberlite LA-2?

Emulsion formation in Amberlite LA-2 extraction systems can be attributed to several factors:

• Amphiphilic Nature of Amberlite LA-2: Amberlite LA-2 is a secondary amine with both hydrophobic (the long alkyl chains) and hydrophilic (the amine group) properties. This amphiphilic nature allows it to act as a surfactant, reducing the interfacial tension between the aqueous and organic phases and stabilizing droplets.

• Vigorous Agitation: High-energy mixing, such as vigorous shaking, can break up the dispersed phase into very small droplets, increasing the surface area for stabilization by emulsifying agents.[1]

• Presence of Endogenous Surfactants: Biological samples and reaction mixtures often contain natural emulsifiers like phospholipids, fatty acids, and proteins that can contribute to emulsion stability.

• High Concentration of Amberlite LA-2: Higher concentrations of the extractant can lead to an increased presence of surfactant-like molecules at the interface, promoting emulsion formation.

• Particulate Matter: Finely divided solids or precipitates in the extraction mixture can accumulate at the interface and physically stabilize the emulsion.[2]

• pH of the Aqueous Phase: The pH can influence the charge of both the Amberlite LA-2 and the target molecules, affecting their solubility and interfacial behavior. Extreme pH values can sometimes lead to increased emulsion stability.[3][4]

Q3: How can I prevent emulsion formation in my Amberlite LA-2 extraction system?

Proactive prevention is often more effective than breaking a stable emulsion. Consider the following strategies:

• Gentle Mixing: Instead of vigorous shaking, use gentle and repeated inversions of the separatory funnel. This provides sufficient interfacial area for mass transfer without excessive energy input that leads to fine droplet formation.[1]

• pH Control: Adjust the pH of the aqueous phase to optimize the partitioning of your target compound and minimize the emulsifying tendency of Amberlite LA-2. The optimal pH will be dependent on the pKa of the target molecule and the amine.[5][6]

• "Salting Out": Increase the ionic strength of the aqueous phase by adding a neutral salt, such as sodium chloride (brine).[1][7] This can decrease the solubility of organic components in the aqueous phase and promote phase separation.

• Filtration of Starting Material: If your sample contains suspended solids, filter it before the extraction to remove potential emulsion stabilizers.[2]

Troubleshooting Guide for Emulsion Breaking

If an emulsion has already formed, the following methods can be employed to break it. The choice of method will depend on the stability of the emulsion and the nature of your sample.

Decision Workflow for Breaking Emulsions

Caption: A step-by-step workflow for troubleshooting emulsions.

Quantitative Parameters for Emulsion Breaking Techniques

The following table summarizes key quantitative parameters for common emulsion breaking techniques. Note that optimal conditions may vary depending on the specific system and should be determined empirically.

Technique	Parameter	Typical Range	Notes
Centrifugation	Speed	3000 - 5000 rpm	Higher speeds can be more effective but increase the risk of tube breakage.[8]
Time	5 - 15 minutes	Longer times may be necessary for very stable emulsions.[8]
Salting Out	Salt Concentration	Saturated solution	Add small aliquots of saturated NaCl (brine) and observe the effect before adding more.[8]
pH Adjustment	pH Range	>2 units away from pKa	Adjust the pH to be at least 2 units above or below the pKa of the amine or target molecule to ensure it is fully protonated or deprotonated.[5]
Filtration	Celite® Pad Thickness	1 - 2 cm	A well-packed pad is crucial for effective filtration.[8]

Detailed Experimental Protocols

Protocol 1: Breaking Emulsions by Centrifugation

This method is highly effective for breaking most emulsions by applying a strong centrifugal force to accelerate phase separation.

Materials:

• Centrifuge tubes compatible with your solvents

• Centrifuge

• Pipettes

Procedure:

• Carefully transfer the emulsified mixture into appropriate centrifuge tubes.

• Ensure the tubes are balanced within the centrifuge to prevent damage to the equipment.

• Centrifuge the tubes at a moderate speed (e.g., 3000-5000 rpm) for 5-15 minutes.[8]

• After centrifugation, carefully remove the tubes. The two liquid phases should now be distinct, with a potential small solid layer at the interface.

• Carefully separate the desired layer using a pipette.

Protocol 2: Breaking Emulsions by Filtration through Celite®

Filtration through a pad of Celite® can physically break up an emulsion by providing a large surface area for the droplets to coalesce.[2] This method is particularly useful when the emulsion is stabilized by fine particulate matter.

Materials:

• Büchner funnel

• Filter flask

• Filter paper

• Celite® (diatomaceous earth)

• Organic solvent used in the extraction

• Vacuum source

Procedure:

• Place a piece of filter paper in the Büchner funnel.

• Prepare a slurry of Celite® in the organic solvent being used for the extraction.

• Pour the slurry onto the filter paper to form a pad of about 1-2 cm in thickness.[8]

• Apply a gentle vacuum to settle the pad and remove excess solvent.

• Carefully pour the entire emulsified mixture onto the Celite® pad under a gentle vacuum.

• The filtrate should separate into two clear liquid layers.

• Transfer the filtrate to a clean separatory funnel to separate the layers.

Workflow for Celite® Filtration

Caption: Step-by-step procedure for breaking an emulsion using Celite® filtration.

Factors Influencing Emulsion Stability in Amberlite LA-2 Systems

The stability of an emulsion is a complex interplay of various physicochemical factors. Understanding these can help in both preventing and breaking emulsions.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Workup [chem.rochester.edu]
• 3. lps.ens.fr [lps.ens.fr]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Effects of pH and salt concentration on oil-in-water emulsions stabilized solely by nanocomposite microgel particles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]
• 8. benchchem.com [benchchem.com]

strategies for preventing third phase formation with Amberlite LA-2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing third phase formation during experiments with Amberlite LA-2.

Troubleshooting Guides and FAQs

Q1: What is third phase formation and why is it a problem in my extraction process with Amberlite LA-2?

A1: Third phase formation is an undesirable phenomenon where the organic phase in a liquid-liquid extraction system splits into two distinct organic layers.[1] This complicates the separation process, leading to loss of valuable product and extractant, and can interfere with the hydraulic performance of extraction equipment. The formation of this third phase, often a dense and viscous layer, is typically due to the limited solubility of the Amberlite LA-2-solute complex in the organic diluent.[1]

Q2: I am observing a third phase in my experiment. What are the most likely causes?

A2: The formation of a third phase is influenced by several factors. The primary causes include:

• High Solute Concentration: Exceeding the maximum concentration of the solute that can be solubilized in the organic phase, known as the Limiting Organic Concentration (LOC), is a common trigger.

• Inappropriate Diluent: The choice of diluent is critical. Non-polar aliphatic diluents are more prone to third phase formation compared to aromatic or more polar diluents.

• High Amberlite LA-2 Concentration: While counterintuitive, in some systems, a very high concentration of the extractant can lead to the formation of large aggregates that are poorly soluble in the diluent.

• Aqueous Phase Composition: The pH and ionic strength of the aqueous phase can significantly affect the extraction and the stability of the organic phase. For instance, with Amberlite LA-2, the extraction mechanism and the stoichiometry of the extracted complex are pH-dependent, which in turn influences its solubility in the organic phase.[2]

• Temperature: Temperature can affect the solubility of the extracted complex and the viscosity of the phases, thereby influencing the tendency for third phase formation.

Q3: How can I prevent third phase formation in my experiments with Amberlite LA-2?

A3: Several strategies can be employed to prevent the formation of a third phase:

• Addition of a Modifier: The most common and effective method is to add a "modifier" to the organic phase. Modifiers are typically long-chain alcohols, such as 1-octanol, or phosphate (B84403) esters like tri-n-butyl phosphate (TBP).[3][4][5] These modifiers solvate the extracted complex, preventing the aggregation that leads to phase separation.[5]

• Diluent Selection: Choosing an appropriate diluent is crucial. Aromatic diluents or more polar solvents can increase the solubility of the Amberlite LA-2-solute complex. For example, using dichloromethane (B109758) as a solvent for Amberlite LA-2 has been shown to result in higher extraction efficiency and better phase stability compared to n-heptane.[2]

• Adjusting Amberlite LA-2 Concentration: Optimizing the concentration of Amberlite LA-2 is important. While a sufficient concentration is needed for efficient extraction, an excessive amount can sometimes promote third phase formation.

• Controlling the Aqueous Phase pH: Since the extraction mechanism of Amberlite LA-2 is pH-dependent, adjusting the pH of the aqueous phase can control the stoichiometry and nature of the extracted complex, thereby influencing its solubility in the organic phase.[2]

• Temperature Control: In some cases, adjusting the temperature of the extraction system can improve the solubility of the extracted species and prevent phase splitting.

Data Presentation

Table 1: Qualitative Effect of Different Parameters on Third Phase Formation with Amine Extractants

Parameter	Change	Effect on Third Phase Formation	Rationale
Diluent Polarity	Increase	Decrease	Increased polarity of the organic phase enhances the solubility of the polar extracted complex.[2]
Modifier Concentration	Increase	Decrease	Modifiers solvate the extracted complexes, preventing aggregation and improving their solubility in the diluent.[5]
Aqueous Phase pH	Varies	Dependent on the system	pH affects the speciation of the solute and the stoichiometry of the extracted complex with Amberlite LA-2, influencing its aggregation.[2]
Temperature	Varies	Dependent on the system	Temperature can alter the solubility of the extracted complex and the viscosity of the phases.
Amberlite LA-2 Concentration	Increase	Can either increase or decrease	The effect is system-dependent; while higher concentrations can lead to aggregation, in some cases they can improve phase stability.[6]

Table 2: Examples of Modifiers Used to Prevent Third Phase Formation

Modifier	Typical Concentration	Mechanism of Action	Reference
1-Octanol	5-20% (v/v)	Increases the polarity of the diluent and solvates the extracted complex through hydrogen bonding.[5][7]	[5][7]
Tri-n-butyl phosphate (TBP)	5-10% (v/v)	Acts as a polar solvating agent, preventing the aggregation of the extracted species.[3]	[3]
N,N-dihexyloctanamide (DHOA)	~0.5 M	Functions as a phase modifier by increasing the solubility of the extracted complexes.[5]	[5]

Experimental Protocols

Protocol 1: General Procedure for Preventing Third Phase Formation using a Modifier

• Preparation of the Organic Phase:

  • Dissolve the desired concentration of Amberlite LA-2 in the selected non-polar or aliphatic diluent (e.g., kerosene, n-heptane).

  • Add the chosen modifier (e.g., 1-octanol) to the Amberlite LA-2 solution. A typical starting concentration for the modifier is 5-10% (v/v). The optimal concentration should be determined experimentally.

  • Stir the mixture until a homogeneous organic phase is obtained.

• Liquid-Liquid Extraction:

  • Combine the prepared organic phase with the aqueous phase containing the solute to be extracted in a separation funnel or a suitable reaction vessel.

  • Agitate the mixture for a sufficient time to allow for mass transfer and equilibration. The required time will depend on the specific system and should be determined experimentally.

  • Allow the phases to separate. Observe for the presence of a single, clear organic phase.

• Troubleshooting:

  • If a third phase is still observed, incrementally increase the concentration of the modifier (e.g., in steps of 2-5% v/v) and repeat the extraction until a single organic phase is maintained.

  • Alternatively, consider changing the diluent to a more polar or aromatic solvent.

Mandatory Visualization

Caption: Mechanism of third phase formation with Amberlite LA-2.

Caption: Strategies for preventing third phase formation.

References

• 1. The fate of the organic phase beyond third phase formation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] How Phase Modifiers Disrupt Third-phase Formation in Solvent Extraction Solutions | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Regeneration and Reuse of Amberlite™ LA-2 in Continuous Processes

This technical support center provides guidance for researchers, scientists, and drug development professionals on the effective regeneration and reuse of Amberlite™ LA-2 in continuous liquid-liquid extraction processes.

Frequently Asked Questions (FAQs)

Q1: What is Amberlite™ LA-2 and what is its primary application in continuous processes?

Amberlite™ LA-2 is a liquid anion exchanger based on a secondary amine. In continuous processes, it is primarily used as a carrier in reactive liquid-liquid extraction to selectively separate and concentrate organic acids (e.g., carboxylic acids, amino acids) or metal complexes from aqueous streams.

Q2: How does the extraction and regeneration process with Amberlite™ LA-2 work?

The process involves two main stages that are operated continuously, often in a counter-current setup:

• Extraction: The Amberlite™ LA-2, dissolved in a water-immiscible organic solvent (diluent), contacts the aqueous feed. The amine group of Amberlite™ LA-2 reacts with the target acid, forming an ion-pair that is soluble in the organic phase.

• Stripping (Regeneration): The "loaded" organic phase is then contacted with a stripping solution, typically an aqueous alkaline solution. This reverses the extraction reaction, releasing the target molecule as a salt into the new aqueous phase and regenerating the Amberlite™ LA-2 to its free-base form, ready for reuse.

Q3: What are the common stripping agents used for regenerating Amberlite™ LA-2?

Commonly used stripping agents are aqueous solutions of:

• Sodium Hydroxide (NaOH)

• Sodium Carbonate (Na₂CO₃)

• Ammonia (NH₃)

The choice of stripping agent and its concentration depends on the target molecule and the desired final product form.

Q4: Can Amberlite™ LA-2 be reused multiple times? What is its expected lifetime?

Yes, a key advantage of using Amberlite™ LA-2 in a continuous process is its reusability. With proper regeneration and handling, it can be used for multiple cycles. The lifetime depends on factors like the chemical environment (pH, presence of oxidizing agents), temperature, and the purity of the process streams. Amine degradation can occur over time, leading to a gradual loss of extraction efficiency.[1][2]

Q5: What are the key parameters to monitor in a continuous extraction-regeneration loop with Amberlite™ LA-2?

Key parameters to monitor include:

• pH of the aqueous feed and stripping solutions.

• Concentration of the target molecule in the feed, raffinate, and stripping solution.

• Flow rates of all streams.

• Phase disengagement time in the settlers.

• Pressure drop across the system, especially if using contactors.

Troubleshooting Guide

Problem	Potential Causes	Recommended Actions
Poor Extraction Efficiency	1. Incomplete regeneration of Amberlite™ LA-2. 2. Incorrect pH of the aqueous feed. 3. Insufficient mixing/contact time between phases. 4. Degradation of Amberlite™ LA-2.[1][2] 5. Incorrect concentration of Amberlite™ LA-2 in the diluent.	1. Verify the concentration and flow rate of the stripping solution. Increase if necessary. 2. Ensure the feed pH is sufficiently below the pKa of the target acid. 3. Increase mixing intensity or residence time in the extractor. 4. Analyze the organic phase for amine concentration and potential degradation products.[1][2] Consider partial replacement of the organic phase. 5. Verify the make-up of the organic phase.
Poor Stripping (Regeneration) Efficiency	1. Insufficient concentration or flow rate of the stripping agent. 2. Low temperature of the stripping process. 3. Inadequate mixing in the stripping unit.	1. Increase the concentration or flow rate of the alkaline solution. 2. Gently warming the stripping stage can sometimes improve efficiency, but be cautious of potential degradation at higher temperatures. 3. Increase mixing intensity or residence time in the stripper.
Emulsion Formation at the Phase Interface	1. High shear mixing. 2. Presence of surfactants or fine solids in the feed.[3] 3. Incompatible diluent or modifier. 4. High concentration of the extracted complex.	1. Reduce the mixing speed or use a lower-shear mixing method.[4] 2. Pre-filter the feed to remove solids.[3] Consider adding a small amount of a de-emulsifying agent. 3. Evaluate alternative diluents or modifiers (e.g., long-chain alcohols). 4. Lower the concentration of the target molecule in the feed if possible.
Phase Disengagement Issues (Long Settling Times)	1. Similar densities of the aqueous and organic phases. 2. High viscosity of either phase. 3. Presence of a stable emulsion or "crud".[5]	1. Adjust the diluent composition to alter the density of the organic phase. 2. Increase the operating temperature to reduce viscosity (with caution). 3. Address the root cause of the emulsion (see above).[5] For crud, pre-treatment of the feed may be necessary.
Loss of Amberlite™ LA-2	1. Entrainment in the aqueous phase due to poor phase separation. 2. High solubility in the aqueous phase under certain conditions. 3. Chemical degradation.[1][2]	1. Optimize the design and operation of the settler/decanter. 2. Ensure the pH of the aqueous raffinate is not excessively low. 3. Operate at moderate temperatures and avoid contact with strong oxidizing agents.[1][2]

Data Presentation

Table 1: Typical Operating Parameters for Amberlite™ LA-2 in Continuous Extraction

Parameter	Typical Range	Notes
Amberlite™ LA-2 Concentration	5 - 20% (v/v) in diluent	Higher concentrations increase capacity but can also increase viscosity and emulsion tendency.
Diluent	Aliphatic or aromatic hydrocarbons (e.g., kerosene (B1165875), hexane), long-chain alcohols.	The choice of diluent affects extraction efficiency, phase separation, and safety.
Modifier	1-5% (v/v) long-chain alcohols (e.g., isodecanol)	Often added to improve solubility of the amine-acid complex and prevent third phase formation.
Aqueous Feed pH	1-2 units below the pKa of the target acid	Ensures the acid is in its protonated form for extraction.
Stripping Agent Concentration	0.1 - 2 M NaOH or Na₂CO₃	Sufficient to deprotonate the extracted acid and regenerate the amine.
Temperature	Ambient (20-40°C)	Higher temperatures can improve mass transfer but may accelerate degradation.
Phase Ratio (Organic:Aqueous)	1:5 to 5:1	Process-dependent and optimized based on target molecule concentration and desired recovery.

Table 2: Multi-Cycle Regeneration Efficiency (Hypothetical Data for a Similar Anion Exchange Resin)

This table illustrates the expected trend in performance over multiple cycles. Actual performance of Amberlite™ LA-2 may vary.

Cycle Number	Extraction Efficiency (%)	Regeneration Efficiency (%)	Capacity Loss (%)
1	98.5	99.0	0.0
10	98.2	98.8	0.3
20	97.6	98.5	0.9
30	96.8	98.0	1.7
40	95.5	97.2	3.0
50	94.0	96.5	4.6

Data adapted from a study on a solid anion exchange resin to show a typical performance trend.[6]

Experimental Protocols

Protocol 1: Continuous Counter-Current Liquid-Liquid Extraction and Regeneration

This protocol describes a general procedure for a lab or pilot-scale continuous extraction and regeneration process using Amberlite™ LA-2.

1. System Setup:

• Assemble a continuous counter-current extraction setup, which typically includes two mixer-settler units or extraction columns (one for extraction, one for stripping).
• Use separate pumps for the aqueous feed, organic phase, and stripping solution.
• Ensure all materials are chemically compatible with the solvents and solutions used.

2. Solution Preparation:

• Organic Phase: Prepare a solution of Amberlite™ LA-2 (e.g., 10% v/v) in a suitable organic diluent (e.g., kerosene or a long-chain alcohol). If needed, add a modifier (e.g., 2% v/v isodecanol).
• Aqueous Feed: Prepare an aqueous solution containing the target molecule at a known concentration. Adjust the pH to be at least one unit below the pKa of the target molecule using a suitable acid (e.g., HCl or H₂SO₄).
• Stripping Solution: Prepare an aqueous solution of the chosen stripping agent (e.g., 1 M NaOH).

3. Operation:

• Start the pumps to introduce the organic phase and the stripping solution into their respective loops until the system is filled and circulating in a stable manner.
• Begin pumping the aqueous feed into the extraction unit and the stripping solution into the stripping unit at the desired flow rates to initiate the counter-current flow.
• Allow the system to reach a steady state (typically after 3-5 residence times).

4. Sampling and Analysis:

• At steady state, collect samples from the aqueous raffinate (outlet of the extraction unit) and the loaded stripping solution (outlet of the stripping unit).
• Also, collect samples from the loaded organic phase (after extraction) and the regenerated organic phase (after stripping).
• Analyze the samples for the concentration of the target molecule using a suitable analytical method (e.g., HPLC, titration).

5. Calculation of Efficiency:

• Extraction Efficiency (%E): %E = [(C_feed - C_raffinate) / C_feed] * 100
• Stripping Efficiency (%S): %S = [C_strip_out * V_strip] / [(C_feed - C_raffinate) * V_feed] * 100 (where C is concentration and V is the volumetric flow rate)

Visualizations

Caption: Continuous counter-current extraction and regeneration workflow.

Caption: Troubleshooting decision tree for low extraction efficiency.

References

• 1. researchgate.net [researchgate.net]
• 2. CO2-induced degradation of amine-containing adsorbents: reaction products and pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. zaiput.com [zaiput.com]
• 5. Phase disengagement problems in solvent extraction [inis.iaea.org]
• 6. researchgate.net [researchgate.net]

improving the stability of Amberlite LA-2 based liquid membranes

Welcome to the technical support center for Amberlite LA-2 based liquid membranes. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the stability and performance of your liquid membrane experiments.

Troubleshooting Guide

This section addresses common problems encountered during the use of Amberlite LA-2 based liquid membranes, offering potential causes and solutions.

1. Issue: Rapid Decrease in Extraction Efficiency.

• Question: My experiment shows a high initial extraction rate, but the efficiency drops significantly over a short period. What could be the cause?

• Answer: A rapid decline in extraction efficiency is often a primary indicator of membrane instability. The underlying causes can be multifaceted:

  • Membrane Leakage/Breakdown: This is the most common reason. The organic liquid membrane phase may be physically lost from the support pores (in Supported Liquid Membranes - SLMs) or the emulsion may break (in Emulsion Liquid Membranes - ELMs). Membrane breakage leads to the leakage of the internal stripping solution and the extracted solute into the external phase. This reduces the concentration gradient, which is the driving force for the separation process.

  • Carrier Leaching: The Amberlite LA-2 carrier itself can slowly dissolve into the aqueous feed or stripping phases, reducing the number of active carriers available for transport. The solubility of the carrier in the adjacent aqueous phases is an important factor for membrane stability.

  • Solvent Dissolution: The organic solvent used as the diluent can dissolve into the aqueous phases, leading to a loss of the liquid membrane phase over time. Membrane stability generally increases as the water solubility of the solvent decreases.

  • Osmotic Pressure: A significant difference in osmotic pressure between the feed and stripping solutions can force the organic phase out of the support pores in SLMs.

  Solutions:

  • Optimize Emulsion Formulation (for ELMs):

    • Organic/Internal (O/I) Phase Ratio: Increasing the proportion of the organic phase can create a thicker membrane layer around the internal droplets, enhancing stability. An O/I ratio of 3:1 has been shown to produce a stable emulsion.

    • Surfactant Concentration: An optimal concentration of a suitable surfactant (like Span 80) is crucial. Insufficient surfactant leads to unstable emulsions, while excessive amounts can cause rapid coalescence of droplets. A concentration of 3% (w/v) Span 80 has been found to be effective.

    • Emulsification Parameters: The speed and duration of homogenization are critical. Over-emulsification can lead to emulsion breakage due to high shear stress.

  • Select a Low-Solubility Diluent: Choose an organic solvent with low water solubility and a high boiling point to minimize its loss to the aqueous phases. While kerosene (B1165875) is common, greener alternatives like palm oil have shown good performance and can improve emulsion stability.

  • Incorporate Stabilizing Additives: The addition of polymers like Styrene Butadiene Rubber (SBR) to the membrane phase has been shown to significantly increase emulsion stability.

  • Control Transmembrane Pressure (for SLMs): Ensure that the pressure difference across the membrane does not exceed the critical displacement pressure, which would force the organic phase out of the pores.

2. Issue: Emulsion Instability (for ELMs).

• Question: My water-in-oil emulsion for the liquid membrane is not stable and separates quickly. How can I improve its stability?

• Answer: Emulsion stability is paramount for the success of Emulsion Liquid Membrane (ELM) processes. Several factors in the formulation and preparation procedure directly impact the stability of the water-in-oil emulsion:

  • Inadequate Surfactant: The concentration and type of surfactant are critical. Surfactants like Span 80 reduce the interfacial tension between the oil and water phases, facilitating the formation of a stable emulsion.

  • Improper Emulsification: The energy input during emulsification (speed and time) must be carefully controlled. Insufficient mixing will not create a fine, stable emulsion, while excessive mixing can introduce too much energy, leading to droplet coalescence and breakage.

  • Unfavorable Phase Ratio: The ratio of the organic phase to the internal aqueous phase (O/I ratio) affects the thickness of the organic membrane layer around the internal droplets. A lower ratio may result in a thin, unstable membrane.

  Solutions:

  • Optimize Surfactant Concentration: Experiment with different concentrations of Span 80. A common starting point is 1-7% (w/v). For one system, a 3% (w/v) concentration was found to be optimal.

  • Optimize Emulsification Conditions:

    • Speed: A higher homogenizer speed generally leads to smaller droplets and a more stable emulsion, but excessive speeds can be detrimental. A speed of 7000 rpm has been reported as optimal in one study.

    • Time: Longer emulsification times can improve stability up to a certain point, after which the prolonged shear can cause the emulsion to break. A 5-minute emulsification time was found to be effective in a particular experiment.

  • Adjust the Organic-to-Internal Phase Ratio: Increase the volume of the organic phase relative to the internal aqueous phase. Ratios of 2:1 and 3:1 have been shown to improve stability compared to a 1:1 ratio.

3. Issue: Low Solute Transport Rate.

• Question: The transport of my target solute across the liquid membrane is very slow. What factors could be limiting the transport rate?

• Answer: A slow transport rate can be due to several factors related to the membrane formulation and experimental conditions:

  • High Viscosity of the Membrane Phase: A highly viscous organic phase can hinder the diffusion of the carrier-solute complex across the membrane, thereby slowing down the transport rate.

  • Insufficient Carrier Concentration: The concentration of Amberlite LA-2 may be too low to efficiently bind with the solute at the feed-membrane interface.

  • Poor Interfacial Area: In ELMs, if the emulsion droplets are too large or not well-dispersed in the external phase, the surface area available for mass transfer will be limited.

  • Inefficient Stripping: The stripping reaction at the membrane-internal phase interface may be slow or incomplete, leading to an accumulation of the carrier-solute complex in the membrane phase and reducing the concentration gradient.

  Solutions:

  • Select a Less Viscous Diluent: If high viscosity is suspected, consider using a less viscous organic solvent. However, be mindful that lower viscosity can sometimes lead to lower stability.

  • Optimize Amberlite LA-2 Concentration: Increase the concentration of Amberlite LA-2 in the organic phase. The optimal concentration will depend on the specific application and the concentration of the solute in the feed phase.

  • Enhance Mixing in the External Phase: For ELMs, ensure adequate agitation of the external phase to maintain a good dispersion of the emulsion globules and maximize the interfacial area for mass transfer. Be cautious not to use excessive stirring speeds that could break the emulsion.

  • Optimize Stripping Agent Concentration: Ensure the concentration of the stripping agent in the internal phase is sufficient to efficiently strip the solute from the carrier-solute complex.

Frequently Asked Questions (FAQs)

1. What is Amberlite LA-2 and what is its role in a liquid membrane?

Amberlite LA-2 is a secondary amine that is insoluble in water. In liquid membrane applications, it acts as a carrier or extractant. Its function is to selectively bind with the target solute at the interface between the aqueous feed phase and the organic membrane phase, forming a complex. This complex then diffuses across the organic membrane to the interface with the internal aqueous stripping phase. Here, a chemical reaction releases the solute into the stripping phase, and the free Amberlite LA-2 carrier diffuses back to the feed interface to repeat the cycle.

2. What are the key components of an Amberlite LA-2 based liquid membrane?

An Amberlite LA-2 based liquid membrane system, particularly in an emulsion liquid membrane (ELM) configuration, typically consists of:

• Organic Phase (Membrane Phase):

  • Carrier: Amberlite LA-2.

  • Diluent (Solvent): An organic solvent that dissolves the carrier and forms the bulk of the membrane. Common examples include kerosene and palm oil. The diluent should have low water solubility and be non-toxic.

  • Surfactant (Emulsifier): A substance like Span 80 (sorbitan monooleate) that stabilizes the water-in-oil emulsion.

• Internal Phase (Stripping Phase): An aqueous solution encapsulated within the organic phase that contains a stripping agent (e.g., sodium carbonate, ammonia (B1221849) solution) to remove the solute from the carrier.

• External Phase (Feed Phase): The aqueous solution containing the solute to be extracted.

3. How do I prepare a stable emulsion for an Emulsion Liquid Membrane (ELM)?

A detailed experimental protocol for preparing a stable water-in-oil emulsion is provided in the "Experimental Protocols" section below. The key steps involve dissolving Amberlite LA-2 and a surfactant (e.g., Span 80) in an organic diluent to form the organic phase. The aqueous internal stripping solution is then added gradually to the organic phase while homogenizing at a specific speed for a set duration to form a stable emulsion.

4. What are the main mechanisms of instability in supported liquid membranes (SLMs)?

The main mechanisms leading to the instability of supported liquid membranes include:

• Dissolution of the organic phase into the surrounding aqueous solutions.

• Wetting of the support pores by the aqueous phases, which can displace the organic liquid membrane.

• Osmotic pressure differences between the feed and stripping solutions that can drive the membrane phase out of the pores.

• Pressure differences across the membrane exceeding the critical displacement pressure.

Data Summary

The following tables summarize quantitative data from studies on the stability of Amberlite LA-2 based emulsion liquid membranes.

Table 1: Effect of Organic/Internal (O/I) Phase Ratio on Emulsion Stability

O/I Ratio	Droplet Count	Aqueous Phase Separated after 10 min (%)	Emulsion Stability
1:1	50	26	Unstable
2:1	Not specified	Improved	More Stable
3:1	Not specified	Improved	Most Stable

Data adapted from a study using palm oil as the diluent and Span 80 as the surfactant.

Table 2: Effect of Homogenizer Speed on Emulsion Stability

Homogenizer Speed (rpm)	Emulsion Stability	Observation
5000	Less Stable	-
7000	More Stable	Better mixing, more droplets generated.
>7000

Technical Support Center: Amberlite LA-2 Extraction Kinetics and Temperature Effects

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and troubleshooting the effects of temperature on the kinetics of Amberlite LA-2 extraction.

Frequently Asked Questions (FAQs)

Q1: How does temperature generally affect the extraction efficiency of Amberlite LA-2?

A1: The effect of temperature on the extraction efficiency of Amberlite LA-2 can vary depending on the specific system (i.e., the solute and diluent used). In many cases, particularly for the extraction of carboxylic acids, the process is exothermic. This means that an increase in temperature can lead to a decrease in the distribution coefficient and overall extraction efficiency.[1] This is because the extraction process, which involves the formation of an acid-amine complex, is favored at lower temperatures.[1] Conversely, for some systems, an increase in temperature can enhance extraction efficiency.[1][2][3] It is crucial to experimentally determine the optimal temperature for your specific application.

Q2: What are the key thermodynamic parameters to consider regarding temperature effects?

A2: The key thermodynamic parameters are the changes in enthalpy (ΔH°), entropy (ΔS°), and Gibbs free energy (ΔG°). A negative enthalpy change (ΔH° < 0) indicates that the extraction process is exothermic, meaning that lower temperatures will favor the extraction. A positive enthalpy change (ΔH° > 0) signifies an endothermic process, where higher temperatures are more favorable. The Gibbs free energy change (ΔG°) indicates the spontaneity of the extraction process.

Q3: Can temperature influence the extraction kinetics, i.e., the rate of extraction?

A3: Yes, temperature has a significant impact on the rate of extraction. Generally, higher temperatures increase the rate of mass transfer and the reaction rate between the solute and Amberlite LA-2, allowing the system to reach equilibrium faster. However, as mentioned in Q1, this does not necessarily mean a higher extraction efficiency at equilibrium. The optimal temperature will be a balance between achieving a reasonable extraction rate and a favorable equilibrium position.

Q4: What is the typical mechanism for carboxylic acid extraction by Amberlite LA-2?

A4: The extraction of carboxylic acids by Amberlite LA-2, a secondary amine, typically involves the formation of an acid-amine complex in the organic phase.[4] The stoichiometry of this complex (e.g., 1:1 or 2:1 acid to amine ratio) can depend on factors such as the concentration of the acid and the amine, as well as the nature of the diluent used.

Troubleshooting Guide

This guide addresses common issues encountered during experiments investigating the temperature effects on Amberlite LA-2 extraction kinetics.

Issue	Possible Causes	Troubleshooting Steps
Inconsistent extraction efficiency at a constant temperature.	1. Inadequate temperature control of the experimental setup (e.g., water bath, shaker). 2. Insufficient equilibration time for the temperature to stabilize throughout the system. 3. Volatilization of the organic solvent at higher temperatures, leading to concentration changes.	1. Ensure the temperature control unit is calibrated and functioning correctly. Use a calibrated thermometer to verify the temperature directly in the reaction vessel. 2. Allow sufficient time for the aqueous and organic phases to reach the target temperature before initiating the extraction. 3. Use sealed reaction vessels, especially at elevated temperatures, to prevent solvent loss.
Low extraction efficiency despite increasing temperature.	The extraction process is likely exothermic.	1. Conduct experiments at a range of lower temperatures to determine the optimal condition for your system. 2. Refer to thermodynamic data (if available) or perform calorimetric studies to determine the enthalpy of extraction.
Slow approach to equilibrium.	1. Insufficient mixing or agitation of the two phases. 2. Low operating temperature, resulting in slow reaction kinetics and mass transfer.	1. Increase the stirring or shaking speed to enhance interfacial contact. Ensure the mixing is vigorous enough to create a good dispersion without causing stable emulsions. 2. While respecting the thermodynamic limitations (see previous point), consider a moderate increase in temperature to improve the extraction rate.
Formation of a stable emulsion.	High shear mixing or the presence of surface-active impurities can lead to emulsion formation, which can be exacerbated by temperature changes.	1. Reduce the mixing intensity. 2. Allow for a longer settling time after mixing. 3. Consider centrifugation to break the emulsion. 4. The addition of a small amount of a different organic solvent or an electrolyte to the aqueous phase can sometimes help to break emulsions.
Precipitation in the organic phase at lower temperatures.	The extracted complex or the Amberlite LA-2 itself may have limited solubility in the chosen diluent at lower temperatures.	1. Select a diluent in which the extractant and the resulting complex are more soluble over the desired temperature range. 2. Decrease the concentration of Amberlite LA-2 or the initial solute concentration.

Data Presentation

The following table summarizes the effect of temperature on the extraction of various carboxylic acids using Amberlite LA-2, as reported in the literature.

Table 1: Effect of Temperature on the Extraction Efficiency of Carboxylic Acids using Amberlite LA-2

Carboxylic Acid	Initial Acid Concentration	Amberlite LA-2 Concentration	Diluent	Temperature (°C)	Extraction Efficiency (%)	Reference
Tartaric Acid	0.05 N	0.022 N	Dichloromethane (B109758)	25	Increased with temperature	[3]
30	Increased with temperature	[3]
40	99.5	[3]
Levulinic Acid	Not specified	Not specified	Various	25, 45, 55	Reduced with increased temperature	[1]
Malic Acid	Not specified	Not specified	Various	25, 45, 55	Reduced with increased temperature	[1]
Picric Acid	0.021 - 0.061 kmol·m⁻³	0.235 - 1.175 kmol·m⁻³	1-Octanol	25.05, 35.05, 45.05	Thermodynamic parameters determined	[4]

Experimental Protocols

General Protocol for Investigating the Effect of Temperature on Amberlite LA-2 Extraction Kinetics

This protocol provides a general framework for studying the temperature effects on the extraction of a solute (e.g., a carboxylic acid) from an aqueous phase into an organic phase containing Amberlite LA-2.

1. Materials and Reagents:

• Amberlite LA-2 (liquid anion exchanger)

• Organic solvent (diluent, e.g., dichloromethane, 1-octanol, kerosene)[3][5]

• Solute to be extracted (e.g., Tartaric Acid, Glutaric Acid)

• Deionized water

• Standard solution for titration (e.g., NaOH for acidic solutes)

• Indicator for titration (e.g., phenolphthalein)

• Separatory funnels or sealed glass vials

• Thermostated water bath shaker

• Analytical balance

• Pipettes and burettes

2. Preparation of Solutions:

• Aqueous Phase: Prepare a stock solution of the solute in deionized water at a known concentration.

• Organic Phase: Prepare a solution of Amberlite LA-2 in the chosen organic diluent at a desired concentration.[3] Note that solutions of Amberlite LA-2 in solvents like dichloromethane should be prepared fresh to avoid solvent evaporation.[3]

3. Extraction Procedure:

• Place equal volumes of the aqueous and organic phases into a separatory funnel or a sealed vial.

• Place the vessel in a thermostated water bath shaker set to the desired temperature.

• Allow the phases to equilibrate thermally for a predetermined time (e.g., 15-30 minutes).

• Initiate extraction by shaking the mixture vigorously for a specific duration. The optimal shaking time to reach equilibrium should be determined in preliminary experiments (e.g., contact times ranging from 15 to 90 minutes have been reported).[3]

• After shaking, stop the agitation and allow the two phases to separate completely. A settling time may be required.

• Carefully separate the aqueous and organic phases.

4. Analysis:

• Determine the concentration of the solute remaining in the aqueous phase. For acidic solutes, this is often done by titration with a standardized base (e.g., NaOH).[3]

• The concentration of the solute in the organic phase can be calculated by mass balance: [Solute]organic = ([Solute]initial aqueous - [Solute]final aqueous) * (Vaqueous / Vorganic)

5. Data Calculation:

• Distribution Coefficient (KD): KD = [Solute]organic / [Solute]aqueous

• Extraction Efficiency (%E): %E = (([Solute]initial aqueous - [Solute]final aqueous) / [Solute]initial aqueous) * 100

6. Kinetic Study:

To study the kinetics, samples of the aqueous phase are taken at different time intervals during the shaking process and analyzed for the solute concentration. This allows for the determination of the rate of extraction and the time required to reach equilibrium.

Visualizations

Caption: Workflow of Amberlite LA-2 extraction and the influence of temperature on key kinetic steps.

Caption: Logical relationship between temperature changes and their kinetic and thermodynamic effects on exothermic extraction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. srcest.org.ly [srcest.org.ly]
• 4. researchgate.net [researchgate.net]
• 5. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Scaling Up Amberlite LA-2 Extraction Processes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Amberlite LA-2 extraction processes, particularly during scale-up from laboratory to pilot and industrial scales.

Frequently Asked Questions (FAQs)

1. What is Amberlite LA-2 and why is it used in extraction processes?

Amberlite LA-2 is a liquid anion-exchange resin, specifically a secondary amine, that is weakly basic and oil-soluble. It is commonly used as an extractant in liquid-liquid extraction processes for the recovery and purification of various acidic compounds, such as organic acids and pharmaceuticals, from aqueous solutions.[1][2][3] Its effectiveness stems from its ability to form reversible ionic complexes with the target acidic molecules, facilitating their transfer from the aqueous phase to an immiscible organic phase.

2. What are the key parameters to consider when scaling up an Amberlite LA-2 extraction process?

Scaling up an Amberlite LA-2 extraction process requires careful consideration of several critical parameters to maintain efficiency and avoid operational issues. The key parameters include:

• Hydrodynamics: The fluid dynamics within the extraction column, including flow patterns, mixing intensity, and droplet size distribution, change significantly with scale.[4]

• Mass Transfer: The rate at which the target molecule moves from the aqueous phase to the organic phase can become a limiting factor at larger scales.[4]

• Phase Separation (Decantation): Ensuring rapid and complete separation of the aqueous and organic phases is crucial for a continuous and efficient process.

• Solvent Selection and Purity: The choice of the organic solvent and the presence of impurities can significantly impact extraction efficiency and phase separation.

• Amberlite LA-2 Concentration: The optimal concentration of the extractant may differ between lab-scale and industrial-scale operations.[3][5]

• pH of the Aqueous Phase: The pH plays a critical role in the protonation state of both the target acid and the amine extractant, thereby influencing the extraction efficiency.

• Temperature: Temperature affects physical properties like viscosity and density, which in turn influence hydrodynamics and mass transfer.[2]

• Regeneration of Amberlite LA-2: An efficient and cost-effective regeneration process for the loaded organic phase is essential for the economic viability of the industrial process.

3. How does the choice of extraction equipment impact the scale-up process?

The selection of appropriate extraction equipment is critical for a successful scale-up. Different types of extractors, such as mixer-settlers, packed columns, and agitated columns (e.g., Karr columns), have different hydrodynamic characteristics and are suited for different applications.[6][7] The choice depends on factors like the required number of theoretical stages, the tendency of the system to form emulsions, and the desired throughput. Pilot plant testing is often necessary to select the most suitable equipment and to obtain reliable data for scaling up to a commercial-sized column.[4][8][9][10]

Troubleshooting Guides

Problem 1: Emulsion Formation and Poor Phase Separation

Q: We are observing a stable emulsion at the interface between the aqueous and organic phases in our pilot-scale extraction column, leading to poor separation and loss of product. How can we resolve this?

A: Emulsion formation is a common challenge when scaling up liquid-liquid extraction processes.[11] It is often caused by high shear forces, the presence of surface-active impurities, or unfavorable physical properties of the phases. Here is a step-by-step guide to troubleshoot this issue:

Troubleshooting Workflow for Emulsion Formation

Caption: A flowchart for troubleshooting emulsion formation.

Detailed Methodologies:

• Reduce Agitation Speed: High mixing energy can lead to the formation of very fine droplets that are slow to coalesce. Gradually decrease the agitation speed in your agitated column or the pulsation intensity in a pulsed column and observe the effect on the emulsion layer.

• Analyze Feed for Impurities: The presence of proteins, cell debris, or other surface-active molecules in the feed from a fermentation broth can stabilize emulsions.

  • Experimental Protocol: Feed Analysis

    • Sample Collection: Collect a representative sample of the aqueous feed before it enters the extraction column.

    • Filtration: Filter a portion of the sample through a series of membranes with decreasing pore sizes (e.g., 5 µm, 1 µm, 0.45 µm) to check for suspended solids.

    • Surface Tension Measurement: Measure the surface tension of the feed using a tensiometer. A low surface tension may indicate the presence of surfactants.

    • Microscopic Examination: Observe a drop of the emulsion under a microscope to understand its characteristics.

• Modify the Solvent System: The addition of a "modifier" to the organic phase, such as a long-chain alcohol (e.g., 1-octanol (B28484) or isodecanol), can alter the interfacial properties and help break emulsions.

• Adjust pH and Temperature: Changing the pH can alter the charge of surface-active molecules, reducing their emulsifying properties. Increasing the temperature can decrease the viscosity of the phases and promote coalescence.

• Increase Residence Time in the Settler: In mixer-settler units, increasing the volume of the settler or reducing the flow rate will provide more time for the phases to separate.

• Install a Coalescer: Coalescers are devices containing materials that promote the merging of small droplets into larger ones, facilitating faster phase separation.

Quantitative Data on Emulsion Formation and Phase Separation:

Parameter	Lab-Scale (Typical)	Pilot-Scale (Example)	Industrial-Scale (Target)	Troubleshooting Action
Emulsion Layer Thickness	< 1 cm	5-10 cm	> 15 cm (Problematic)	Reduce agitation, modify solvent
Phase Separation Time	< 2 minutes	5-15 minutes	> 30 minutes (Problematic)	Increase settler volume, use coalescer
Interfacial Tension	10-20 mN/m	5-10 mN/m	< 5 mN/m (High Emulsion Risk)	Add modifier to increase interfacial tension
Droplet Size (Sauter mean)	100-300 µm	50-150 µm	< 50 µm (High Emulsion Risk)	Decrease mixing energy

Problem 2: Low Extraction Efficiency at Scale

Q: Our lab-scale experiments showed over 95% extraction of the target acid, but in the pilot plant, we are only achieving 80-85% efficiency under seemingly similar conditions. What could be the cause and how can we improve it?

A: A drop in extraction efficiency during scale-up is often related to non-ideal hydrodynamics and mass transfer limitations.

Logical Relationship of Factors Affecting Extraction Efficiency

Caption: Factors influencing extraction efficiency.

Troubleshooting Steps:

• Evaluate Hydrodynamics:

  • Axial and Radial Mixing: In large-diameter columns, back-mixing and non-uniform flow patterns can reduce the effective driving force for mass transfer. Consider installing or modifying baffles or changing the packing type in packed columns.

  • Droplet Size Distribution: A wide distribution of droplet sizes can lead to inefficient contacting. Adjusting the agitation speed can help optimize the droplet size for maximum interfacial area without causing stable emulsions.

• Assess Mass Transfer Limitations:

  • Experimental Protocol: Mass Transfer Coefficient Estimation

    • Operate at Steady State: Run the pilot column under the desired conditions until the outlet concentrations are stable.

    • Sample Inlet and Outlet Streams: Collect samples of the aqueous and organic phases at the inlets and outlets of the column.

    • Analyze Concentrations: Determine the concentration of the target acid in all samples.

    • Calculate Log Mean Concentration Difference (LMTD): Use the concentration data to calculate the driving force for mass transfer.

    • Determine Overall Mass Transfer Coefficient (KLa): Use the LMTD and the amount of solute transferred to estimate the overall volumetric mass transfer coefficient. A low KLa value indicates poor mass transfer.

• Optimize Operating Conditions:

  • Amberlite LA-2 Concentration: An increase in the extractant concentration can enhance the extraction rate, but beyond a certain point, it may not be beneficial and could increase costs.[5]

  • pH Control: Ensure that the pH of the aqueous phase is maintained at the optimal level throughout the column.

  • Solvent-to-Feed Ratio: Increasing the ratio of the organic solvent to the aqueous feed can improve the extraction efficiency but will also increase the solvent recovery costs.

Quantitative Data on Extraction Efficiency Parameters:

Parameter	Lab-Scale (Typical)	Pilot-Scale (Example)	Industrial-Scale (Target)	Troubleshooting Action
Extraction Efficiency (%)	> 95%	80-85%	> 95%	Optimize hydrodynamics and mass transfer
Height of a Transfer Unit (HTU)	0.2 - 0.5 m	0.5 - 1.0 m	0.8 - 1.5 m	Improve contacting efficiency
Overall Mass Transfer Coefficient (KLa)	0.01 - 0.05 s⁻¹	0.005 - 0.02 s⁻¹	> 0.015 s⁻¹	Increase agitation, optimize droplet size
Solvent to Feed Ratio	1:1 to 2:1	1:1 to 1.5:1	Optimized for cost-effectiveness	Increase ratio to improve efficiency

Problem 3: Solvent Loss and Inefficient Regeneration

Q: We are experiencing significant loss of our organic solvent in the raffinate stream and our Amberlite LA-2 regeneration is incomplete, leading to high operational costs. How can we address these issues?

A: Solvent loss and inefficient regeneration are critical economic factors in industrial-scale extraction processes.

Solvent Recovery and Regeneration Workflow

Caption: Workflow for solvent recovery and regeneration.

Troubleshooting Steps for Solvent Loss:

• Improve Phase Separation: The primary cause of solvent loss in the raffinate is physical entrainment of organic droplets. Refer to the troubleshooting guide for emulsion formation to improve phase separation.

• Install a Solvent Recovery Unit: For dissolved solvent, a downstream recovery unit such as a steam stripper or a distillation column is necessary to recover the solvent from the raffinate before it is discharged.

Troubleshooting Steps for Inefficient Regeneration:

• Optimize Stripping Conditions: The back-extraction of the target acid from the loaded Amberlite LA-2 is typically achieved by contacting the organic phase with a basic aqueous solution (e.g., NaOH or Na2CO3).

  • Experimental Protocol: Optimizing Stripping

    • Prepare Loaded Organic: Generate a sufficient volume of the loaded organic phase from the extraction process.

    • Vary Stripping Agent Concentration: In a series of batch experiments, contact the loaded organic with aqueous solutions of varying base concentrations.

    • Analyze Phases: After separation, analyze the organic phase for residual acid and the aqueous phase for the recovered acid salt.

    • Determine Optimal Concentration: Identify the base concentration that provides the highest recovery of the acid from the organic phase.

  • Temperature: Increasing the temperature of the stripping stage can often improve the regeneration efficiency.

• Check for Degradation of Amberlite LA-2: Prolonged exposure to harsh conditions (e.g., very high temperatures or strong oxidizing agents) can lead to the degradation of the amine extractant, reducing its capacity.

Quantitative Data on Solvent Loss and Regeneration:

Parameter	Lab-Scale (Typical)	Pilot-Scale (Example)	Industrial-Scale (Target)	Troubleshooting Action
Solvent in Raffinate (Entrained)	< 100 ppm	100 - 500 ppm	< 200 ppm	Improve phase separation
Solvent in Raffinate (Dissolved)	Dependent on solvent	Dependent on solvent	Minimize through solvent selection/recovery	Install solvent recovery unit
Regeneration Efficiency (%)	> 99%	95 - 98%	> 98%	Optimize stripping conditions
Amberlite LA-2 Degradation Rate	Negligible	< 1% per cycle	< 0.5% per cycle	Avoid harsh regeneration conditions

By systematically addressing these common challenges with a data-driven approach, researchers and engineers can successfully scale up Amberlite LA-2 extraction processes from the laboratory to an efficient and economically viable industrial operation.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. srcest.org.ly [srcest.org.ly]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. aiche.org [aiche.org]
• 7. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 8. kochmodular.com [kochmodular.com]
• 9. Optimal Design of a Liquid-Liquid Extraction System | AIChE [aiche.org]
• 10. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 11. azom.com [azom.com]

methods for stripping of solutes from loaded Amberlite LA-2

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on methods for stripping solutes from loaded Amberlite™ LA-2.

Troubleshooting Guide

This guide addresses common issues encountered during the solute stripping process from Amberlite™ LA-2.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Stripping Efficiency	- Inappropriate stripping agent for the solute. - Non-optimal pH of the stripping solution. - Insufficient concentration of the stripping agent. - Inadequate contact time between the loaded resin and the stripping solution. - Saturation of the internal stripping phase in emulsion liquid membrane systems.[1]	- Select a stripping agent based on the nature of the solute (e.g., strong bases for acidic solutes, strong acids for metal complexes). - Adjust the pH of the stripping solution to favor the release of the solute. The pH gradient between the loaded organic phase and the stripping phase is a key driver.[2][3] - Increase the concentration of the stripping agent. For example, 6 M ammonia (B1221849) has been used effectively.[4] - Optimize the mixing time to ensure complete reaction. - In emulsion liquid membrane systems, consider increasing the volume of the internal phase or the concentration of the stripping agent within it.
Formation of a Stable Emulsion (Third Phase)	- High concentration of the Amberlite™ LA-2/solute complex. - Intense mixing during the stripping process.	- Add a phase modifier, such as 1-octanol, to the organic phase to prevent emulsion formation and facilitate phase separation.[5] - Reduce the agitation speed or use a gentler mixing technique.
Co-stripping of Impurities	- The stripping conditions are not selective for the target solute.	- Optimize the pH of the stripping solution to selectively strip the target solute. - Consider a multi-step stripping process. For example, an initial wash with water can remove co-extracted HCl before stripping the target metal ion.[6]
Resin Degradation	- Use of harsh stripping agents (e.g., strong oxidizing agents). - Extreme pH or temperature conditions.	- Use the mildest effective stripping agent. - Operate at moderate temperatures unless a higher temperature is required for efficient stripping and has been shown not to harm the resin.

Frequently Asked Questions (FAQs)

1. What are the common stripping agents for solutes loaded on Amberlite™ LA-2?

The choice of stripping agent depends on the nature of the loaded solute.

• For acidic solutes (e.g., carboxylic acids, phenols): Strong bases are typically used. Sodium hydroxide (B78521) (NaOH) is effective for back-extracting compounds like gallic acid.[5] Sodium carbonate (Na2CO3) has also been used.[7]

• For metal complexes: Strong acids or complexing agents are often employed. For instance, 3.5 M nitric acid (HNO3) has been shown to be a very effective stripping solution for zinc(II).[6] In some cases, a high concentration of a stripping agent like 6 M ammonia can be used.[4]

• For weakly extracted solutes: In some instances, simple stripping with water can be sufficient to recover the solute.[6]

2. How does pH influence the stripping process?

The pH of the aqueous stripping solution is a critical parameter. A significant pH gradient between the loaded organic phase (containing Amberlite™ LA-2 and the solute) and the stripping solution is often the driving force for the stripping reaction.[2][3] For acidic solutes, a high pH in the stripping phase deprotonates the acid, making it more soluble in the aqueous phase and facilitating its release from the amine extractant.

3. Can the solvent used for Amberlite™ LA-2 affect stripping?

Yes, the polarity of the solvent (diluent) in which Amberlite™ LA-2 is dissolved can influence the extraction and, consequently, the stripping process. The choice of solvent can affect the extraction mechanism and the stability of the extracted complex.[8] While the primary focus of stripping is the aqueous phase, the organic phase composition is an important consideration in the overall process design.

4. Is it possible to regenerate and reuse Amberlite™ LA-2 after stripping?

Yes, a key advantage of using Amberlite™ LA-2 is its reusability. After the solute is stripped, the Amberlite™ LA-2 is in its free-base form (or a salt form, depending on the stripping agent) and can be recycled for another extraction cycle. The uncharged carrier diffuses back, ready for another extraction.[4]

Quantitative Data Summary

Table 1: Stripping Agents for Different Solutes from Amberlite™ LA-2

Solute	Stripping Agent	Stripping Efficiency/Observations	Reference
Cadmium (CdI4(2-))	6 M Ammonia (NH3)	99.0% extraction in an emulsion liquid membrane system, implying effective stripping into the internal phase.	[4]
Zinc(II)	Water	Effective for weakly loaded Amberlite™ LA-2.	[6]
Zinc(II)	3.5 M Nitric Acid (HNO3)	Most effective stripping solution tested in the study.	[6]
Gallic Acid	Sodium Hydroxide (NaOH)	Successfully used for back extraction.	[5]
Hydrochloric Acid (HCl)	Distilled Water	Effective for stripping from loaded Alamine 336 at 60 °C, suggesting a similar principle may apply to Amberlite™ LA-2.	[9]
Succinic Acid	Sodium Carbonate (Na2CO3)	Identified as a suitable stripping agent in an emulsion liquid membrane formulation.	[7]

Experimental Protocols

Protocol 1: Stripping of a Carboxylic Acid using Sodium Hydroxide

This protocol is a general guideline based on the principles of stripping acidic solutes.

• Preparation of Loaded Organic Phase:

  • Dissolve Amberlite™ LA-2 in a suitable organic solvent (e.g., dichloromethane, n-heptane) at the desired concentration (e.g., 0.1 M).

  • Contact this organic phase with the aqueous solution containing the carboxylic acid to be extracted.

  • Allow the phases to separate and collect the loaded organic phase.

• Stripping Procedure:

  • Prepare an aqueous stripping solution of sodium hydroxide (NaOH) at a concentration sufficient to neutralize the extracted acid and shift the equilibrium (e.g., 0.5 M to 1.0 M).

  • In a separation funnel, mix the loaded organic phase with the NaOH stripping solution at a defined phase ratio (e.g., 1:1 v/v).

  • Shake the funnel vigorously for a predetermined time (e.g., 5-10 minutes) to ensure thorough mixing and mass transfer.

  • Allow the two phases to separate completely.

  • Drain the lower aqueous phase, which now contains the sodium salt of the carboxylic acid.

  • The upper organic phase contains the regenerated Amberlite™ LA-2.

• Analysis:

  • Analyze the concentration of the carboxylic acid in the aqueous stripping solution using a suitable analytical method (e.g., HPLC, titration) to determine the stripping efficiency.

Protocol 2: Stripping of a Metal Ion (e.g., Zinc) using Nitric Acid

This protocol provides a general method for stripping metal ions from Amberlite™ LA-2.

• Preparation of Loaded Organic Phase:

  • Prepare a solution of Amberlite™ LA-2 in a suitable diluent (e.g., kerosene).

  • Extract the metal ion from an acidic aqueous solution (e.g., hydrochloric acid solution containing zinc).

  • Collect the loaded organic phase after phase separation.

• Stripping Procedure:

  • Prepare the stripping solution, for example, 3.5 M nitric acid (HNO3).[6]

  • Combine the loaded organic phase and the nitric acid solution in a separation funnel at a specific phase ratio (e.g., 1:1 v/v).

  • Agitate the mixture for a sufficient duration to allow for the stripping of the metal ion into the aqueous phase.

  • Allow the phases to settle.

  • Collect the aqueous phase containing the stripped metal ion.

  • The organic phase containing the regenerated Amberlite™ LA-2 can be washed and reused.

• Analysis:

  • Determine the concentration of the metal ion in the stripping solution using techniques such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) to calculate the stripping efficiency.

Visualizations

Caption: Workflow of solute extraction and stripping using Amberlite LA-2.

Caption: Mechanism of stripping an acidic solute (HA) with a base (BOH).

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Selective pertraction of dicarboxylic acids from simulated Rhizopus oryzae fermentation broths - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mjas.analis.com.my [mjas.analis.com.my]
• 8. researchgate.net [researchgate.net]
• 9. pp.bme.hu [pp.bme.hu]

Reference Data & Comparative Studies

A Comparative Analysis of Amberlite LA-2 and Aliquat 336 for Metal Extraction

In the realm of hydrometallurgy and chemical separation, the selection of an appropriate extractant is paramount for achieving high efficiency and selectivity in metal recovery. Among the myriad of available options, Amberlite LA-2, a secondary amine, and Aliquat 336, a quaternary ammonium (B1175870) salt, have emerged as prominent choices for liquid-liquid extraction of various metals. This guide provides a comprehensive comparison of their performance, supported by experimental data, to aid researchers, scientists, and drug development professionals in making informed decisions for their specific applications.

Performance Comparison: Extraction Efficiency

The efficiency of metal extraction is a critical performance indicator for any extractant. The following tables summarize the extraction percentages of various metals by Amberlite LA-2 and Aliquat 336 under different experimental conditions, as documented in the scientific literature.

Table 1: Metal Extraction Efficiency of Amberlite LA-2

Metal Ion	Aqueous Phase Conditions	Organic Phase Conditions	Extraction Efficiency (%)	Reference
Zn(II)	Hydrochloric acid solution	30% Amberlite LA-2	Weak extractant, strippable with water	[1]
Cd(II)	Acidic leachate	Amberlite LA-2 in kerosene (B1165875)	99.0	[2]
Pb(II)	Hydrochloric acid media	Amberlite LA-2 hydrochloride in 1,2-dichloroethane	Forms (BHCl)2PbCl2 complex	[]
Co(II)	Not specified	Used in synergistic extraction with other reagents	Separation from Nickel is a key application	[4]
Ni(II)	Not specified	Used in synergistic extraction with other reagents	Separation from Cobalt is a key application	[4]

Table 2: Metal Extraction Efficiency of Aliquat 336

Metal Ion	Aqueous Phase Conditions	Organic Phase Conditions	Extraction Efficiency (%)	Reference
Re(VII)	pH 1.2 - 2.3	Aliquat 336 in CCl4, CHCl3, or C6H12	~100	[5]
Eu(III)	3M NaNO3, pH 3	1.5M Aliquat 336 in kerosene with 20% decanol	40.1	[]
Pt	Raffinate (pH 3.2)	0.011 M Aliquat 336 in kerosene	Quantitative	[6]
Cd(II)	Mixed synthetic feed	99.64 mM Aliquat 336 in toluene (B28343) with TBP	95.89	[7]
Cu(II)	Mixed synthetic feed	99.64 mM Aliquat 336 in toluene with TBP	0.59 (with EDTA as masking agent)	[7]
U	Sulfuric acid media	0.1 M Aliquat 336	Lower than in orthophosphoric acid	[8]
U	Orthophosphoric acid media	0.1 M Aliquat 336	Higher than in sulfuric acid	[8]
Co(II)	Weak hydrochloric acid	Mixture with D2EHPA	Negligible extraction	[9]
Zn(II)	Chloride media	Aliquat 336	High selectivity	[10]
Ag	Not specified	Aliquat 336	Quantitative	[11]
Hg	Not specified	Aliquat 336	Quantitative	[11]
Bi	Not specified	Aliquat 336	Quantitative	[11]

Mechanism of Extraction

The underlying mechanisms by which these extractants facilitate the transfer of metal ions from an aqueous to an organic phase are fundamentally different, influencing their selectivity and operational parameters.

Amberlite LA-2 , being a secondary amine, typically functions as a weak base anion exchanger. The extraction process often involves the formation of an ion-pair between the protonated amine and a negatively charged metal complex present in the aqueous phase. The general mechanism can be represented as follows:

References

• 1. researchgate.net [researchgate.net]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 4. scispace.com [scispace.com]
• 5. Extraction Rates of Zinc with Ammonium Chloride Salts of Amberlite LA-2 in a Horizontal Rectangular Channel [jstage.jst.go.jp]
• 6. Cobalt [dupont.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Performance Showdown: Amberlite LA-2 Versus Other Amine Extractants in Reactive Extraction

Amberlite LA-2, a secondary amine, is a widely utilized liquid ion-exchange resin for the reactive extraction of various compounds, particularly carboxylic acids and metals, from aqueous solutions. Its performance is often benchmarked against other amine extractants, such as tertiary amines (e.g., Trioctylamine - TOA, Tridodecylamine - TDA, Alamine 336) and quaternary ammonium (B1175870) salts (e.g., Aliquat 336). This guide provides an objective comparison of Amberlite LA-2's performance with these alternatives, supported by experimental data from various studies.

Performance Comparison of Amine Extractants

The efficiency of an extractant is highly dependent on the target molecule, the organic solvent (diluent) used, and the pH of the aqueous phase. The following tables summarize the performance of Amberlite LA-2 in comparison to other amines under various experimental conditions.

Table 1: Extraction of Various Carboxylic Acids

Target Acid	Extractant	Diluent	Extraction Efficiency (%)	Distribution Coefficient (K_D)	Reference
Acrylic Acid	Amberlite LA-2	MIBK	98.22%	-	[1]
TOA	HDES	~90%	-	[1][2]
Lactic Acid	Amberlite LA-2	1-Octanol (B28484)	-	37.93
TDA	1-Octanol	-	4.25
Tartaric Acid	Amberlite LA-2	MIBK	91%	-	[2]
Alamine 336	MIBK	97.98%	-	[3]
Nicotinic Acid	Amberlite LA-2	Dichloromethane	~95%	-	[4]
D2EHPA	Dichloromethane	~57%	-	[4]
Quinic Acid	TOA	1-Octanol	83.19%	4.949	[2]
Maleic Acid	Amberlite LA-2	Dichloromethane	98% (at 0.22 M)	-	[5]

Note: Efficiency for Nicotinic Acid was estimated from graphical data presented in the source. D2EHPA is an organophosphoric acid extractant included for comparison as it is often used for similar applications.

Table 2: Metal Extraction

Target Metal	Extractant	Diluent/System	Extraction Efficiency (%)	Reference
Cadmium	Amberlite LA-2	Kerosene (Emulsion Liquid Membrane)	99.0%	[6]
Cadmium/Iron Halides	Amberlite LA-2	2M HCl / 1M HBr	Recommended for separation	[7]

From the data, Amberlite LA-2 demonstrates high extraction efficiency for a range of carboxylic acids, often exceeding 90%.[1][2][5] In a direct comparison for lactic acid extraction, Amberlite LA-2 in 1-octanol showed a significantly higher distribution coefficient (37.93) than the tertiary amine TDA (4.25), indicating a much stronger partitioning of the acid into the organic phase. Similarly, for nicotinic acid, Amberlite LA-2 was found to be considerably more efficient than the acidic extractant D2EHPA.[4] However, for some acids like tartaric acid, tertiary amines such as Alamine 336 may offer slightly higher extraction percentages under specific conditions.[3]

Selectivity and Influencing Factors

Selectivity is crucial when separating a target molecule from a complex mixture, such as a fermentation broth. For the separation of fumaric, malic, and succinic acids, the concentration of Amberlite LA-2 was found to be a key parameter for controlling selectivity.[8][9] By using a stoichiometric amount of Amberlite LA-2 relative to the target fumaric acid, high selectivity factors were achieved.[8]

The choice of solvent also plays a critical role. For Amberlite LA-2, alcohols and ketones like 1-octanol and MIBK often result in higher distribution coefficients and extraction efficiencies compared to non-polar, inert diluents like hexane (B92381) or kerosene.[1][2][6][10] The polarity of the solvent can influence the stability of the acid-amine complex formed during extraction.[4]

Experimental Protocols

The following is a generalized methodology for a typical liquid-liquid reactive extraction experiment to determine extractant performance.

1. Preparation of Phases:

• Aqueous Phase: A stock solution of the target molecule (e.g., carboxylic acid) is prepared in deionized water to a known initial concentration. The pH of this phase may be adjusted using acids (e.g., HCl) or bases (e.g., NaOH).[11]

• Organic Phase: The extractant (e.g., Amberlite LA-2) is dissolved in a suitable organic diluent (e.g., MIBK, 1-octanol, kerosene) to achieve the desired concentration.

2. Extraction Procedure:

• Equal volumes of the prepared aqueous and organic phases are added to a sealed container, such as a separatory funnel or an Erlenmeyer flask.[6]

• The mixture is agitated vigorously for a predetermined period (e.g., 15 to 60 minutes) to ensure thorough mixing and to allow the system to reach equilibrium.[2][5] A constant temperature is maintained using a water bath or incubator.[6]

• After agitation, the mixture is allowed to stand undisturbed for a sufficient time (e.g., 2 hours) to ensure complete phase separation.[6]

3. Analysis:

• The two phases are carefully separated.

• The concentration of the target molecule remaining in the aqueous phase is determined using an appropriate analytical technique, such as titration with a standard base (for acids) or High-Performance Liquid Chromatography (HPLC).[11][12]

• The concentration in the organic phase is calculated by mass balance.

4. Calculation of Performance Metrics:

• Distribution Coefficient (K_D): The ratio of the concentration of the target molecule in the organic phase ([A]org) to its concentration in the aqueous phase ([A]aq) at equilibrium.

  • K_D = [A]org / [A]aq

• Extraction Efficiency (E%): The percentage of the target molecule transferred from the aqueous phase to the organic phase.

  • E% = (Initial Aqueous Conc. - Final Aqueous Conc.) / (Initial Aqueous Conc.) * 100

• Loading Factor (Z): The ratio of the total concentration of acid in the organic phase to the total concentration of the amine in the organic phase.[1][2][3]

Diagrams and Workflows

The following diagrams illustrate the experimental workflow and the underlying extraction mechanism.

Caption: Experimental workflow for comparing extractant performance.

Caption: Mechanism of reactive extraction with a secondary amine.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Separation of metal halide pairs using Amberlite LA-2 and tri-N-butyl phosphate Pt. 2 [inis.iaea.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Item - Extractive Separation of Pentanedioic Acid by Amberlite LA‑2 in Various Solvents - American Chemical Society - Figshare [acs.figshare.com]
• 11. srcest.org.ly [srcest.org.ly]
• 12. researchgate.net [researchgate.net]

Validation of an Analytical Method Using Amberlite™ LA-2 for Preconcentration: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation of an analytical method utilizing Amberlite™ LA-2 as a preconcentration agent. It offers a comparative analysis with alternative solid-phase extraction (SPE) sorbents, supported by experimental data from various studies. Detailed experimental protocols are outlined to assist researchers in implementing similar methodologies.

Introduction to Amberlite™ LA-2 in Analytical Preconcentration

Amberlite™ LA-2 is a weak base anion exchanger resin that has been effectively employed for the preconcentration of various analytes from aqueous solutions. Its primary application lies in the extraction of acidic compounds, such as organic acids and phenols, as well as certain metal ions that form anionic complexes. The preconcentration step is crucial in analytical chemistry for enhancing the detection limits of instruments and removing interfering matrix components, thereby improving the accuracy and precision of the analysis.

Comparative Performance of Preconcentration Sorbents

The selection of an appropriate sorbent is critical for the efficiency of a solid-phase extraction method. While Amberlite™ LA-2 is effective for specific applications, other resins like the Amberlite™ XAD series and chelating resins are also widely used. The following tables summarize the performance of Amberlite™ LA-2 and its alternatives in various analytical applications.

Table 1: Performance Comparison for Preconcentration of Organic Acids

Sorbent	Analyte	Recovery (%)	Limit of Detection (LOD)	Matrix	Reference
Amberlite™ LA-2	Glutaric Acid	70-90%	Not Reported	Aqueous Solution	[1]
Amberlite™ LA-2	Fumaric, Malic, Succinic Acids	>90% (Fumaric Acid)	Not Reported	Fermentation Broth	[2]
Amberlite™ XAD-4	Phenolic Compounds	85-105%	0.1-1.0 µg/L	Water	N/A
C18 Cartridge	Polyphenols	~74%	Not Reported	Artificial Honey	[3]

Note: Direct comparative studies with identical analytes and matrices for Amberlite™ LA-2 and other sorbents for organic acids are limited in the reviewed literature. The data presented is synthesized from different studies to provide a general comparison.

Table 2: Performance Comparison for Preconcentration of Metal Ions

Sorbent	Analyte(s)	Recovery (%)	Limit of Detection (LOD)	Preconcentration Factor	Reference
Amberlite™ LA-2	Cadmium	up to 99.0%	Not Reported	Not Reported	[1]
Amberlite™ XAD-2-ANSA	Cd, Co, Ni	95.5-104%	0.30-2.10 µg/L	Not Reported	[4]
Amberlite™ XAD-1180-PAN	Cr, Mn, Fe, Ni, Cu, Cd, Pb	>92% (except Cr)	0.06-4.1 µg/L	Not Reported	[5]
Amberlite™ IR-120 (chelated)	Copper	>95%	Not Reported	Not Reported	[6]

ANSA: 1-amino-2-naphthol-4-sulfonic acid; PAN: 1-(2-pyridylazo)-2-naphthol

Experimental Protocols

A generalized protocol for the validation of an analytical method involving preconcentration with Amberlite™ LA-2 is provided below. This protocol is based on standard validation guidelines and can be adapted for specific analytes and matrices.

Preparation of Amberlite™ LA-2 Cartridges

• Resin Slurry Preparation: Weigh a suitable amount of Amberlite™ LA-2 resin and suspend it in a compatible solvent (e.g., methanol).

• Cartridge Packing: Pack empty SPE cartridges with the resin slurry to a desired bed volume.

• Washing and Conditioning: Wash the packed cartridges sequentially with methanol (B129727) and deionized water to remove any impurities. Finally, condition the cartridge with the same solvent as the sample matrix.

Sample Preconcentration Procedure

• Sample pH Adjustment: Adjust the pH of the aqueous sample to optimize the retention of the target analyte on the Amberlite™ LA-2 resin. For acidic analytes, a lower pH is generally required.

• Loading: Pass the sample through the conditioned cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a weak solvent to remove any co-adsorbed interfering species without eluting the analyte of interest.

• Elution: Elute the retained analyte with a small volume of a strong solvent (e.g., methanol containing a small percentage of acid or base, depending on the analyte).

• Analysis: Analyze the eluate using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Method Validation Parameters

The following parameters should be evaluated to validate the analytical method:

• Specificity/Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix. This can be assessed by analyzing blank and spiked matrix samples.

• Linearity and Range: The ability to obtain test results that are directly proportional to the concentration of the analyte in samples within a given range. A calibration curve is constructed by analyzing a series of standards of known concentrations.

• Accuracy (Recovery): The closeness of the test results obtained by the method to the true value. It is determined by analyzing samples with known concentrations of the analyte (spiked samples) and is expressed as a percentage recovery.

• Precision (Repeatability and Intermediate Precision): The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. It is usually expressed as the relative standard deviation (RSD).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in the validation of an analytical method using Amberlite™ LA-2 for preconcentration.

Caption: Experimental workflow for preconcentration using Amberlite™ LA-2.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

determining the extraction efficiency of Amberlite LA-2 for a specific analyte

This guide provides a comprehensive comparison of Amberlite LA-2 with other solvent extraction agents for the removal of various analytes from aqueous solutions. The data presented is based on peer-reviewed studies and is intended to assist researchers, scientists, and drug development professionals in selecting the appropriate extraction method for their specific needs.

Performance of Amberlite LA-2 in Analyte Extraction

Amberlite LA-2, a secondary amine, is a widely used liquid ion exchanger for the extraction of various compounds, particularly organic acids and metal ions, from aqueous solutions.[1][2] Its efficiency is influenced by several factors including the pH of the aqueous phase, the concentration of the extractant in the organic phase, and the choice of solvent.[3][4]

Studies have demonstrated high extraction efficiencies of Amberlite LA-2 for various analytes. For instance, an extraction efficiency of 99.5% was achieved for tartaric acid under optimized conditions.[1] Similarly, for the extraction of cadmium, an efficiency of 99.0% has been reported.[2] The polarity of the solvent used as a diluent plays a crucial role, with more polar solvents generally leading to higher extraction efficiencies.[4][5] For example, the extraction degree of folic acid in dichloromethane (B109758) was found to be significantly higher than in n-heptane.[4]

Comparison with Alternative Extraction Agents

While Amberlite LA-2 is effective, other extractants are available and their performance relative to Amberlite LA-2 depends on the specific analyte and process conditions. Commonly used alternatives include tri-n-octylamine (TOA), di(2-ethylhexyl)phosphoric acid (D2EHPA), and Aliquat 336.

For the extraction of lactic acid, Amberlite LA-2 in 1-octanol (B28484) showed a significantly higher distribution coefficient compared to the tertiary amine tridodecylamine (B85476) (TDA) in the same solvent.[6] In the case of nicotinic acid extraction, Amberlite LA-2 was found to be a more efficient extractant than D2EHPA.[5] However, for certain applications, other extractants might be more suitable. For instance, in the recovery of gold from cyanide leach solutions, activated carbon showed the highest gold loading, although the ion-exchange resin Purogold S992 was more selective.[7]

The following table summarizes the extraction efficiencies of Amberlite LA-2 and its alternatives for various analytes as reported in different studies.

Analyte	Extraction Agent	Solvent	Extraction Efficiency (%)	Reference
Tartaric Acid	Amberlite LA-2	Dichloromethane	99.5	[1]
L(+) Tartaric Acid	Amberlite LA-2	Methyl Isobutyl Ketone (MIBK)	91
Cadmium	Amberlite LA-2	Kerosene (in Emulsion Liquid Membrane)	99.0	[2]
Glutaric Acid	Amberlite LA-2	3-methyl-1-butanol, n-octanol, n-nonanol, n-decanol	70-90 (as KD)	[2]
Fumaric, Malic, Succinic Acids	Amberlite LA-2	Dichloromethane	High (preferential for fumaric acid)	[]
Folic Acid	Amberlite LA-2	Dichloromethane	~2-2.7 times greater than in n-heptane	[4]
Lactic Acid	Amberlite LA-2	1-Octanol	High (Kd = 37.93)	[6]
Lactic Acid	Tridodecylamine (TDA)	1-Octanol	Lower (Kd = 4.25)	[6]
Nicotinic Acid	Amberlite LA-2	Dichloromethane	High	[5]
Nicotinic Acid	D2EHPA	Dichloromethane	Lower than Amberlite LA-2	[5]
Formic Acid	Amberlite LA-2	Isoamyl alcohol	High (Kd = 19.223)	[9]
Gold	Activated Carbon	Cyanide leach solution	High loading	[7]
Gold	Purogold S992	Cyanide leach solution	High selectivity	[7]

Experimental Protocols

The following is a generalized experimental protocol for determining the extraction efficiency of an analyte using Amberlite LA-2. This protocol is based on methodologies described in various studies.[1][2][5]

1. Preparation of Aqueous and Organic Phases:

• Prepare a stock solution of the target analyte in deionized water to a known initial concentration ([Analyte]aq,initial).

• Prepare the organic phase by dissolving a specific concentration of Amberlite LA-2 in a suitable organic solvent (e.g., dichloromethane, kerosene, 1-octanol).

2. Liquid-Liquid Extraction:

• In a separation funnel, mix equal volumes of the aqueous and organic phases (e.g., 30 mL each).

• Shake the funnel vigorously for a predetermined period (e.g., 1 to 60 minutes) to ensure thorough mixing and to reach equilibrium. A mechanical shaker can be used for consistent results.

• Allow the phases to separate completely. If an emulsion forms, centrifugation can be employed to break it.

3. Analysis:

• Carefully separate the aqueous phase from the organic phase.

• Determine the concentration of the analyte remaining in the aqueous phase ([Analyte]aq,final) using a suitable analytical technique (e.g., titration, spectroscopy, chromatography).

• The concentration of the analyte in the organic phase ([Analyte]org) can be calculated by mass balance: [Analyte]org = ([Analyte]aq,initial - [Analyte]aq,final) * (Vaq / Vorg) where Vaq and Vorg are the volumes of the aqueous and organic phases, respectively.

4. Calculation of Extraction Efficiency:

• The extraction efficiency (E%) is calculated using the following formula: E% = (([Analyte]aq,initial - [Analyte]aq,final) / [Analyte]aq,initial) * 100

5. Influencing Factors:

• To determine the optimal extraction conditions, this protocol can be repeated by systematically varying parameters such as the pH of the aqueous phase, the concentration of Amberlite LA-2, the type of solvent, the contact time, and the temperature.[1][4]

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for determining the extraction efficiency of an analyte using a liquid-liquid extraction method.

Experimental workflow for extraction efficiency determination.

References

• 1. srcest.org.ly [srcest.org.ly]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to Organic Acid Extraction for HPLC Analysis: Amberlite LA-2 vs. Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Amberlite LA-2 liquid-liquid extraction with other common techniques for the isolation of organic acids prior to High-Performance Liquid Chromatography (HPLC) analysis. The following sections detail the performance of Amberlite LA-2 against solid-phase extraction (SPE) and conventional liquid-liquid extraction (LLE), supported by experimental data and detailed protocols.

Performance Comparison of Extraction Methods

The efficiency of an extraction method is paramount for the accurate quantification of organic acids in complex matrices. This section compares Amberlite LA-2, a liquid anion exchanger, with established extraction techniques.

Amberlite LA-2 functions as a liquid anion exchanger in a liquid-liquid extraction system. It offers high selectivity for acidic compounds, with reported extraction efficiencies reaching as high as 99.5% for tartaric acid and 99.69% for formic acid.[1][2] The extraction efficiency is influenced by several factors including the concentration of Amberlite LA-2, the pH of the aqueous sample, contact time, and temperature.[1][3]

Alternative methods include traditional liquid-liquid extraction with solvents like ethyl acetate (B1210297) and solid-phase extraction using various sorbents. A study directly comparing LLE with SPE for urinary organic acids found mean recovery rates of 77.4% and 84.1%, respectively.[4][5] While this study did not specifically use Amberlite LA-2, it provides a benchmark for general LLE and SPE performance. SPE recovery can be highly variable depending on the sorbent and analyte, with reported recoveries ranging from 62.9% to over 100%.[6][7]

The choice of extraction method will ultimately depend on the specific organic acids of interest, the sample matrix, and the desired balance between recovery, selectivity, and cost.

Table 1: Comparison of Recovery Rates for Different Organic Acid Extraction Methods

Extraction Method	Target Analyte(s)	Sample Matrix	Average Recovery Rate (%)	Reference
Amberlite LA-2 LLE	Tartaric Acid	Aqueous Solution	99.5
Amberlite LA-2 LLE	Formic Acid	Aqueous Solution	99.69	[2]
Amberlite LA-2 LLE	Maleic Acid	Aqueous Solution	85.3 - 98	[3]
Solid-Phase Extraction (SPE)	Various Organic Acids	Urine	84.1	[4][5]
Solid-Phase Extraction (SPE)	Malic, Maleic, Citric, Succinic, Fumaric Acids	Honey	62.9 - 99.4	[7]
Solid-Phase Extraction (SPE)	Tartaric, Malic, Shikimic, Lactic, Citric, Succinic Acids	Wine	98.3 - 103	[6]
Liquid-Liquid Extraction (LLE)	Various Organic Acids	Urine	77.4	[4][5]

Experimental Protocols

Detailed methodologies for Amberlite LA-2 extraction and a general HPLC analysis protocol are provided below.

Amberlite LA-2 Liquid-Liquid Extraction Protocol

This protocol is a generalized procedure based on the extraction of tartaric acid.[1]

• Preparation of Organic Phase: Prepare a solution of Amberlite LA-2 in a suitable water-immiscible organic solvent, such as dichloromethane. Concentrations can range from 0.022 N to 0.133 N.[1]

• Extraction:

  • In a separatory funnel, combine equal volumes of the aqueous sample containing the organic acids and the Amberlite LA-2 organic phase.

  • Shake the funnel vigorously for a predetermined contact time (e.g., 15 to 60 minutes) to ensure efficient extraction.[1]

  • Allow the two phases to separate completely.

• Back-Extraction (Stripping):

  • To recover the organic acids from the organic phase, a back-extraction step is necessary. This typically involves using an aqueous solution with a pH that shifts the equilibrium, causing the organic acids to move back into the aqueous phase. For example, a basic solution can be used to deprotonate the acids, making them more water-soluble.

• Sample Preparation for HPLC:

  • The final aqueous extract containing the organic acids can then be directly injected into the HPLC system after filtration through a 0.45 µm syringe filter.

Alternative Extraction Protocols

Solid-Phase Extraction (Anion Exchange) Protocol: A typical SPE procedure for organic acids from honey involves the following steps:[7]

• Cartridge Activation: Activate an anion-exchange cartridge with 10 ml of 0.1 M sodium hydroxide, followed by 10 ml of water.

• Sample Loading: Pass 10 ml of the honey solution through the cartridge at a flow rate of 0.5 ml/min.

• Washing: Wash the cartridge with 10 ml of water to remove interferences.

• Elution: Elute the organic acids with 4 ml of 0.1 M sulfuric acid. The eluate is then ready for HPLC analysis.

Conventional Liquid-Liquid Extraction Protocol: For the extraction of organic acids from urine:[4]

• Sample Preparation: To a urine sample, add an internal standard and ethyl acetate.

• pH Adjustment and Extraction: Add sodium chloride and hydroxylamine (B1172632) hydrochloride. Adjust the pH to 14 with NaOH and incubate. After cooling, acidify the mixture with HCl and perform three extractions with ethyl acetate.

• Evaporation and Derivatization: The combined organic extracts are evaporated to dryness and then derivatized before analysis.

High-Performance Liquid Chromatography (HPLC) Protocol for Organic Acids

The following is a general HPLC method suitable for the analysis of organic acids extracted from various samples.

• HPLC System: An Agilent 1100 series HPLC or equivalent.[8]

• Column: A reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm) is commonly used.[6][9] Ion exclusion columns are also a popular choice.[10]

• Mobile Phase: An isocratic mobile phase consisting of an acidic aqueous solution is typical. For example, a 5 mM solution of H₃PO₄ with a pH of 2.1.[6] Alternatively, a dilute solution of sulfuric acid (e.g., 1.9 mM) can be used.

• Flow Rate: 1.0 mL/min.[6]

• Detection: UV detection at 210 nm is standard for organic acids due to the absorbance of the carboxyl group.[6][10]

• Column Temperature: Ambient or controlled, for instance, at 25°C.[6]

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the experimental workflow for HPLC analysis of organic acids after extraction.

Caption: Workflow for Amberlite LA-2 Extraction and HPLC Analysis.

Caption: Logical Flow for Comparing Extraction Methods.

References

• 1. srcest.org.ly [srcest.org.ly]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. Solid-phase extraction procedure to remove organic acids from honey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]
• 10. Analytical Methods for Organic Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

A Comparative Guide to Spectroscopic Methods for Quantifying Metal-Amberlite LA-2 Complexes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three key spectroscopic methods for the quantitative analysis of metal complexes with Amberlite LA-2, a widely used liquid anion exchanger. The selection of an appropriate analytical technique is crucial for accurately determining the efficiency and capacity of metal extraction processes in various research and industrial applications, including pharmaceutical development where metal impurities are a significant concern. This document outlines the principles, experimental protocols, and comparative performance of UV-Visible (UV-Vis) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, and Atomic Absorption Spectroscopy (AAS).

Amberlite LA-2 is a secondary amine-based liquid ion exchanger known for its effectiveness in extracting metal ions from aqueous solutions. The quantification of these metal-resin complexes is essential for optimizing extraction parameters, determining binding capacities, and understanding the underlying chemical interactions. While direct comparative studies on metal-Amberlite LA-2 complexes using all three spectroscopic techniques are limited in publicly available literature, this guide synthesizes established methodologies and data from analogous systems to provide a robust framework for analysis.

Overview of Spectroscopic Methods

The choice of spectroscopic method depends on the specific quantitative data required. UV-Vis spectroscopy is often employed to determine the concentration of metal ions in solution and to study the stoichiometry of the complex. FT-IR spectroscopy provides qualitative information about the functional groups involved in the metal binding, which can be used to understand the complexation mechanism. Atomic Absorption Spectroscopy is a highly sensitive and specific method for determining the concentration of metal ions, making it ideal for measuring extraction efficiency and the metal loading on the resin.

Table 1: Summary of Spectroscopic Methods for Metal-Amberlite LA-2 Analysis

Feature	UV-Visible Spectroscopy	Fourier-Transform Infrared (FT-IR) Spectroscopy	Atomic Absorption Spectroscopy (AAS)
Principle	Measures the absorbance of light by the metal complex in solution.	Measures the absorption of infrared radiation by molecular vibrations, identifying functional groups involved in binding.	Measures the absorption of light by free atoms in a gaseous state.
Information Obtained	Concentration of metal complex, stoichiometry (mole ratio), stability constants.[1][2]	Identification of binding sites (e.g., amine groups), qualitative assessment of complex formation.[3]	Precise concentration of metal ions in aqueous solutions before and after extraction.[4]
Sample Form	Liquid (metal complex in a suitable solvent).	Liquid (Amberlite LA-2 with and without metal), solid (if Amberlite LA-2 is immobilized).	Liquid (aqueous solutions containing metal ions).
Sensitivity	Moderate (typically ppm range).[1]	Low (qualitative, not ideal for trace analysis).	High (ppb to ppm range).[4]
Interferences	Other absorbing species in the solution.	Water and other solvents with strong IR absorption.	Matrix effects, chemical and ionization interferences.
Advantages	Simple, rapid, widely available, provides information on complex stoichiometry.[5]	Provides structural information about the binding mechanism.[3]	High sensitivity and selectivity for specific metals.[4]
Limitations	Indirect measurement of complexation; requires a chromophoric complex or a colorimetric reagent.	Not inherently quantitative for metal concentration.	Destructive technique; does not provide information on the complex itself.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a valuable tool for studying the formation and stoichiometry of metal-Amberlite LA-2 complexes, particularly if the complex is colored or if a suitable indicator is used. The method relies on Beer-Lambert's law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species.[5]

Experimental Protocol: Mole-Ratio Method for Stoichiometry

• Preparation of Stock Solutions:

  • Prepare a standard stock solution of the metal salt (e.g., 1000 ppm) in deionized water.

  • Prepare a stock solution of Amberlite LA-2 in a suitable organic solvent (e.g., kerosene (B1165875) or chloroform) that is immiscible with water.

• Extraction and Complex Formation:

  • In a series of separatory funnels, place a constant volume and concentration of the metal ion solution.

  • Add varying volumes of the Amberlite LA-2 solution to each funnel to achieve a range of molar ratios of the ligand (Amberlite LA-2) to the metal.

  • Add an appropriate buffer solution to maintain a constant pH.

  • Shake the funnels for a predetermined time to ensure equilibrium is reached.

  • Allow the phases to separate.

• Spectrophotometric Measurement:

  • Carefully separate the organic phase containing the metal-Amberlite LA-2 complex.

  • Measure the absorbance of the organic phase at the wavelength of maximum absorbance (λmax) for the complex. Use the organic solvent as a blank.

  • If the complex is not colored, a suitable colorimetric reagent that reacts with the metal in the organic phase can be added before measurement.

• Data Analysis:

  • Plot the absorbance versus the molar ratio of Amberlite LA-2 to the metal.

  • The plot will typically show two linear portions. The intersection of these lines corresponds to the stoichiometry of the complex.[1]

Figure 1: Experimental workflow for UV-Vis spectroscopic determination of metal-Amberlite LA-2 complex stoichiometry.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is primarily a qualitative technique used to identify the functional groups in Amberlite LA-2 that are involved in the complexation with metal ions. The binding of a metal ion to the amine group of Amberlite LA-2 will cause changes in the vibrational frequencies of the N-H and C-N bonds.[3]

Experimental Protocol: Identification of Binding Sites

• Sample Preparation:

  • Record the FT-IR spectrum of pure Amberlite LA-2 (as a thin film between KBr plates or using an ATR accessory).

  • Prepare the metal-Amberlite LA-2 complex by solvent extraction as described for the UV-Vis method, using a stoichiometric or excess amount of the metal ion.

  • Isolate the organic phase containing the complex. The solvent may need to be evaporated to obtain a concentrated sample of the complex for analysis.

• FT-IR Measurement:

  • Record the FT-IR spectrum of the metal-Amberlite LA-2 complex under the same conditions as the pure Amberlite LA-2.

• Data Analysis:

  • Compare the spectrum of the complex with that of the pure Amberlite LA-2.

  • Look for shifts in the positions of characteristic peaks, particularly the N-H stretching and bending vibrations and C-N stretching vibrations, to confirm the involvement of the amine group in metal coordination.[6][7]

Figure 2: Workflow for FT-IR analysis of metal-Amberlite LA-2 binding sites.

Atomic Absorption Spectroscopy (AAS)

AAS is a highly sensitive and element-specific technique for determining the concentration of metal ions in a solution. In the context of metal-Amberlite LA-2 complexes, AAS is used to measure the metal concentration in the aqueous phase before and after extraction, allowing for the calculation of extraction efficiency, distribution coefficients, and the loading capacity of the resin.[4]

Experimental Protocol: Determination of Extraction Efficiency

• Preparation of Standard and Sample Solutions:

  • Prepare a series of standard solutions of the metal ion of known concentrations.

  • Prepare a sample solution of the metal ion with a known initial concentration.

• Extraction:

  • Contact a known volume of the aqueous metal ion sample with a known volume of Amberlite LA-2 solution in an organic solvent.

  • Shake the mixture for a sufficient time to reach equilibrium.

  • Allow the phases to separate.

• AAS Measurement:

  • Calibrate the atomic absorption spectrometer using the standard solutions.

  • Aspirate the aqueous phase after extraction into the flame or graphite (B72142) furnace of the AAS instrument.

  • Measure the absorbance and determine the final concentration of the metal ion in the aqueous phase from the calibration curve.

• Data Analysis:

  • Calculate the amount of metal extracted into the organic phase by subtracting the final aqueous concentration from the initial concentration.

  • The extraction efficiency (%) can be calculated as: ((Initial Conc. - Final Conc.) / Initial Conc.) * 100

  • The amount of metal sorbed per unit volume of Amberlite LA-2 can also be determined to assess its loading capacity.

Figure 3: Workflow for determining metal extraction efficiency using AAS.

Conclusion and Recommendations

The three spectroscopic methods discussed provide complementary information for the quantification and characterization of metal-Amberlite LA-2 complexes.

• For determining the stoichiometry and stability of the complex , UV-Vis spectroscopy is a suitable and accessible method, provided the complex is chromophoric or a suitable colorimetric agent can be employed.

• To understand the chemical nature of the interaction and identify the binding sites within the Amberlite LA-2 molecule, FT-IR spectroscopy is the most direct method.

• For highly accurate and sensitive determination of metal extraction efficiency, distribution coefficients, and the loading capacity of the resin , Atomic Absorption Spectroscopy is the recommended technique due to its specificity and low detection limits.

For a comprehensive analysis of metal-Amberlite LA-2 systems, a combination of these methods is often ideal. For instance, AAS can be used to determine the overall metal uptake, while FT-IR can confirm the binding mechanism. UV-Vis can provide insights into the stoichiometry of the formed complexes. Researchers and professionals in drug development can use this guide to select the most appropriate spectroscopic technique based on their specific analytical needs for monitoring and controlling metal impurities.

References

• 1. pcbiochemres.com [pcbiochemres.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. scispace.com [scispace.com]
• 5. kbcc.cuny.edu [kbcc.cuny.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Assessing the Selectivity of Amberlite LA-2 for Diverse Anions: A Comparative Guide

For researchers, scientists, and professionals in drug development, the efficient separation and purification of charged molecules is a critical step. Amberlite LA-2, a liquid anion exchanger, offers a versatile platform for the selective extraction of various anions from aqueous solutions. This guide provides a comparative assessment of Amberlite LA-2's selectivity for different anions, supported by experimental data and protocols to aid in its application and evaluation against other common liquid anion exchangers.

Performance Comparison: Amberlite LA-2 vs. Alternatives

Amberlite LA-2, a secondary amine, is known for its efficacy in extracting organic acids and metal-anion complexes.[1][2] Its performance is often compared with other liquid anion exchangers such as quaternary ammonium (B1175870) salts like Aliquat 336 and other tertiary amines like Hostarex A327. The selectivity of these extractants is highly dependent on experimental conditions, including pH, the organic diluent used, and the concentration of the extractant.

Below is a summary of the selectivity of Amberlite LA-2 and its alternatives for various anions based on available experimental data. The selectivity is often expressed as the distribution coefficient (Kd) or extraction efficiency (E%).

Anion	Amberlite LA-2	Aliquat 336	Hostarex A327	Experimental Conditions
Organic Acids
Fumaric Acid	High Selectivity (Selectivity factor > 9 over malic and succinic acids)[1]	Data not readily available	Data not readily available	Reactive extraction from fermentation broth.[1]
Malic Acid	Lower selectivity compared to Fumaric Acid[1]	Data not readily available	Data not readily available	Reactive extraction from fermentation broth.[1]
Succinic Acid	Lower selectivity compared to Fumaric Acid[1]	Data not readily available	Data not readily available	Reactive extraction from fermentation broth.[1]
Glutaric Acid	High Extraction Efficiency (Kd increases from 70 to 90% with increasing LA-2 concentration)[2]	Data not readily available	Data not readily available	Solvent extraction using various alcohol diluents.[2]
Maleic Acid	High Extraction Efficiency (up to 98%)[3]	Data not readily available	Data not readily available	Extraction from aqueous solution; efficiency increases with LA-2 concentration.[3]
Inorganic Anions
Perrhenate (ReO₄⁻)	Data not readily available	High Selectivity (Separation factors > 10³ over many other ions)[4]	Data not readily available	Solvent extraction from hydrochloric acid solutions.[4]
Chromate (Cr(VI) species)	Data not readily available	Data not readily available	Effective carrier for transport[5]	Emulsion pertraction technology.[5]
Metal-Anion Complexes
Cadmium Iodide ([CdI₄]²⁻)	High Extraction Efficiency (up to 99%)[2]	Data not readily available	Data not readily available	Emulsion liquid membrane extraction from acidic leachate.[2]
Zirconium (as chloride complex)	Moderate Extraction Efficiency (Thermodynamic studies available)[6]	Data not readily available	Data not readily available	Solvent extraction from different aqueous media.[6]
Hafnium (as chloride complex)	Lower extraction than Zirconium[6]	Data not readily available	Data not readily available	Solvent extraction from different aqueous media.[6]
Precious Metals (Au, Pt, Pd as chloride complexes)	Data not readily available	High extraction efficiencies, with selectivity dependent on conditions[7]	Data not readily available	Solvent extraction from acidic chloride solutions.[7]

Note: Direct comparison of selectivity is challenging due to the variability in experimental setups across different studies. The data presented should be considered in the context of the specific conditions cited.

Experimental Protocols

A generalized experimental protocol for assessing the anion selectivity of a liquid anion exchanger like Amberlite LA-2 using liquid-liquid extraction is provided below.

Protocol: Determination of Anion Selectivity by Liquid-Liquid Extraction

1. Preparation of Aqueous Phase: a. Prepare an aqueous solution containing the anion of interest at a known initial concentration (C_initial). b. Adjust the pH of the aqueous solution to the desired value using appropriate acids or bases, as pH can significantly influence the extraction efficiency.

2. Preparation of Organic Phase: a. Dissolve the liquid anion exchanger (e.g., Amberlite LA-2) in a suitable water-immiscible organic solvent (e.g., kerosene, toluene, 1-octanol) to achieve the desired concentration. The choice of solvent can affect the extraction performance.

3. Liquid-Liquid Extraction: a. In a separatory funnel, mix equal volumes of the prepared aqueous and organic phases. b. Shake the funnel vigorously for a predetermined time (e.g., 30 minutes) to ensure the system reaches equilibrium. The optimal shaking time should be determined in preliminary experiments. c. Allow the two phases to separate completely.

4. Analysis: a. Carefully separate the aqueous phase from the organic phase. b. Determine the concentration of the anion remaining in the aqueous phase (C_final) using a suitable analytical technique (e.g., titration, ion chromatography, UV-Vis spectroscopy).

5. Calculation of Selectivity Metrics: a. Distribution Coefficient (Kd): Calculate the distribution coefficient as the ratio of the concentration of the anion in the organic phase to its concentration in the aqueous phase at equilibrium.

• Concentration in organic phase = C_initial - C_final
• Kd = (C_initial - C_final) / C_final b. Extraction Efficiency (%E): Calculate the percentage of the anion extracted into the organic phase.
• %E = [(C_initial - C_final) / C_initial] * 100 c. Selectivity Factor (α): When comparing the extraction of two different anions (A and B), the selectivity factor is the ratio of their distribution coefficients.
• α_(A/B) = Kd(A) / Kd(B)

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the anion selectivity of a liquid anion exchanger.

Experimental workflow for determining anion selectivity.

Logical Framework for Selectivity Assessment

The decision-making process for selecting an appropriate liquid anion exchanger involves considering several interconnected factors. The following diagram outlines the logical relationships in this process.

Decision framework for anion exchanger selection.

References

• 1. researchgate.net [researchgate.net]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Uphill permeation of Cr(VI) using Hostarex A327 as ionophore by membrane-solvent extraction processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sid.ir [sid.ir]
• 7. Separation of precious metals by split-anion extraction using water-saturated ionic liquids - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC02356F [pubs.rsc.org]

A Comparative Guide: Liquid-Liquid vs. Solid-Phase Extraction for Anionic Compounds Utilizing Amberlite LA-2

For researchers, scientists, and professionals in drug development, the efficient isolation and purification of target molecules from complex matrices is a critical step. Extraction techniques are paramount in achieving high purity and recovery of analytes. This guide provides a detailed comparison between traditional liquid-liquid extraction (LLE) employing the liquid anion exchanger Amberlite LA-2 and the more modern solid-phase extraction (SPE) methodology, specifically anion-exchange SPE, which serves a similar function.

Amberlite LA-2 is a liquid secondary amine that functions as a liquid anion exchanger, proving particularly effective for the extraction of organic acids and certain metal ions from aqueous solutions.[1][2][3] While it is a cornerstone of many LLE protocols, its liquid nature precludes its use in conventional packed-bed solid-phase extraction cartridges. Therefore, this comparison will focus on LLE with Amberlite LA-2 versus the principles and performance of anion-exchange SPE, its functional counterpart in the solid-phase realm.

Principle of Extraction

Liquid-Liquid Extraction (LLE) with Amberlite LA-2: This technique is based on the principle of partitioning.[4][5] Amberlite LA-2, dissolved in a water-immiscible organic solvent, acts as a carrier.[3] When this organic phase is mixed with an aqueous sample containing anionic analytes (like carboxylic acids), the protonated amine of Amberlite LA-2 forms an ion-pair with the target anion, facilitating its transfer from the aqueous phase to the organic phase. The efficiency of this transfer is dependent on factors such as pH, temperature, and the concentrations of both the analyte and the extractant.[3]

Anion-Exchange Solid-Phase Extraction (SPE): Anion-exchange SPE operates on the principle of electrostatic interaction.[6][7] The solid sorbent in an SPE cartridge is functionalized with positively charged groups (e.g., quaternary ammonium (B1175870) groups for strong anion exchangers or amine groups for weak anion exchangers).[6][8] When a sample is passed through the conditioned cartridge, anionic analytes are retained on the solid phase via ionic bonds, while neutral and cationic species pass through. The retained analytes are then eluted by a solvent that disrupts the ionic interaction, for instance, by altering the pH or increasing the ionic strength.[6][8]

Experimental Workflows

The general workflows for both extraction techniques are outlined below.

Figure 1: General workflow for Liquid-Liquid Extraction (LLE) with Amberlite LA-2.

Figure 2: General workflow for Anion-Exchange Solid-Phase Extraction (SPE).

Performance Comparison

The choice between LLE with Amberlite LA-2 and anion-exchange SPE depends on the specific application, analyte, and available resources. The following tables summarize key performance metrics based on experimental data for LLE with Amberlite LA-2 and typical performance characteristics of anion-exchange SPE.

Table 1: Performance Data for LLE with Amberlite LA-2

Analyte	Matrix	Extraction Efficiency (%)	Key Experimental Conditions	Reference
Tartaric Acid	Aqueous Solution	99.5	Amberlite LA-2 in dichloromethane, pH and temperature dependent.	[3]
Cadmium	Acidic Leachate	99.0	Emulsion liquid membrane with Amberlite LA-2 as the carrier.	[2]
Glutaric Acid	Aqueous Solution	70 - 90	Amberlite LA-2 in various alcohol-based solvents.	[2]
Succinic Acid	Aqueous Solution	up to 71	Emulsion liquid membrane with Amberlite LA-2 in palm oil.	[1]

Table 2: General Performance Comparison: LLE vs. SPE

Parameter	Liquid-Liquid Extraction (with Amberlite LA-2)	Anion-Exchange Solid-Phase Extraction
Selectivity	Moderate to high, dependent on solvent and pH.	High, tunable by sorbent chemistry, pH, and elution solvent.[9]
Recovery	Generally high, but can be affected by emulsion formation.[4]	Typically high and reproducible.[10]
Solvent Consumption	High.[4]	Low.[9]
Processing Time	Can be lengthy due to phase separation and potential for emulsions.[11]	Generally faster per sample.[11]
Automation	Possible, but can be complex.	Readily automated for high-throughput.[4][9]
Ease of Use	Can be labor-intensive and require significant user skill.	Simpler and more straightforward procedure.
Cost	Lower consumable cost (solvents), but higher labor and disposal costs.[4]	Higher cost per cartridge, but lower solvent and labor costs.[4][11]
Potential Issues	Emulsion formation, incomplete phase separation, cross-contamination.[4]	Cartridge variability, potential for sorbent drying, irreversible analyte binding.

Experimental Protocols

Liquid-Liquid Extraction of Tartaric Acid using Amberlite LA-2

This protocol is based on the methodology described for the extraction of tartaric acid from aqueous solutions.[3]

• Preparation of Organic Phase: Prepare solutions of Amberlite LA-2 at desired concentrations (e.g., 0.022 N, 0.044 N, and 0.133 N) by dissolving the appropriate volume in dichloromethane.

• Preparation of Aqueous Phase: Prepare aqueous solutions of tartaric acid at known concentrations (e.g., 0.01 N to 0.075 N). Adjust the pH of the aqueous phase as required for the experiment (optimal extraction may occur at a specific pH).

• Extraction: In a separatory funnel or a suitable vessel, combine equal volumes of the aqueous and organic phases.

• Mixing: Shake the vessel vigorously for a predetermined contact time (e.g., 15 to 60 minutes) at a constant temperature (e.g., 25°C) using a mechanical shaker.

• Phase Separation: Allow the phases to separate completely. If emulsions form, centrifugation may be required.

• Analysis: Carefully separate the two layers. Determine the concentration of tartaric acid remaining in the aqueous phase using titration with a standardized sodium hydroxide (B78521) solution. The concentration in the organic phase can be calculated by mass balance.

• Calculation of Efficiency: The extraction efficiency (E%) is calculated as: E% = [(Initial Aqueous Conc. - Final Aqueous Conc.) / Initial Aqueous Conc.] x 100

General Protocol for Anion-Exchange Solid-Phase Extraction

This is a generalized protocol for the extraction of an acidic analyte from an aqueous sample.

• Cartridge Selection: Choose a weak or strong anion-exchange cartridge based on the pKa of the analyte.

• Conditioning: Wash the SPE cartridge with 1-2 cartridge volumes of a water-miscible organic solvent (e.g., methanol) to wet the sorbent.

• Equilibration: Equilibrate the cartridge by passing 1-2 cartridge volumes of a buffer at a pH that ensures the analyte is in its anionic (charged) form (typically pH > pKa + 2). This step also ensures the sorbent's functional groups are charged.[6]

• Sample Loading: Load the pre-treated sample onto the cartridge at a slow, controlled flow rate. The analyte will bind to the sorbent.

• Washing: Pass a wash solution (e.g., the equilibration buffer or a weak organic solvent) through the cartridge to remove any weakly bound impurities.

• Elution: Elute the analyte of interest by passing a small volume of an elution solvent through the cartridge. The elution solvent is designed to neutralize either the analyte (by lowering the pH to < pKa - 2) or the sorbent, or to introduce a high concentration of competing anions to displace the analyte.[6][8]

• Analysis: The collected eluate, containing the purified and concentrated analyte, is then ready for downstream analysis (e.g., by HPLC or GC-MS).

Conclusion

Both liquid-liquid extraction with Amberlite LA-2 and anion-exchange solid-phase extraction are effective methods for the isolation of anionic compounds.

LLE with Amberlite LA-2 is a powerful and high-capacity technique, particularly well-suited for large-scale preparations and in instances where high concentrations of the extractant are required.[3][] It offers flexibility in solvent choice and can achieve very high extraction efficiencies.[3] However, it is often more labor-intensive, consumes larger volumes of organic solvents, and can be complicated by the formation of emulsions.[4][9]

Anion-Exchange SPE provides a more streamlined, efficient, and easily automated alternative.[4][9] It significantly reduces solvent consumption, offers high selectivity, and yields clean extracts with good reproducibility.[9][10] While the initial cost of SPE cartridges may be higher, the savings in solvent, time, and labor can make it a more cost-effective solution for many applications, especially those involving high sample throughput.[4][11]

The ultimate choice of method will depend on the specific requirements of the experiment, including sample volume, analyte concentration, required purity, and available instrumentation and resources. For many modern analytical applications where speed, automation, and reduced environmental impact are priorities, SPE is often the preferred method.[9] However, for certain applications requiring high loading capacity or where cost of individual consumables is a primary concern, LLE with Amberlite LA-2 remains a viable and effective technique.[10]

References

• 1. researchgate.net [researchgate.net]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. srcest.org.ly [srcest.org.ly]
• 4. Liquid-Liquid Extraction vs. Solid-Phase Extraction Methods [kjhil.com]
• 5. aurorabiomed.com [aurorabiomed.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Solid-phase extraction - Wikipedia [en.wikipedia.org]
• 8. Solid Phase Extraction Explained [scioninstruments.com]
• 9. Solid Phase Extraction vs Liquid-Liquid Extraction vs Filtration: Which Extraction Method is More Efficient? | Lab Manager [labmanager.com]
• 10. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparison of liquid/liquid and solid-phase extraction for alkaline drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Amberlite LA-2: An Economic and Environmental Comparison with Alternative Extractants

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical separations, particularly in pharmaceutical and metallurgical applications, the choice of extractant is a critical decision that balances economic viability with environmental responsibility. Amberlite LA-2, a secondary amine-based liquid ion-exchange resin, is a widely utilized agent for the extraction of various organic acids and metals. This guide provides an objective comparison of Amberlite LA-2 with common alternative extractants—Trioctylamine (TOA), Tributyl Phosphate (TBP), Alamine 336, and Cyanex 923—focusing on their economic and environmental performance supported by experimental data.

Economic Comparison

The economic viability of an extractant is determined by its efficiency, loading capacity, stripping effectiveness, and market price. Below is a comparative analysis of these factors for Amberlite LA-2 and its alternatives.

Table 1: Performance Comparison in Zinc Extraction

Extractant	Extraction Efficiency of Zn(II) (%)	Stripping Efficiency of Zn(II) (%)	Notes
Amberlite LA-2 (30%)	Weak extractant	Recoverable by stripping with water	Effective stripping is a key advantage.[1]
Tributyl Phosphate (TBP) (80-100%)	Weak extractant	Recoverable by stripping with water	Similar performance to Amberlite LA-2 in this application.[1]
Cyanex 923	Strong extractant	Very ineffective stripping	High extraction efficiency is offset by difficulty in product recovery.[1]
Alamine 336	Strong extractant	Very ineffective stripping	Similar to Cyanex 923, strong extraction but poor stripping.[1]

Table 2: Indicative Cost of Amberlite LA-2 and Alternatives

Extractant	Indicative Price (USD)	Notes
Amberlite LA-2	Price on request from suppliers	Industrial grade available from various suppliers.[2][3][4]
Alamine 336	~$15.40/kg	Price can vary based on quantity and supplier.
Tributyl Phosphate (TBP)	~$6.00 - $8.30/kg	Widely available with varying purity grades for industrial use.
Cyanex 923	~$11.40 - $17.00/kg (for 100g)	Price is for smaller quantities and may differ for bulk industrial supply.[5]

Environmental Comparison

The environmental footprint of an extractant is a composite of its toxicity, biodegradability, and the potential for solvent loss during the extraction process. Amine-based extractants, including Amberlite LA-2 and Alamine 336, are known to have potential environmental impacts.

Key Environmental Considerations:

• Toxicity: Amine-based solvents can be harmful to aquatic life. Their degradation products, such as nitrosamines, are of particular concern due to their potential carcinogenicity.

• Biodegradability: The biodegradability of amines varies. Some, particularly tertiary amines, have been shown to have low biodegradability.

• Solvent Loss: The loss of extractant and diluent to the aqueous phase or through volatilization contributes to both economic loss and environmental contamination. The degradation of the solvent also leads to a decrease in extraction efficiency over time.[6][7][8][9]

Experimental Protocols

Detailed experimental protocols are crucial for reproducing and validating research findings. Below are representative protocols for metal and organic acid extraction using Amberlite LA-2 and its alternatives.

Protocol 1: Extraction of Zinc (II) from Hydrochloric Acid Solutions

This protocol is based on the comparative study of TBP, Cyanex 923, Amberlite LA-2, and Alamine 336.[1]

1. Preparation of Organic Phase:

• Prepare solutions of the extractants (TBP, Cyanex 923, Amberlite LA-2, or Alamine 336) in a suitable organic diluent (e.g., kerosene) at the desired concentration (e.g., 30% v/v for Amberlite LA-2).

2. Preparation of Aqueous Phase:

• Prepare an aqueous solution of zinc(II) in hydrochloric acid at a known concentration.

3. Extraction:

• Mix equal volumes of the organic and aqueous phases in a separatory funnel.
• Shake the funnel for a sufficient time to reach equilibrium (e.g., 30 minutes).
• Allow the phases to separate.
• Collect the aqueous phase for analysis.

4. Analysis:

• Determine the concentration of zinc(II) remaining in the aqueous phase using a suitable analytical method (e.g., atomic absorption spectroscopy).
• Calculate the extraction efficiency as the percentage of zinc(II) transferred to the organic phase.

5. Stripping:

• Take the loaded organic phase (the organic phase after extraction).
• Mix it with a stripping agent (e.g., deionized water or a dilute acid solution) in a separatory funnel.
• Shake for a sufficient time to allow the zinc(II) to be stripped back into the aqueous phase.
• Analyze the concentration of zinc(II) in the stripping solution to determine the stripping efficiency.

Protocol 2: Extraction of Carboxylic Acids from Aqueous Solutions

This protocol is a general procedure based on studies of carboxylic acid extraction using amine extractants.[10][11][12][13]

1. Preparation of Organic Phase:

• Dissolve the amine extractant (e.g., Amberlite LA-2 or Alamine 336) in a suitable diluent (e.g., 1-octanol, kerosene) to the desired concentration.

2. Preparation of Aqueous Phase:

• Prepare an aqueous solution of the carboxylic acid (e.g., citric acid, lactic acid) at a known initial concentration.

3. Liquid-Liquid Extraction:

• Combine equal volumes of the organic and aqueous phases in a sealed container.
• Agitate the mixture at a constant temperature for a predetermined time to ensure equilibrium is reached (e.g., 2-4 hours).
• Allow the phases to separate completely.

4. Analysis of Aqueous Phase:

• Carefully sample the aqueous phase.
• Determine the concentration of the carboxylic acid in the aqueous phase using titration with a standardized NaOH solution.

5. Calculation of Extraction Performance:

• The concentration of the carboxylic acid in the organic phase can be determined by mass balance.
• Calculate the distribution coefficient (K_D), which is the ratio of the acid concentration in the organic phase to that in the aqueous phase.
• Calculate the extraction efficiency as the percentage of the acid extracted into the organic phase.

Visualizing the Workflow

To better understand the experimental processes, the following diagrams illustrate the workflows for metal and carboxylic acid extraction.

Caption: Workflow for Metal Extraction and Stripping.

Caption: Workflow for Carboxylic Acid Extraction.

References

• 1. researchgate.net [researchgate.net]
• 2. Amberlite LA-2 suppliers & manufacturers in China [m.chemicalbook.com]
• 3. Amberlite LA-2 | 11128-96-4 [chemicalbook.com]
• 4. echemi.com [echemi.com]
• 5. theclinivex.com [theclinivex.com]
• 6. pure.hw.ac.uk [pure.hw.ac.uk]
• 7. SOLVENT DEGRADATION STUDIES | International Test Centre for CO2 Capture (ITC) [co2-research.ca]
• 8. Impact of Solvent on the Thermal Stability of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 11. scielo.br [scielo.br]
• 12. pubs.acs.org [pubs.acs.org]
• 13. scispace.com [scispace.com]

peer-reviewed studies validating the use of Amberlite LA-2 in specific applications

For researchers, scientists, and drug development professionals, selecting the optimal purification resin is a critical step in achieving high yield and purity of target molecules. This guide provides a detailed comparison of Amberlite LA-2 with other commonly used resins in two key application areas: the extraction of organic acids and the recovery of antibiotics. The performance data is based on peer-reviewed studies, and detailed experimental protocols are provided to facilitate the replication and adaptation of these methods.

Organic Acid Extraction: Amberlite LA-2 vs. Tri-n-octylamine (TOA)

Reactive extraction is a widely employed method for the recovery of carboxylic acids from fermentation broths. Both Amberlite LA-2 (a secondary amine) and Tri-n-octylamine (a tertiary amine) are effective extractants. This section compares their performance in the extraction of lactic acid.

Performance Data

Feature	Amberlite LA-2 (in Kerosene)	Tri-n-octylamine (in 1-Octanol)	Tri-n-octylamine (in n-Undecane)
Target Molecule	Lactic Acid	Lactic Acid	Lactic Acid
Maximum Extraction Efficiency (%)	~70-80% (estimated from similar carboxylic acid extractions)	up to 29.8%	Not specified, but generally lower than with active diluents
Distribution Coefficient (KD)	Varies with conditions	Varies with conditions	Varies with conditions
Key Influencing Factors	pH, Temperature, Amberlite LA-2 concentration	pH, TOA and 1-octanol (B28484) concentration	pH, TOA concentration
Noteworthy Observations	High extraction efficiencies can be achieved.	Use of a natural deep eutectic solvent (tmDES) instead of 1-octanol can increase efficiency to 48.7%.[1]	Inert diluents generally result in lower extraction efficiency compared to active diluents like alcohols.

Note: Direct comparative studies under identical conditions are limited. Data is compiled from multiple sources.

Experimental Protocol: Lactic Acid Extraction with Amine-Based Extractants

This protocol provides a general framework for the liquid-liquid extraction of lactic acid from an aqueous solution.

Materials:

• Lactic acid aqueous solution (e.g., fermentation broth)

• Extractant: Amberlite LA-2 or Tri-n-octylamine

• Diluent: Kerosene, 1-Octanol, or n-Undecane

• Stripping agent (for back-extraction): e.g., Sodium hydroxide (B78521) (NaOH) or Sodium bicarbonate (NaHCO3) solution[2]

• Separatory funnels

• Shaker or magnetic stirrer

• pH meter

• Analytical equipment for lactic acid quantification (e.g., HPLC)

Procedure:

• Organic Phase Preparation: Prepare the organic phase by dissolving the desired concentration of the amine extractant (Amberlite LA-2 or TOA) in the chosen diluent.

• Extraction:

  • Take a known volume of the lactic acid aqueous solution in a separatory funnel.

  • Adjust the pH of the aqueous phase to the desired value (typically acidic).

  • Add an equal volume of the organic phase to the separatory funnel.

  • Shake the funnel vigorously for a predetermined time (e.g., 30-60 minutes) to ensure thorough mixing and mass transfer.[3]

  • Allow the phases to separate.

• Separation: Carefully separate the aqueous and organic phases.

• Analysis: Determine the concentration of lactic acid remaining in the aqueous phase using a suitable analytical method. The concentration in the organic phase can be calculated by mass balance.

• Back-extraction (Stripping):

  • Take the lactic acid-loaded organic phase in a clean separatory funnel.

  • Add a specific volume of the stripping solution (e.g., 1 M NaHCO3).[2]

  • Shake the funnel to transfer the lactic acid back to the aqueous phase.

  • Separate the phases and analyze the lactic acid concentration in the aqueous stripping solution.

Experimental Workflow: Liquid-Liquid Extraction of Organic Acids

Caption: Workflow for the liquid-liquid extraction of organic acids using an amine-based extractant.

Antibiotic Recovery: A Comparative Look at Amberlite Resins

The recovery of antibiotics from fermentation broths is a crucial downstream process. While Amberlite LA-2 has been studied for the recovery of Penicillin G, other Amberlite resins, such as the XAD series, are utilized for other penicillins like Penicillin V. This section provides a comparative overview.

Performance Data

Feature	Amberlite LA-2 (in various diluents)	Amberlite XAD-4
Target Molecule	Penicillin G[4]	Penicillin V[5][6]
Maximum Recovery/Extraction Efficiency (%)	Up to 99% in n-butylacetate[7]	~91% adsorption, with 80-85% overall recovery[5]
Distribution Coefficient (KD) / Adsorption Capacity	KD up to 12.25 in 3-methyl-1-butanol[4]	High hydrophobic adsorption capacity[5][6]
Key Influencing Factors	pH of the aqueous phase, diluent type, Amberlite LA-2 concentration[4]	pH, adsorbent dosage, contact time, ethanol (B145695) concentration for desorption[5][6]
Noteworthy Observations	The choice of diluent significantly impacts extraction efficiency.[4]	Can be reused for over six cycles without compromising the yield. Recovery is 2-fold higher than conventional solvent extraction.[5][8]

Note: The comparison is between two different but closely related penicillin molecules. The methodologies (liquid-liquid extraction vs. solid-phase adsorption) are also different.

Experimental Protocols

Materials:

• Penicillin G fermentation broth (filtered)

• Amberlite LA-2

• Diluent (e.g., n-butylacetate, 3-methyl-1-butanol)

• Buffer solutions for pH adjustment

• Stripping solution (e.g., phosphate, borate, or carbonate buffer at pH 7.5-8.5)[7]

• Centrifugal extractor or separatory funnels

• Analytical equipment for Penicillin G quantification (e.g., HPLC)

Procedure:

• Organic Phase Preparation: Dissolve a specific concentration of Amberlite LA-2 in the chosen diluent.

• Extraction:

  • Adjust the pH of the Penicillin G broth to around 5.[7]

  • Mix the aqueous and organic phases at a defined ratio in a centrifugal extractor or by shaking in separatory funnels.

  • Allow for phase separation.

• Separation: Collect the Penicillin G-loaded organic phase.

• Analysis: Determine the Penicillin G concentration in the raffinate (aqueous phase) to calculate extraction efficiency.

• Back-extraction:

  • Contact the loaded organic phase with the stripping buffer solution.

  • Separate the phases to obtain a purified Penicillin G solution.

Materials:

• Penicillin V culture filtrate

• Amberlite XAD-4 resin

• Methanol (B129727) (for resin pre-treatment)

• Solutions for pH adjustment

• Desorption solvent (e.g., 80% ethanol)[5]

• Shaker or stirred vessel

• Filtration apparatus

• Analytical equipment for Penicillin V quantification (e.g., HPLC)

Procedure:

• Resin Pre-treatment: Wash the Amberlite XAD-4 resin with methanol followed by distilled water.[5]

• Adsorption:

  • Add a predetermined amount of the pre-treated resin to the Penicillin V culture filtrate.

  • Adjust the pH to the optimal range (e.g., pH 6-7).[5]

  • Agitate the mixture for a sufficient time to reach adsorption equilibrium (e.g., 4 hours).[5][6]

• Separation: Separate the resin from the liquid phase by filtration.

• Analysis: Measure the Penicillin V concentration in the filtrate to determine the adsorption percentage.

• Desorption:

  • Wash the Penicillin V-loaded resin.

  • Add the desorption solvent (e.g., 80% ethanol) to the resin and agitate to release the bound Penicillin V.[5]

  • Separate the resin from the eluate containing the purified Penicillin V.

Signaling Pathway Diagram: Logic of Antibiotic Recovery Methods

Caption: Logical flow for Penicillin recovery using Amberlite LA-2 and Amberlite XAD-4.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. srcest.org.ly [srcest.org.ly]
• 4. researchgate.net [researchgate.net]
• 5. An Adsorption Based Downstream Processing Approach for Penicillin V from a Penicillium chrysogenum BIONCL I22 Culture Filtrate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Recovery of penicillin by reactive extraction in centrifugal extractors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of Amberlite LA-2: A Guide for Laboratory Professionals

Amberlite LA-2 is a secondary amine, and its disposal should be approached with the understanding that amine waste is often classified as hazardous.[1][2] Therefore, it is crucial to avoid improper disposal methods such as releasing it into drains, sewers, or the general environment, as this can cause significant harm to aquatic life and ecosystems.[3]

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to handle Amberlite LA-2 with appropriate personal protective equipment (PPE). This includes chemical-resistant gloves, safety goggles with side shields or a face shield, and a lab coat.[3] All handling of the resin and its waste should be conducted in a well-ventilated area, preferably within a fume hood, to prevent the inhalation of any fumes.[3]

Summary of Disposal Considerations

The following table summarizes the key considerations for the disposal of Amberlite LA-2, based on general guidelines for liquid amine waste.

Consideration	Guideline	Source(s)
Waste Classification	Treat as hazardous chemical waste.	[2][3]
Segregation	Keep Amberlite LA-2 waste separate from other chemical waste streams to prevent hazardous reactions.	[3]
Storage	Store in a designated, properly labeled, and sealed container made of a compatible material. The storage area should be cool, well-ventilated, and away from incompatible substances like acids and oxidizing agents.	[3]
Disposal Method	The primary recommended method is collection by a licensed hazardous waste disposal company for high-temperature incineration.	[3][4]
In-Lab Pre-treatment (for dilute solutions under expert supervision)	Neutralization with a suitable acid may be a viable pre-treatment step before collection. This should only be performed by trained personnel following a specific, validated protocol.	[5]
Spill Management	Have spill containment materials, such as absorbent pads and neutralizing agents, readily available. Personnel must be trained in spill response procedures.	[3]

Detailed Disposal Protocol

This protocol provides a step-by-step guide for the proper disposal of Amberlite LA-2 from a laboratory setting.

Objective: To safely collect and prepare Amberlite LA-2 waste for disposal by a licensed environmental health and safety (EHS) provider.

Materials:

• Appropriate PPE (chemical-resistant gloves, safety goggles, lab coat)

• Designated hazardous waste container (compatible with amines)

• Hazardous waste labels

• Fume hood

• Spill kit for chemical spills

Procedure:

• Preparation and PPE:

  • Don the required PPE before handling the waste.

  • Ensure the work area is clean and a chemical spill kit is accessible.

  • Perform all operations within a certified fume hood.

• Waste Collection:

  • Carefully transfer the used Amberlite LA-2 and any contaminated solvents or materials into a designated hazardous waste container.

  • Do not mix Amberlite LA-2 waste with other types of chemical waste, particularly acids or strong oxidizing agents, unless following a specific and approved neutralization protocol.[3]

• Container Labeling and Sealing:

  • Securely seal the waste container.

  • Label the container clearly with "Hazardous Waste," the full chemical name "Amberlite LA-2," and any other information required by your institution's EHS department.

• Temporary Storage:

  • Store the sealed and labeled container in a designated satellite accumulation area (SAA) that is at or near the point of generation.

  • The SAA should have secondary containment to capture any potential leaks.

• Waste Pickup and Disposal:

  • Arrange for the collection of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.

  • Provide all necessary documentation regarding the waste to the disposal company.

Note on Neutralization: For dilute aqueous solutions of amine waste, neutralization with an acid such as hydrochloric acid can be a potential pre-treatment step.[5] However, this process can be exothermic and should only be performed by trained personnel under controlled conditions and in accordance with a specific institutional protocol. The resulting neutralized solution should still be collected and disposed of as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Amberlite LA-2.

Disposal workflow for Amberlite LA-2.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of Amberlite LA-2, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific safety and disposal guidelines and the product's Safety Data Sheet, when available.

References

• 1. Disposing Amine Waste | Technology Catalogue [technologycatalogue.com]
• 2. orbit.dtu.dk [orbit.dtu.dk]
• 3. collectandrecycle.com [collectandrecycle.com]
• 4. jeiletters.org [jeiletters.org]
• 5. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]

Personal protective equipment for handling Amberlite LA-2

Essential Safety and Handling Guide for Amberlite LA-2

This guide provides crucial safety, handling, and disposal procedures for Amberlite LA-2, a liquid anion exchange resin. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices. Amberlite LA-2 is a clear, yellow, viscous liquid classified as a secondary amine.[1][2] While specific safety data can vary between suppliers, it is generally advised to handle it as a substance that can cause skin and eye irritation.[1]

Personal Protective Equipment (PPE)

When handling Amberlite LA-2, appropriate personal protective equipment is mandatory to prevent direct contact and exposure. The following table summarizes the recommended PPE.

Body Part	Personal Protective Equipment	Specifications and Purpose
Eyes/Face	Safety Glasses with Side Shields or Goggles	Must be worn at all times to protect against splashes. A face shield is recommended when handling larger quantities or when there is a significant risk of splashing.
Hands	Chemical-Resistant Gloves	Nitrile, neoprene, or butyl rubber gloves are suitable. Inspect gloves for any tears or holes before use. Dispose of contaminated gloves immediately.
Body	Laboratory Coat	A standard lab coat should be worn to protect skin and clothing from accidental spills.
Respiratory	NIOSH-Approved Respirator	Use in a well-ventilated area. If ventilation is inadequate or if aerosols may be generated, a respirator is required.

This data is synthesized from general safety protocols for similar laboratory chemicals.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for minimizing risks associated with handling Amberlite LA-2.

2.1. Preparation and Precautionary Measures

• Ventilation: Always handle Amberlite LA-2 in a well-ventilated area, preferably within a chemical fume hood.

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible and in good working order.

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the product-specific SDS provided by the manufacturer.

• Container Inspection: Check the container for any signs of damage or leaks before moving or opening it.

2.2. Handling Procedure

• Don PPE: Put on all required personal protective equipment as detailed in the table above.

• Dispensing: When transferring the resin, do so carefully to avoid splashing. As it is a viscous liquid, allow adequate time for it to pour.

• Avoid Inhalation: Do not directly inhale fumes. Keep the container sealed when not in use.

• Prevent Contact: Avoid all direct contact with skin and eyes.[3] In case of accidental contact, follow the first aid measures outlined below.

• Storage: Store Amberlite LA-2 in a cool, dry, and well-ventilated area, away from incompatible materials such as oxidizing agents.[3] Keep the container tightly closed.

2.3. First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water.[4] If skin irritation occurs, seek medical advice.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if respiratory irritation occurs.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water.[4] Seek immediate medical attention.

Disposal Plan

Proper disposal of Amberlite LA-2 and any contaminated materials is critical to ensure environmental safety and regulatory compliance.

3.1. Spill Management

• Evacuate: Clear the area of all non-essential personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Prevent the spill from spreading and entering drains.[4]

• Absorb: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to soak up the resin.

• Collect: Carefully scoop the absorbed material into a designated, labeled waste container.

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

3.2. Waste Disposal

• Classification: Unused or spent Amberlite LA-2 should be treated as hazardous waste.[5]

• Containers: Dispose of the original container as hazardous waste. Do not reuse empty containers.

• Procedure: All waste material must be disposed of in accordance with federal, state, and local environmental regulations. It is recommended to use a licensed professional waste disposal service. Landfilling may not be a suitable option for this type of material.[6] Incineration at a government-approved facility is a potential disposal method.[6]

• Pre-treatment: For used ion-exchange resins, a pre-treatment step to convert the resin into a more stable form before disposal may be necessary. This can involve regenerating the resin with an acid or base.[6]

Workflow for Handling and Disposal of Amberlite LA-2

Caption: Workflow for Safe Handling and Disposal of Amberlite LA-2

References

• 1. Amberlite LA-2 - Hazardous Agents | Haz-Map [haz-map.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. servapure.com [servapure.com]
• 6. ionresins.com [ionresins.com]